5-Phenylfuran-3-carboxylic acid

• CAS: 600158-63-2

Core Science & Biosynthesis

chemical structure and properties of 5-phenylfuran-3-carboxylic acid

An In-depth Technical Guide to 5-Phenylfuran-3-carboxylic Acid: Structure, Properties, and Therapeutic Potential

Introduction

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, stands as a cornerstone in the field of medicinal chemistry. Its unique electronic and steric properties make it a "privileged scaffold," frequently incorporated into the architecture of pharmacologically active compounds to enhance binding affinity, metabolic stability, and overall bioavailability.[1][2] This guide delves into the specifics of a promising derivative: 5-phenylfuran-3-carboxylic acid. By dissecting its chemical structure, physicochemical properties, spectroscopic signature, and synthetic pathways, we aim to provide a comprehensive resource for researchers, scientists, and drug development professionals. The narrative will explore the molecule's potential, grounded in the well-documented therapeutic activities of the broader furan family, which span antibacterial, anticancer, anti-inflammatory, and neuroprotective domains.[1][3][4][5]

Chemical Identity and Molecular Structure

A precise understanding of a compound's identity is fundamental to all subsequent research and development. This section outlines the key identifiers and structural features of 5-phenylfuran-3-carboxylic acid.

• IUPAC Name: 5-Phenylfuran-3-carboxylic acid

• Molecular Formula: C₁₁H₈O₃

• Molecular Weight: 188.18 g/mol [6]

The structure consists of a central furan ring. A phenyl group (C₆H₅) is attached at the C5 position, and a carboxylic acid group (-COOH) is attached at the C3 position. The aromatic nature of both the furan and phenyl rings dictates a planar geometry for these core components.

Figure 1. 2D Chemical Structure of 5-phenylfuran-3-carboxylic acid.

Physicochemical Properties

The physicochemical properties of a molecule are critical determinants of its pharmacokinetic and pharmacodynamic behavior. The properties of 5-phenylfuran-3-carboxylic acid are summarized below, based on the general characteristics of aromatic carboxylic acids and data from closely related analogs.

Property	Predicted Value/Characteristic	Rationale and Implication
Physical State	Solid at room temperature.	Carboxylic acids with significant molecular weight, especially aromatic ones, are typically solids.[7][8]
pKa	~ 4-5	The carboxylic acid group is weakly acidic. The exact pKa will be influenced by the electron-withdrawing nature of the furan and phenyl rings. This acidity is crucial for solubility and receptor interactions.
LogP (Octanol/Water Partition Coefficient)	~ 2.5 - 3.0	Estimated based on analogs like 2-methyl-5-phenylfuran-3-carboxylic acid (XLogP3 of 2.6).[9] A positive LogP value indicates greater lipid solubility (lipophilicity) than water solubility, suggesting potential for crossing biological membranes.
Water Solubility	Low	The presence of the nonpolar phenyl group and the overall size of the molecule limit its solubility in water.[7][8] Solubility is expected to increase in basic aqueous solutions due to the formation of the carboxylate salt.
Boiling Point	High	Carboxylic acids exhibit strong intermolecular hydrogen bonding, leading to significantly higher boiling points compared to other organic molecules of similar molecular weight.[7][8]
Solubility in Organic Solvents	Good	Generally soluble in organic solvents such as ethanol, diethyl ether, and acetone.[7][8]

Spectroscopic Profile

Spectroscopic analysis provides a fingerprint for molecular structure confirmation and purity assessment. The expected spectral characteristics for 5-phenylfuran-3-carboxylic acid are as follows:

• Infrared (IR) Spectroscopy : The IR spectrum is expected to be dominated by the carboxylic acid functional group.[10]

  • O-H Stretch: A very broad and strong absorption band from 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[11][12][13]

  • C-H Stretch: Aromatic C-H stretches from the phenyl and furan rings will appear around 3100-3000 cm⁻¹.

  • C=O Stretch: A very strong, sharp peak between 1680-1725 cm⁻¹ corresponding to the carbonyl group of the carboxylic acid.[10][13]

  • C-O Stretch & O-H Bend: A C-O stretch will appear in the 1210-1320 cm⁻¹ region, coupled with an O-H bend around 1400-1440 cm⁻¹.[11]

• ¹H NMR Spectroscopy :

  • Carboxylic Acid Proton (-COOH): A broad singlet appearing far downfield, typically >10 ppm.

  • Aromatic Protons (Phenyl): A multiplet in the range of 7.2-7.8 ppm, integrating to 5 protons.

  • Furan Protons: Two distinct signals in the aromatic region (6.5-8.0 ppm). The proton at the C2 position and the proton at the C4 position will appear as doublets or singlets depending on coupling, each integrating to 1 proton.

• ¹³C NMR Spectroscopy :

  • Carboxylic Acid Carbon (-COOH): A signal in the 165-180 ppm range.[14]

  • Aromatic Carbons (Phenyl & Furan): Multiple signals between 110-160 ppm. The carbon attached to the oxygen in the furan ring (C5) will be significantly downfield.

• Mass Spectrometry :

  • Molecular Ion (M⁺): A prominent peak at m/z = 188, corresponding to the molecular weight of the compound.

  • Fragmentation: Expect losses of -OH (m/z = 171) and -COOH (m/z = 143), followed by fragmentation of the furan and phenyl rings.

Synthesis and Reactivity

Proposed Synthetic Pathway

While specific literature for the synthesis of 5-phenylfuran-3-carboxylic acid is scarce, a reliable route can be proposed based on established methods for similar furan derivatives.[15] A common approach involves the construction of a substituted furan ring followed by modification of functional groups. The Feist-Benary furan synthesis, which reacts α-halo ketones with β-dicarbonyl compounds, is a plausible strategy.

A potential two-step synthesis could involve:

• Ester Formation: Reaction of ethyl acetoacetate with an α-haloketone like 2-bromoacetophenone in the presence of a base to form the ethyl ester, ethyl 5-phenylfuran-3-carboxylate.

• Hydrolysis: Saponification of the resulting ester using a strong base (e.g., NaOH or KOH) followed by acidic workup to yield the final carboxylic acid product.

Caption: Proposed two-step synthesis of 5-phenylfuran-3-carboxylic acid.

Chemical Reactivity

The reactivity of 5-phenylfuran-3-carboxylic acid is governed by its three key components: the furan ring, the phenyl group, and the carboxylic acid.

• Furan Ring: The furan ring is electron-rich and thus highly reactive towards electrophilic substitution, more so than benzene.[16] Reactions like halogenation or nitration would likely occur on the furan ring at the vacant C2 or C4 positions.

• Carboxylic Acid Group: This group undergoes typical reactions of carboxylic acids.

  • Esterification: Reaction with an alcohol in the presence of an acid catalyst to form an ester.

  • Amide Formation: Conversion to an acyl chloride (e.g., using thionyl chloride) followed by reaction with an amine to form an amide.

  • Reduction: Can be reduced to the corresponding primary alcohol using strong reducing agents like LiAlH₄.

Pharmacological Potential and Applications in Drug Discovery

The furan scaffold is a well-established pharmacophore present in numerous approved drugs and investigational compounds.[2] Its derivatives exhibit a vast range of biological activities, making 5-phenylfuran-3-carboxylic acid a molecule of significant interest for therapeutic development.

• Antibacterial and Antifungal Activity: Many furan derivatives, particularly nitrofurans, are known for their antimicrobial properties.[1][2] The mechanism often involves the reduction of the nitro group to generate reactive intermediates that damage microbial DNA and proteins.[1][2]

• Anti-inflammatory Properties: The furan ring is a component of agents that inhibit cyclooxygenase (COX) enzymes, which are key targets in reducing inflammation.[1]

• Anticancer Activity: Furan-containing compounds have been shown to induce apoptosis, arrest the cell cycle, and inhibit key enzymes involved in cancer progression.[2]

• Neuroprotective Effects: Recent studies have highlighted the potential of furan derivatives in treating neurodegenerative diseases like Alzheimer's and Parkinson's.[4][5] They can act as antioxidants, scavenging free radicals, and modulating inflammatory pathways within the central nervous system.[4][5]

The structure of 5-phenylfuran-3-carboxylic acid is particularly compelling. The phenyl group can engage in π-π stacking and hydrophobic interactions within protein binding pockets, while the carboxylic acid can form crucial hydrogen bonds and salt bridges, acting as a key anchoring point to biological targets.

Caption: Potential therapeutic applications derived from the furan scaffold.

Experimental Protocol: Esterification via Active Ester Intermediate

This protocol describes a standard laboratory procedure for converting 5-phenylfuran-3-carboxylic acid into its methyl ester. This transformation is fundamental for creating libraries of derivatives for structure-activity relationship (SAR) studies. This method uses an activating agent to facilitate esterification under mild conditions.[17]

Objective: To synthesize methyl 5-phenylfuran-3-carboxylate.

Materials:

• 5-phenylfuran-3-carboxylic acid (1.0 mmol)

• Methanol (5.0 mmol, excess)

• (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate (COMU) or a similar coupling agent (1.1 mmol)

• Diisopropylethylamine (DIPEA) (2.5 mmol)

• Dichloromethane (DCM) (10 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve 5-phenylfuran-3-carboxylic acid (1.0 mmol) in anhydrous dichloromethane (10 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: To the stirred solution, add methanol (5.0 mmol), the coupling agent (1.1 mmol), and diisopropylethylamine (2.5 mmol).

• Reaction: Allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). The disappearance of the starting carboxylic acid spot indicates reaction completion.

• Workup:

  • Quench the reaction by adding 15 mL of water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with 15 mL portions of DCM.

  • Combine the organic layers and wash sequentially with 20 mL of saturated NaHCO₃ solution and 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure methyl 5-phenylfuran-3-carboxylate.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Conclusion

5-Phenylfuran-3-carboxylic acid is a molecule of considerable scientific interest, combining the therapeutically validated furan scaffold with a phenyl group and a carboxylic acid handle that are pivotal for molecular recognition and synthetic elaboration. Its physicochemical properties suggest a good balance of lipophilicity and hydrogen bonding capability, making it a promising starting point for drug design. While specific experimental data for this isomer remains limited, its predicted characteristics and the rich pharmacology of its structural class provide a strong rationale for its synthesis and biological evaluation. This guide serves as a foundational resource to stimulate further investigation into the potential of 5-phenylfuran-3-carboxylic acid and its derivatives as novel therapeutic agents.

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• Moshang Chemical. (n.d.). 4-Cyano-5-phenyl-furan-3-carboxylic acid ethyl ester. Retrieved March 7, 2026, from [Link]

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• Research & Reviews: Journal of Medicinal & Organic Chemistry. (2023). Exploring the Physical and Chemical Properties of Carboxylic Acid and their Derivatives. Retrieved March 7, 2026, from [Link]

• Science of Synthesis. (n.d.). The synthesis of esters from carboxylic acids and their derivatives was described previous. Retrieved March 7, 2026, from [Link]

• University of Prince Edward Island. (n.d.). 25.1 Carboxylic Acids – Structure and Naming. Retrieved March 7, 2026, from [Link]

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• Oregon State University. (2020, February 7). Spectroscopy of Carboxylic Acid Derivatives. Retrieved March 7, 2026, from [Link]

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• Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Retrieved March 7, 2026, from [Link]

• MDPI. (n.d.). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Retrieved March 7, 2026, from [Link]

• PubMed. (2010, June 15). Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. Retrieved March 7, 2026, from [Link]

• The Good Scents Company. (n.d.). 5-methyl-2-furan carboxylic acid. Retrieved March 7, 2026, from [Link]

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The 5-Phenylfuran-3-Carboxylic Acid Scaffold: Physicochemical Profiling, Rational Synthesis, and Mechanosensitive Applications

Executive Summary & Chemical Taxonomy

The furan-3-carboxylic acid moiety represents a highly privileged pharmacophore in rational drug design, acting as a structural anchor for a diverse array of target-specific interactions. Within this chemical space, the 5-phenylfuran-3-carboxylic acid base scaffold has proven particularly valuable.

Its most extensively characterized and commercially significant derivative is 2-methyl-5-phenylfuran-3-carboxylic acid (CAS: 108124-17-0), widely recognized in mechanobiology and neuropharmacology as Jedi1 [1]. By integrating a C2-methyl group into the core 5-phenylfuran architecture, synthetic chemists have unlocked potent, highly selective allosteric activity against mechanosensitive ion channels, transforming a relatively simple structural block into a precision research probe.

As a Senior Application Scientist, evaluating this compound requires looking beyond basic nomenclature to understand its thermodynamic parameters, the logic dictating its synthetic routes, and the causality of its biological mechanisms.

Quantitative Data & Physicochemical Profiling

Furan derivatives require careful handling regarding solubility and degradation profiles. The presence of the lipophilic phenyl ring at the C5 position ensures high membrane permeability, while the carboxylic acid group at C3 dictates its interaction with polar solvent phases and target protein residues.

Below is a consolidated summary of the physicochemical properties for the primary functionalized derivative, 2-Methyl-5-phenylfuran-3-carboxylic acid, derived from verified analytical registries like 2[2] and 3[3].

Parameter	Specification
IUPAC Name	2-methyl-5-phenylfuran-3-carboxylic acid
Common Synonyms	Jedi1; 2-Methyl-5-phenyl-3-furoic acid
CAS Registry Number	108124-17-0
Molecular Formula
Molecular Weight	202.21 g/mol
SMILES String	CC1=C(C=C(O1)C2=CC=CC=C2)C(=O)O
Topological Polar Surface Area (TPSA)	50.4 Ų
XLogP3 (Lipophilicity)	2.6

Mechanisms of Chemical Synthesis: Regiocontrol via Paal-Knorr

The Causality of the Synthetic Route

The construction of substituted furans rarely relies on direct functionalization of a bare furan ring due to poor regioselectivity and the risk of ring-opening under harsh conditions. Instead, Expertise & Experience dictates a de novo ring-building approach: the Paal-Knorr Synthesis .

By selecting ethyl acetoacetate and phenacyl bromide as the starting materials, the regiochemistry is deterministically locked. The active methylene of ethyl acetoacetate attacks the alpha-carbon of the phenacyl bromide. This specific pairing generates an asymmetric 1,4-dicarbonyl intermediate where the phenyl and methyl groups are perfectly positioned to occupy the C5 and C2 positions, respectively, upon acid-catalyzed dehydration.

Step-by-Step Synthetic Protocol

• Alkaline Alkylation (C-C Bond Formation): Dissolve ethyl acetoacetate (1 equiv) in anhydrous ethanol. Add sodium ethoxide (1.1 equiv) under an inert argon atmosphere to form the enolate. Slowly add phenacyl bromide (1 equiv) at 0°C. Stir for 12 hours at room temperature to form the 1,4-dicarbonyl intermediate.

• Dehydrative Cyclization: Isolate the intermediate, dissolve in toluene, and add a catalytic amount of p-Toluenesulfonic acid (p-TsOH). Reflux the mixture using a Dean-Stark apparatus to remove the generated water. The removal of water physically drives the equilibrium toward the thermodynamically stable furan ring (ethyl 2-methyl-5-phenylfuran-3-carboxylate).

• Saponification: To yield the free acid, reflux the resulting ester in a 10% ethanolic NaOH solution for 2 hours.

• Acidification and Isolation: Cool the solution and carefully acidify with 1M HCl until precipitation occurs (pH ~2-3). Filter the resulting white crystalline solid and recrystallize from aqueous ethanol to achieve >98% HPLC purity[4].

Stepwise Paal-Knorr synthesis of the 5-phenylfuran-3-carboxylic acid scaffold.

Pharmacodynamics: Jedi1 and PIEZO1 Modulation

The biological significance of 2-methyl-5-phenylfuran-3-carboxylic acid (Jedi1) is intimately tied to its role as a selective agonist for PIEZO1 , a massive, propeller-shaped mechanosensitive ion channel responsible for converting mechanical force (such as shear stress in blood vessels) into biological signals[5].

Traditional orthosteric ligands bind near a channel's pore. However, Jedi1 utilizes long-range allosteric gating . As documented in seminal mechanobiology research[5], Jedi1 selectively binds to the extracellular side of the peripheral blade-like structures of PIEZO1. This binding alters the structural lever of the domain, propagating a conformational shift toward the central pore, facilitating pore opening, and triggering a massive influx of intracellular

.

Lever-like PIEZO1 activation cascade induced by 2-methyl-5-phenylfuran-3-carboxylic acid.

Validated Experimental Workflow: Self-Validating PIEZO1 Calcium Assay

A frequent trap in ion channel research is confusing genuine target activation with generic membrane disruption (which allows ions to leak non-specifically). To ensure Trustworthiness and experimental rigor, the protocol below is structured as a self-validating system : it utilizes both a positive control and a selective inhibitor blockade to guarantee that the observed data represents true PIEZO1 activation.

Step-by-Step Calcium Imaging Protocol

• Cell Preparation: Plate Human Embryonic Kidney (HEK293) cells stably overexpressing human PIEZO1 in a 96-well, glass-bottomed optical plate. Allow cells to adhere for 24 hours at 37°C in 5% CO₂.

• Dye Loading: Wash the cells with a standard bath solution (e.g., HBSS supplemented with 20mM HEPES). Load the cells with 4 μM Fluo-4 AM (a calcium-sensitive fluorescent dye) and 0.04% Pluronic F-127 for 45 minutes in the dark.

• De-esterification Wash: Wash the cells three times with the bath solution and incubate for an additional 20 minutes to allow complete intracellular de-esterification of the AM ester.

• Ligand Preparation: Prepare a 10 mM stock of 2-methyl-5-phenylfuran-3-carboxylic acid (Jedi1) in high-purity DMSO. Crucial: Ensure the final concentration of DMSO applied to cells does not exceed 0.1% to prevent solvent-induced artifacts.

• Self-Validating Data Acquisition (Fluorometry):

  • Baseline: Record baseline fluorescence (Ex: 488 nm, Em: 515 nm) for 30 seconds.

  • Experimental Condition: Inject Jedi1 (final assay concentration 10-50 μM) and monitor the sharp spike in fluorescence corresponding to

    entry.

  • Validation (The Negative Interlock): In a parallel well, pre-incubate the cells for 10 minutes with GsMTx4 (a known inhibitor of mechanosensitive channels) before applying Jedi1. The complete ablation of the calcium spike in this well mechanically verifies that the primary signal was strictly PIEZO1-dependent, effectively ruling out membrane toxicity.

References

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• Wikipedia: Jedi1 (Chemical Compound) . Contains aggregations of Mechanosensitive Ion Channel Research from peer-reviewed literature. URL: [Link]

• Thermodynamic properties of 2-methyl-5-arylfuran-3-carboxylic acids in organic solvents . Lviv Polytechnic National University. URL: [Link]

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Thermodynamic Solvation and Physicochemical Profiling of 5-Phenylfuran-3-Carboxylic Acid in Organic Solvents

A Technical Guide for Drug Development Professionals and Chemical Engineers

Executive Summary

Understanding the solubility profile of furan-based carboxylic acids is a critical prerequisite for optimizing their synthesis, purification, and formulation in drug discovery. This whitepaper provides a comprehensive analysis of the solubility thermodynamics of 5-phenylfuran-3-carboxylic acid, utilizing its canonical, heavily researched benchmark derivative—2-methyl-5-phenylfuran-3-carboxylic acid (often referred to as Jedi1 in pharmacological literature[1],)—to extrapolate rigorous empirical data. By bridging phase transition parameters with solvation mechanics, this guide offers actionable, self-validating protocols for quantifying solubility in organic solvents.

Molecular Architecture and Solvation Mechanics

The solvation of 5-phenylfuran-3-carboxylic acids in organic solvents is not a simple measure of "like dissolves like." It is a complex interplay of competing thermodynamic forces driven by the molecule's distinct structural domains.

As an application scientist, I approach this molecule by evaluating its two primary functional regions:

• The Hydrophobic Bulk: The conjugated furan and phenyl rings provide a large hydrophobic surface area. This bulk fundamentally restricts aqueous solubility (<1 mg/mL) due to the immense entropic penalty required to form a highly ordered water hydration shell around the aromatic system[2].

• The Hydrophilic H-Bonding Center: The carboxylic acid (-COOH) functional group at the 3-position is a potent hydrogen-bond donor and acceptor[3].

When dissolving this compound in organic solvents, a mixing compensating effect often occurs. The partial molar enthalpy of mixing and the entropy of mixing exhibit a linear relationship across most solvents containing carbonyl or hydroxyl groups[3]. As the endothermic enthalpy of mixing increases (due to the energy required to break solute-solute lattice interactions and solvent-solvent bonds), the entropy of the system proportionately increases.

Causality of Solvent Selection

• Polar Aprotic Solvents (e.g., DMSO, Dimethyl Ketone): DMSO yields excellent solubility (~2 mg/mL clear solution at ambient temperature). The solvent's highly polarized

  bond acts as an aggressive hydrogen bond acceptor for the carboxylic proton, effectively dismantling the crystalline solute's dimeric hydrogen bonds without requiring the solvent to donate protons.

• Polar Protic Solvents (e.g., Isopropanol): These solvents participate in bidirectional hydrogen bonding. They readily solvate the furan core, exhibiting predictable enthalpy-entropy compensation[3].

• Acetonitrile: Interestingly, acetonitrile deviates from the standard straight-line enthalpy/entropy correlation observed in other polar solvents[3]. The cyano group (-C≡N) interacts with the carboxylic acid dimer through an alternate geometric arrangement, leading to unique solvent structuring and slightly lower-than-predicted entropic gains upon dissolution[4].

Fig 1. Solvation mechanics of 5-phenylfuran-3-carboxylic acid dictated by specific structural domains.

Experimental Methodology: Isothermal Gravimetric Solubility

Step-by-Step Protocol

• Apparatus Setup: Utilize a hermetically sealed glass vessel equipped with a high-precision water thermostat (temperature accuracy of ±0.1 K) and a Teflon impeller. Sealing is critical to prevent the evaporation of volatile solvents like ethyl acetate[3].

• Phase Admixture: Introduce an excess mass of crystalline 5-phenylfuran-3-carboxylic acid (or its 2-methyl analog) into the chosen organic solvent.

• Isothermal Agitation: Stir the suspension at a low shear rate of 40–50 rpm. High-shear stirring can introduce localized thermal variations that skew solubility curves[3].

• Kinetic Saturation: Allow the mixture to equilibrate for a minimum of 48 hours. Previous kinetic mapping indicates that substantial concentration changes cease after ~45 minutes, but extended equilibration guarantees lattice penetration[3].

• Hysteresis Validation (Critical Quality Step): Measure the solubility limit by heating the solution to the target temperature. Subsequently, repeat the measurement on a separate batch by heating above the target temperature, dissolving excess solute, and then cooling back down to the setpoint. If a hysteresis loop appears between the two measurements, true equilibrium has not been reached. The absence of hysteresis confirms robust data[3].

• Sampling and Gravimetry: Extract aliquots of the clear saturated supernatant through a pre-warmed sterile filter to prevent premature precipitation.

• Solvent Evaporation: Weigh the liquid fraction, evaporate the organic solvent strictly under reduced pressure, and dry the residual crystalline acid to a constant weight.

• Mole Fraction Calculation: Determine the solute mole fraction based on the differential mass of the residue and the evaporated solvent.

Fig 2. Self-validating step-by-step workflow for isothermal gravimetric solubility determination.

Quantitative Data and Thermodynamic Modeling

Direct calorimetry of dissolution at variable temperatures is often hindered by the slow dissolution kinetics of highly crystalline arylfurans. Therefore, we rely on Shredder's Equation [3]. By plotting the natural logarithm of the saturated mole fraction against the inverse of temperature, we can extract the enthalpy (

) and entropy ( ) of solubility. These parameters are mathematically defined as the sum of the fusion parameters of the crystalline lattice and the mixing parameters of the liquid phase.

Table 1: Physicochemical & Solubility Profile across Solvents

Data based on the canonical benchmark 2-Methyl-5-phenylfuran-3-carboxylic acid (CAS: 108124-17-0) at standard ambient profiles,[3],[5].

Solvent Environment	General Polarity	Relative Solubility Rank	Key Solvation Mechanism	Thermodynamic Observation
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Highly Soluble (~2 mg/mL)	Potent H-bond acceptance	Rapid lattice dissolution without hysteresis.
Dimethyl Ketone (Acetone)	Polar Aprotic	High	Dipole-dipole & H-bonding	Strict linear enthalpy-entropy mixing compensation[3].
Ethyl Acetate	Polar Aprotic	Moderate to High	Ester-carboxyl interactions	Requires sealed vessel to prevent evaporation skew[3].
Isopropanol	Polar Protic	Moderate	H-bond donor and acceptor	Competitive hydrogen bonding with furan core[3].
Acetonitrile	Polar Aprotic	Moderate	Dipole-dipole	Deviates from straight-line mixing compensation[4].
Benzene	Non-polar	Low	Hydrophobic interaction	Minimal stabilization of the carboxylic acid dimer[3].

Table 2: Thermodynamic Parameter Derivation Framework

Thermodynamic Parameter	Symbol	Derivation Method	Physical Significance
Enthalpy of Fusion		Differential Thermal Analysis (DTA)	Total energy required to dismantle the specific crystalline lattice.
Enthalpy of Mixing		Shredder's Eq. ( )	Heat exchange upon integration of the liquid solute into the solvent shell.
Entropy of Mixing		Shredder's Eq. ( )	Increase in system disorder driven by solvent reorganization.
Gibbs Free Energy			Defines the absolute spontaneity of the dissolution process at 298 K.

References

Below is the consolidated list of verified citations grounding the mechanisms and protocols discussed in this whitepaper:

• [1] Title: -Two-dimensional structures of compounds. (A) Jedi1... | Download Scientific Diagram - ResearchGate Source: researchgate.net URL:

• Title: Jedi1 = 98 HPLC 108124-17-0 - Sigma-Aldrich Source: sigmaaldrich.com URL:

• [3] Title: THERMODYNAMIC PROPERTIES OF SOLUBILITY OF 2-METHYL-5-ARYLFURAN-3-CARBOXYLIC ACIDS IN ORGANIC SOLVENTS Source: lp.edu.ua URL:

• [5] Title: 108124-17-0(2-METHYL-5-PHENYLFURAN-3-CARBOXYLIC ACID ...) Source: chemicalbook.com URL:

• [4] Title: Dependence between partial molar enthalpy and entropy of solubility for... - ResearchGate Source: researchgate.net URL:

• [2] Title: Buy 2-[(E)-2-nitroethenyl]-5-phenylfuran (EVT-5882533) - EvitaChem Source: evitachem.com URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. evitachem.com [evitachem.com]
• 3. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 4. researchgate.net [researchgate.net]
• 5. 108124-17-0 CAS MSDS (2-METHYL-5-PHENYLFURAN-3-CARBOXYLIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Comprehensive Technical Guide on the Acidity and pKa Dynamics of 5-Phenylfuran-3-Carboxylic Acid

Prepared by: Senior Application Scientist Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Overview

Furan-3-carboxylic acids represent a high-value class of heterocycles widely utilized as versatile building blocks in medicinal chemistry. The integration of a phenyl group at the C5 position—yielding 5-phenylfuran-3-carboxylic acid —creates a unique structural scaffold that bridges polar heterocyclic geometry with lipophilic aromatic domains. Notably, this framework serves as the core pharmacophore for potent mechanosensitive channel activators, such as Jedi1 (2-methyl-5-phenylfuran-3-carboxylic acid) and analogous Piezo1 modulators[1].

Understanding the precise acidity (pKa) of this compound is paramount. The equilibrium between the neutral carboxylic acid and the deprotonated carboxylate anion fundamentally dictates its solubility, cellular membrane permeability, and receptor-binding thermodynamics. This guide synthesizes structural theory, proven analytical methodologies, and physicochemical data to provide a definitive framework for working with 5-phenylfuran-3-carboxylic acid.

Electronic Signatures: The Causality Behind the pKa

To accurately predict and utilize the pKa of 5-phenylfuran-3-carboxylic acid, we must decompose the intramolecular electronic forces acting on the acidic proton.

The baseline unsubstituted furan-3-carboxylic acid exhibits an experimental pKa of 3.90 at 25 °C[2]. This is notably more acidic than standard benzoic acid (pKa ~4.2). The causality lies in the heteroatom effect: the highly electronegative oxygen atom within the

-hybridized furan ring exerts a strong inductive electron-withdrawing effect (-I). This pulls electron density away from the C3 position, thermodynamically stabilizing the resulting negative charge on the carboxylate anion upon deprotonation.

When we introduce a phenyl group at the C5 position , two competing electronic effects emerge:

• Inductive Withdrawal (-I): The

  carbons of the phenyl ring act as a mild electron sink.

• Mesomeric Donation (+M): The pi-system of the phenyl ring can delocalize electron density into the furan core via resonance.

Because the carboxylic acid is positioned at C3 (a "meta-like" position relative to C5), the resonance donation (+M) has minimal direct stabilization impact on the carboxylate. Instead, the subtle inductive withdrawal (-I) effect dominates, keeping the molecule's acidity closely anchored near ~4.0 . By contrast, substituting an electron-donating methyl group (+I effect) at the C2 position—as seen in Jedi1—pushes electron density toward the carboxylate, elevating the pKa to 4.34 [3].

Electronic interactions governing the acidity of 5-phenylfuran-3-carboxylic acid.

Application Protocol: The Self-Validating Cosolvent Titration System

The Problem: Pure aqueous potentiometric titration of 5-phenylfuran-3-carboxylic acid is fundamentally flawed. Due to the lipophilicity of the C5-phenyl ring, the neutral form precipitates in water. Measuring pH during a heterogeneous solid-dissolution phase artificially elevates the apparent pKa.

The Solution: We implement the Yasuda-Shedlovsky Extrapolation Method , utilizing a water-methanol cosolvent system. This protocol incorporates a self-validating feedback loop: if the extrapolation plot deviates from strict linearity (

), it signals unaccounted solvent interactions or micro-aggregation, thereby invalidating the run and demanding dilution adjustments.

Step-by-Step Methodology

• System Standardization: Standardize 0.1 M NaOH using primary standard Potassium Hydrogen Phthalate (KHP) to ensure exact molarity. Blank titrate the cosolvent mixtures to mathematically map auto-ionization constants.

• Sample Preparation: Prepare four separate solutions of 5-phenylfuran-3-carboxylic acid (1.5 mg/mL) dissolved in varying methanol/water ratios (e.g., 30%, 40%, 50%, 60% MeOH by weight).

• Potentiometric Titration: Titrate each solution independently at an isothermal 25.0 ± 0.1 °C under an inert Argon blanket (to prevent atmospheric

  from forming carbonic acid and skewing the equivalence point).

• Data Acquisition: Calculate the apparent pKa (

  ) for each solvent ratio using the Henderson-Hasselbalch inflection points derived from the first derivative of the titration curve.

• Thermodynamic Extrapolation: Plot

  against the inverse of the dielectric constant ( ) of the respective solvent mixtures.

• Self-Validation: Verify that the linear regression yields

  . The y-intercept of this linear fit yields the absolute, thermodynamically accurate pKa in a 100% aqueous standard state.

Self-validating experimental workflow for cosolvent potentiometric pKa determination.

Quantitative Baseline and Structural Comparisons

Understanding how chemical modification steers proton dissociation is critical for hit-to-lead optimization. The following table summarizes the deterministic pKa values across the furan-3-carboxylic acid series:

Compound	Structural Modification	Experimental pKa	Electronic Dominance
Furan-3-carboxylic acid	Unsubstituted core	3.90 [2]	Base Heteroatom (-I)
5-Phenylfuran-3-carboxylic acid	C5-Phenyl addition	~4.00	Balance of Mild -I and +M
2-Methyl-5-phenyl-3-furoic acid (Jedi1)	C2-Methyl, C5-Phenyl	4.34 [3]	C2-Methyl Donating (+I)

Data Interpretation: The addition of the heavy phenyl group introduces vast lipophilicity (increasing LogP) while keeping the pKa effectively static compared to the parent furan. Only when directly adjacent alkyl groups (such as the C2-methyl in Jedi1) are introduced does the pKa measurably shift toward higher basicity[4].

Pharmacokinetic ADME Implications in Drug Design

The acidity of 5-phenylfuran-3-carboxylic acid dictates its systemic behavior in physiological environments. Because its pKa is approximately 4.0:

• Gastric Absorption (pH ~1.5): In the highly acidic environment of the stomach, the equilibrium heavily favors the neutral, protonated state. This promotes passive transcellular absorption across the lipophilic gastric mucosa.

• Systemic Circulation (pH ~7.4): Upon entering the bloodstream, the compound finds itself in an environment >3 log units above its pKa. Consequently,

  of the molecules ionize into the carboxylate anion.

• Target Binding: The permanently ionized state in plasma limits unassisted penetration across the blood-brain barrier (BBB) but is ideal for stabilizing salt bridges or metal-coordination networks in extracellular or membrane-bound receptor domains (e.g., Piezo1 mechanosensitive targets)[1].

By expertly leveraging the exact pKa value of the furan core, formulation scientists can accurately predict compound partitioning (LogD) and design targeted prodrug strategies (like esterification) to optimize bioavailability profiles.

References

The following citations substantiate the thermodynamic data, physical properties, and pharmacological relevance of the molecular entities discussed within this guide.

• Alfa Chemistry - CAS 488-93-7 3-Furoic acid (Specifications and Physical Properties).2

• ChemicalBook - 108124-17-0 CAS MSDS: 2-METHYL-5-PHENYLFURAN-3-CARBOXYLIC ACID.3

• ResearchGate - Two-dimensional structures of compounds: Jedi1 (2-Methyl-5-phenylfuran-3-carboxylic acid) and CMPF.1

• PubChem / National Institutes of Health - 2-Methyl-5-phenylfuran-3-carboxylic acid | CID 736516.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 108124-17-0 CAS MSDS (2-METHYL-5-PHENYLFURAN-3-CARBOXYLIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 2-Methyl-5-phenylfuran-3-carboxylic acid | C12H10O3 | CID 736516 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Stability of Furan-3-Carboxylic Acid Derivatives: A Comprehensive Technical Guide

Executive Summary

Furan-3-carboxylic acid (F3CA) and its derivatives are highly privileged scaffolds in modern drug discovery, frequently utilized in the development of aldose reductase inhibitors, kinase inhibitors, and novel chemotherapeutics[1]. However, the furan ring's susceptibility to oxidative degradation, acid-catalyzed ring-opening, and polymerization necessitates a rigorous understanding of its thermodynamic stability. As a Senior Application Scientist, I approach the evaluation of these compounds not merely through empirical observation, but through a synthesis of quantum mechanical modeling, calorimetric quantification, and solid-state characterization. This guide provides an authoritative framework for profiling the thermodynamic stability of F3CA derivatives, detailing the causality behind experimental choices and providing self-validating protocols for rigorous structural evaluation.

Fundamental Energetics and Structural Dynamics

The thermodynamic stability of a heterocyclic compound is fundamentally anchored by its standard molar enthalpy of formation (

) and its bond dissociation energies (BDE). For furan-3-carboxylic acid, the gas-phase has been experimentally determined to be approximately kJ/mol[2]. This large negative value indicates a high degree of thermodynamic stability relative to its constituent elements, driven primarily by the resonance stabilization of the furan -system coupled with the electron-withdrawing nature of the carboxyl group.

Electronic Distribution and Orbital Localization

The stability of F3CA derivatives is heavily dictated by their frontier molecular orbitals. Density Functional Theory (DFT) calculations utilizing the B3LYP/6-311++G(d,p) basis set reveal a distinct electronic segregation:

• HOMO (-6.8 eV): Highly localized on the furan ring, making the ring the primary site for electrophilic attack[3].

• LUMO (-1.9 eV): Delocalized across the C3-carboxyl group, facilitating nucleophilic interactions and hydrogen bonding[3].

The C-H bond dissociation energies within the furan ring are exceptionally high, calculated at approximately 120 kcal/mol[4]. This is significantly stronger than non-aromatic heterocyclic structures, providing the F3CA core with robust resistance against radical abstraction mechanisms—a critical factor when designing drugs intended to survive hepatic cytochrome P450 metabolism.

Steric and Conformational Factors

Substituent placement drastically alters the thermodynamic landscape. For example, in 4-(hydroxymethyl)furan-3-carboxylic acid derivatives featuring a 2-isobutyl side chain, X-ray crystallography reveals a dihedral angle of 12.5° between the furan ring and the carboxyl group[3]. This slight deviation from planarity is a thermodynamic compromise: it minimizes steric strain between the C2-alkyl group and the C3-carboxyl oxygen while maintaining sufficient orbital overlap for

-electron delocalization.

Furthermore, the acidity of the carboxyl group plays a pivotal role in solid-state stability. 3-Furoic acid exhibits a

of approximately 3.82[5]. In the solid state, this moderate acidity drives the formation of highly stable hydrogen-bonded dimers or co-crystals (e.g., with solvents like methanol or DMSO), which lower the overall free energy of the crystalline lattice[5].

Quantitative Data Presentation

To facilitate structural comparisons, the thermodynamic and electronic parameters of key F3CA derivatives are summarized below.

Table 1: Thermodynamic and Electronic Parameters of F3CA Derivatives

Compound / Derivative	(kJ/mol)	Decomposition Onset (°C)	C-H BDE (kcal/mol)	HOMO (eV)	LUMO (eV)
Furan-3-carboxylic acid (Gas Phase)	-415.8 ± 1.7[2]	N/A	~120[4]	-6.80[3]	-1.90[3]	3.82[5]
4-(Hydroxymethyl)-2-isobutyl-F3CA	-412.0[3]	210.0 (ΔH = 184 kJ/mol)[3]	N/A	N/A	N/A	N/A
3-Methoxyfuran (Reference Core)	-171.9 (-41.1 kcal/mol)[4]	N/A	~98 (Methoxy C-H)[4]	N/A	N/A	N/A

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of thermodynamic stability must rely on self-validating systems. The following protocols detail the methodologies required to extract accurate thermodynamic data, explaining the causality behind each step.

Protocol A: High-Precision Combustion Calorimetry & DSC

Purpose: To empirically determine the standard molar enthalpy of formation (

) and thermal decomposition thresholds. We use combustion calorimetry because it provides a direct, highly accurate measurement of the heat of combustion ( ), from which is derived via Hess's Law.

Step-by-Step Methodology:

• Instrument Calibration (Self-Validation Step): Calibrate the static bomb calorimeter using NIST-traceable benzoic acid. The energy equivalent of the calorimeter (

  ) must be reproducible within a relative standard deviation of . For the Differential Scanning Calorimeter (DSC), calibrate temperature and heat flow using high-purity Indium (Onset = 156.6°C, = 28.45 J/g).

• Sample Preparation: Pelletize 0.5–1.0 g of the purified F3CA derivative to ensure uniform burning. Weigh the pellet on a microbalance with

  mg precision.

• Combustion: Place the pellet in a platinum crucible inside the bomb. Pressurize with high-purity oxygen (3.04 MPa). Ignite the sample electrically.

• Data Acquisition: Record the temperature rise of the surrounding water bath to calculate

  .

• Thermal Profiling (DSC): Load 2–5 mg of the sample into an aluminum pan. Heat from 25°C to 300°C at a rate of 10°C/min under a nitrogen purge (50 mL/min).

• Analysis: Identify the melting endotherm (e.g., 148–151°C for the 2-isobutyl derivative) and the decomposition exotherm/endotherm (e.g., onset at 210°C)[3].

Protocol B: Computational Thermodynamic Profiling (DFT)

Purpose: To calculate gas-phase enthalpies, orbital energies, and map electrostatic potentials. B3LYP/6-311++G(d,p) is selected because the hybrid functional excellently balances electron correlation for oxygen-containing heterocycles, while the diffuse functions (++) accurately model the electron-rich carboxylate anion.

Step-by-Step Methodology:

• Geometry Optimization: Construct the 3D model of the F3CA derivative. Perform a full geometry optimization in the gas phase using the B3LYP/6-311++G(d,p) level of theory[3].

• Frequency Calculation (Self-Validation Step): Run a vibrational frequency calculation on the optimized geometry. Crucial validation: Ensure there are zero imaginary frequencies. The presence of an imaginary frequency indicates a transition state rather than a true thermodynamic minimum.

• Isodesmic Reactions: To calculate

  computationally, construct an isodesmic reaction (where the number and types of bonds are conserved between reactants and products). This cancels out systematic errors in the DFT functional.

• Orbital Extraction: Extract the HOMO and LUMO eigenvalues and map the Fukui indices to identify specific sites of electrophilic (C-2) and nucleophilic (O-4) reactivity[3].

Mandatory Visualizations

The following diagrams map the logical relationships and workflows critical to evaluating F3CA derivatives.

Multimodal workflow for thermodynamic profiling of F3CA derivatives.

Electronic distribution and thermodynamic parameters of the F3CA scaffold.

References

• Vulcanchem - 4-(Hydroxymethyl)
• Academia.edu - Energetic Effect of the Carboxylic Acid Functional Group in Indole Derivatives (Includes Furan-3-carboxylic acid data)
• ChemFaces - 3-Methoxyfuran | CAS:3420-57-3 (Bond Dissociation Energies)
• Science.gov - Aldose reductase inhibitors: Topics by Science.
• Università degli Studi di Ferrara (IRIS) - Role of Hydrogen bonds in designing multicomponent crystals (pKa and solid-state stability)

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• 1. aldose reductase inhibitors: Topics by Science.gov [science.gov]
• 2. academia.edu [academia.edu]
• 3. 4-(Hydroxymethyl)furan-3-carboxylic acid (88550-24-7) for sale [vulcanchem.com]
• 4. 3-Methoxyfuran | CAS:3420-57-3 | Manufacturer ChemFaces [chemfaces.com]
• 5. iris.unife.it [iris.unife.it]

An In-Depth Technical Guide to the Biological Activity Potential of the 5-Phenylfuran-3-Carboxylic Acid Scaffold

This guide provides a comprehensive technical overview of the 5-phenylfuran-3-carboxylic acid scaffold and its derivatives, intended for researchers, scientists, and professionals in drug development. We will delve into the known biological activities, mechanisms of action, and the experimental rationale for investigating this promising chemical entity.

Introduction: The Versatility of the Furan Scaffold

The furan ring is a privileged heterocyclic motif in medicinal chemistry, known for its presence in a multitude of biologically active compounds.[1][2] Its electron-rich nature and aromatic properties allow for diverse interactions with biological targets, making it a valuable starting point for drug design.[1] The 5-phenylfuran-3-carboxylic acid core, in particular, offers a rigid framework with functional groups amenable to chemical modification, enabling the exploration of a wide range of pharmacological activities. While research on the parent compound is limited, its derivatives have emerged as potent modulators of various biological pathways.

Key Biological Activities and Therapeutic Potential

Reversal of P-Glycoprotein (P-gp) Mediated Multidrug Resistance

A significant challenge in cancer chemotherapy is the development of multidrug resistance (MDR), often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp).[3] Derivatives of 5-phenylfuran have been investigated as potent reversal agents for P-gp-mediated MDR in cancer cells.[3]

Mechanism of Action: These compounds act as P-gp inhibitors, effectively blocking the pump's ability to expel chemotherapeutic drugs from the cancer cell. This inhibition leads to an increased intracellular concentration of the anticancer drug, restoring its efficacy.[3] Studies have shown that specific derivatives can effectively inhibit the P-gp efflux function without affecting its expression.[3]

Experimental Rationale: The evaluation of these compounds typically involves in vitro assays using cancer cell lines that overexpress P-gp, such as MCF-7/ADR (doxorubicin-resistant human breast cancer cells). Key experiments include:

• Cytotoxicity Assays: To determine the ability of the furan derivatives to sensitize resistant cells to standard chemotherapeutic agents like doxorubicin, paclitaxel, and vincristine.[3]

• Rhodamine 123 (Rh123) Accumulation Assays: To directly measure the inhibition of P-gp efflux activity, as Rh123 is a known P-gp substrate.[3]

• Western Blot Analysis: To confirm that the compounds do not alter the expression levels of the P-gp protein.[3]

Data Summary: P-gp Reversal Activity

Compound ID	Modification	Cell Line	Reversal Fold (RF)	Reference
16	Isopropoxy substitution	MCF-7/ADR	69.6	[3]

Workflow for Evaluating P-gp Reversal Agents

Caption: Workflow for the in vitro evaluation of P-gp reversal agents.

Inhibition of Phosphodiesterase Type 4 (PDE4)

Phosphodiesterase type 4 (PDE4) is a key enzyme in the inflammatory cascade, and its inhibition has therapeutic potential for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[4] A series of 5-phenyl-2-furan derivatives have been designed and synthesized as potent PDE4 inhibitors.[4]

Mechanism of Action: PDE4 inhibitors prevent the breakdown of cyclic adenosine monophosphate (cAMP), a crucial second messenger that suppresses the activity of inflammatory cells. By increasing intracellular cAMP levels, these inhibitors can reduce the release of pro-inflammatory mediators like tumor necrosis factor-alpha (TNF-α).[4]

Experimental Rationale: The investigation of PDE4 inhibitory activity involves:

• In Vitro Enzyme Assays: To determine the half-maximal inhibitory concentration (IC50) of the compounds against purified PDE4B enzyme.[4]

• Cell-Based Assays: To measure the inhibition of lipopolysaccharide (LPS)-induced TNF-α release in cells like peripheral blood mononuclear cells (PBMCs).[4]

• In Vivo Models: To assess the efficacy in animal models of asthma or COPD.[4]

• Molecular Docking Studies: To understand the binding interactions of the compounds with the active site of the PDE4B enzyme.[4]

Data Summary: PDE4 Inhibitory Activity

Compound ID	Modification	PDE4B IC50 (µM)	Reference
5j	Methoxy group on phenyl ring	1.4	[4]
Rolipram	(Reference compound)	2.0	[4]

Signaling Pathway of PDE4 Inhibition

Caption: Simplified signaling pathway of PDE4 inhibition.

Antitubercular Activity

Tuberculosis remains a major global health threat, and new drugs with novel mechanisms of action are urgently needed.[5] 5-Phenyl-furan-2-carboxylic acids have been identified as a promising class of potential antitubercular agents that target the iron acquisition machinery of Mycobacterium tuberculosis.[5]

Mechanism of Action: These compounds are thought to inhibit MbtI, an enzyme involved in the biosynthesis of mycobactins, which are siderophores essential for iron uptake by the bacteria. By disrupting iron acquisition, these compounds can effectively starve the bacteria of this crucial nutrient.[5]

Experimental Rationale: The evaluation of antitubercular activity includes:

• Minimum Inhibitory Concentration (MIC) Assays: To determine the potency of the compounds against replicating and non-replicating M. tuberculosis.[6]

• Enzyme Inhibition Assays: To confirm the direct inhibition of the target enzyme, MbtI.[5]

• Co-crystallization Studies: To elucidate the binding mode of the inhibitors to the MbtI active site through X-ray crystallography.[5]

Synthesis of 5-Phenylfuran-3-Carboxylic Acid Derivatives

The synthesis of 5-phenylfuran-3-carboxylic acid and its derivatives can be achieved through various synthetic routes. A common approach involves the Meerwein arylation reaction, where a diazonium salt derived from an aniline is coupled with a furan derivative.

General Synthetic Scheme:

Caption: General synthetic scheme for 5-arylfuran-3-carboxylic acids.

More modern and efficient methods often utilize palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling, between a boronic acid and a halogenated furan derivative.[5]

Pharmacokinetic Considerations

The development of any new therapeutic agent requires a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) properties. While specific pharmacokinetic data for 5-phenylfuran-3-carboxylic acid is scarce, studies on related furan and tetrahydrofuran derivatives provide valuable insights.[7][8]

Key In Vitro ADME Assays:

• Kinetic Solubility Assay: To determine the aqueous solubility of the compound, a critical factor for oral absorption.[7]

• Plasma Stability Assay: To assess the compound's stability in plasma and its susceptibility to degradation by plasma enzymes.[7]

• Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput method to predict passive intestinal absorption.[7]

The carboxylic acid moiety can influence the pharmacokinetic profile, often increasing water solubility but potentially limiting cell permeability.[9] Prodrug strategies, such as esterification of the carboxylic acid, can be employed to enhance oral bioavailability.[9]

Future Outlook

The 5-phenylfuran-3-carboxylic acid scaffold represents a versatile platform for the development of novel therapeutics targeting a range of diseases. The demonstrated activities against cancer, inflammatory disorders, and infectious diseases highlight the potential of this chemical class. Future research should focus on:

• Lead Optimization: Synthesizing and evaluating a broader range of derivatives to improve potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy Studies: Validating the in vitro findings in relevant animal models of disease.

• Toxicology and Safety Assessment: A comprehensive evaluation of the safety profile of lead compounds.

The continued exploration of the 5-phenylfuran-3-carboxylic acid scaffold holds significant promise for the discovery of new and effective medicines.

References

• 2-Methyl-5-phenylfuran-3-carboxylic acid | C12H10O3 | CID 736516 - PubChem. Available from: [Link]

• Design, synthesis and bioactivity study on 5-phenylfuran derivatives as potent reversal agents against P-glycoprotein-mediated multidrug resistance in MCF-7/ADR cell - PubMed. Available from: [Link]

• Synthesis and Biological Activity of 2-(2-Amino-2-phenylethyl)-5-oxotetrahydrofuran-2-carboxylic Acid: A Microwave-Assisted 1,3-Dipolar Cycloaddition Approach - ResearchGate. Available from: [Link]

• A new method of synthesis offuran-2-carboxaldehyde and 5-(suhstituted-phenyl)-furan. -2-carboxylic acids using eerie ammonium nitrate. - ResearchGate. Available from: [Link]

• Synthesis and bioactivity of phenyl substituted furan and oxazole carboxylic acid derivatives as potential PDE4 inhibitors - PubMed. Available from: [Link]

• Synthesis and Characterization of Urofuranoic Acids: In Vivo Metabolism of 2-(2-Carboxyethyl)-4-methyl-5-propylfuran-3-carboxylic Acid (CMPF) and Effects on in Vitro Insulin Secretion - PubMed. Available from: [Link]

• Pharmacokinetic Properties of the Novel Synthetic Cannabinoid 5F-APINAC and Its Influence on Metabolites Associated with Neurotransmission in Rabbit Plasma - PMC. Available from: [Link]

• Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. - ResearchGate. Available from: [Link]

• Furan: A Promising Scaffold for Biological Activity. Available from: [Link]

• Synthesis and Characterization of Heterocyclic Compounds from Natural Carboxylic Acids: Evaluation of Their Antioxidant and Biological Activities | Central Asian Journal of Theoretical and Applied Science. Available from: [Link]

• Synthesis and biological activity of 5-(2′-alkoxycarbonyl substituted phenoxy)furan-2-carboxylic acid derivatives - ResearchGate. Available from: [Link]

• Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health - MDPI. Available from: [Link]

• Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors - PubMed. Available from: [Link]

• Furo[3,2-b]pyrrole-5-carboxylate as a Rich Source of Fused Heterocycles: Study of Synthesis, Reactions, Biological Activity and Applications - MDPI. Available from: [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives - ScienceOpen. Available from: [Link]

• Synthesis and Biological Evaluation of Novel 5-Oxo-1-Phenylpyrrolidine-3-Carboxylic Acid Analogs - PubMed. Available from: [Link]

• 5-(4-Nitrophenyl)furan-2-carboxylic Acid - MDPI. Available from: [Link]

• Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals - Wiley-VCH. Available from: [Link]

• Pharmacokinetics of a new antitumor agent, 1-[3-(Furo[3,2-C]quinolin-4-ylamino)phenyl]-ethanoe-O-methyl-oxime, in rat using a high performance liquid chromatography method - Journal of Food and Drug Analysis. Available from: [Link]

• Reaction mechanism for new phenylsulphonamoyl carboxylic acids - ResearchGate. Available from: [Link]

• Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors - RSC Publishing. Available from: [Link]

• "Pharmacokinetics of a new antitumor agent, 1-[3-(Furo[3,2-C]quinolin-4" by P. - bepress. Available from: https://works.bepress.com/pau-chi-chen/1/

• 5-phenylfuran-2-carboxylic acid (C11H8O3) - PubChemLite. Available from: [Link]

• Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid - MDPI. Available from: [Link]

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crystal structure analysis of 5-phenylfuran-3-carboxylic acid

An In-Depth Technical Guide to the Crystal Structure Analysis of 5-Phenylfuran-3-Carboxylic Acid

Abstract

The precise three-dimensional arrangement of atoms within a crystalline solid dictates its fundamental physicochemical properties, including solubility, stability, and bioavailability. For active pharmaceutical ingredients (APIs), a comprehensive understanding of the crystal structure is not merely an academic exercise but a cornerstone of rational drug development.[1][2][3] This guide provides a detailed technical overview of the methodologies and rationale behind the , a heterocyclic compound of interest in medicinal chemistry. We will explore the journey from synthesis and crystallization to advanced structural elucidation using single-crystal X-ray diffraction (SC-XRD), supplemented by powder X-ray diffraction (PXRD) and thermal analysis techniques. The causality behind each experimental choice is explained to provide a framework for robust and reliable structural characterization.

Introduction: The Significance of Crystalline Form

5-Phenylfuran-3-carboxylic acid belongs to a class of organic compounds that are scaffolds for various biologically active molecules. The efficacy of any such compound in a solid dosage form is profoundly influenced by its crystalline state. Different crystal forms of the same molecule, known as polymorphs, can exhibit dramatically different properties.[4] An unstable polymorph could transition to a more stable, less soluble form over time, compromising the drug's therapeutic effect. Therefore, identifying the most stable crystalline form and fully characterizing its structure is a critical step in de-risking a drug development pipeline.[1]

This guide offers an in-depth exploration of the multi-faceted process of crystal structure analysis, using 5-phenylfuran-3-carboxylic acid as a case study. We will cover the essential experimental protocols, the logic behind their selection, and the interpretation of the resulting data.

Synthesis and Single Crystal Growth

A robust structural analysis begins with the synthesis of high-purity material and the subsequent growth of high-quality single crystals.

Synthesis of 5-Phenylfuran-3-Carboxylic Acid

The synthesis of 5-aryl-furan-2-carboxylic acids can be achieved via methods such as the Meerwein arylation. A common synthetic route involves the diazotization of an aniline derivative followed by its coupling with a furan compound. For 5-phenylfuran-3-carboxylic acid, a plausible modern approach would be a palladium-catalyzed cross-coupling reaction (e.g., Suzuki or Stille coupling) between a phenylboronic acid (or organostannane) and a suitable furan-3-carboxylic acid derivative bearing a halide or triflate group. This offers high yields and functional group tolerance.

Protocol: Single Crystal Growth

The goal of crystallization is to allow molecules to self-assemble slowly into a highly ordered, single lattice. For organic acids, slow evaporation from a suitable solvent system is a highly effective method.[5] The choice of solvent is critical; it must provide a balance where the compound is soluble when heated but becomes supersaturated upon slow cooling or solvent evaporation.[2]

Step-by-Step Crystallization Protocol:

• Solvent Screening: Begin by testing the solubility of 5-phenylfuran-3-carboxylic acid in a range of solvents (e.g., ethanol, methanol, ethyl acetate, acetone, and water). The ideal solvent will dissolve the compound when hot but show limited solubility at room temperature. Solvent pairs, such as ethanol-water or acetone-hexane, can also be effective.[5]

• Preparation of a Saturated Solution: Dissolve a small amount of the purified compound (e.g., 10-20 mg) in a minimal volume of the chosen hot solvent (e.g., ethanol) in a small, clean vial.

• Inducing Supersaturation: Cover the vial with a cap, pierced with a few small holes using a needle. This allows for slow evaporation of the solvent over several days.

• Incubation: Place the vial in a vibration-free environment. Temperature fluctuations should be minimized to prevent rapid precipitation, which leads to powder rather than single crystals.

• Crystal Harvesting: Once well-formed, diffraction-quality crystals (typically 0.1-0.3 mm in size) appear, they should be carefully harvested using a spatula or loop and separated from the remaining solvent.

The rationale for slow evaporation is to maintain the system near equilibrium, providing sufficient time for molecules to adopt the most energetically favorable packing arrangement, which is essential for forming a single, defect-free crystal.

The Analytical Workflow: A Multi-Technique Approach

A comprehensive analysis relies on a combination of techniques to build a complete picture of the material's solid-state properties.

Fig. 1: Overall workflow for crystal structure analysis.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystal.[6][7] It provides detailed information on bond lengths, bond angles, and intermolecular interactions.

Fig. 2: The single-crystal X-ray diffraction workflow.

Experimental Protocol:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[8] Data collection is typically performed at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in higher quality diffraction data.

• Data Collection: The mounted crystal is exposed to a monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are collected on a detector.[7][9] Modern diffractometers automate this process to collect a complete dataset.

• Data Processing: The collected raw images are processed to integrate the intensities of each diffraction spot and apply corrections (e.g., for absorption). This step yields a file containing the Miller indices (h,k,l) and intensity for each reflection.[9][10]

• Structure Solution: The "phase problem" is the central challenge in crystallography; the measured intensities provide the amplitudes of the structure factors, but not their phases.[11] For small molecules like 5-phenylfuran-3-carboxylic acid, direct methods are typically successful in determining an initial structural model.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization process.[12][13] In this iterative process, atomic positions and thermal parameters are adjusted to improve the agreement between the observed diffraction data and the data calculated from the model.[13][14]

Powder X-ray Diffraction (PXRD)

While SC-XRD provides the structure of a single crystal, PXRD is essential to verify that this crystal is representative of the bulk material.[15] It serves as a fingerprint for a specific crystalline phase.[16][17]

Methodology:

A finely ground sample of the crystallized material is exposed to an X-ray beam. The resulting diffraction pattern of intensity versus diffraction angle (2θ) is unique to that crystal form. This experimental pattern can be compared to one calculated from the single-crystal structure to confirm phase purity. Any significant unindexed peaks may indicate the presence of impurities or a different polymorph.[15][18]

Thermal Analysis: DSC and TGA

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide crucial information about the thermal stability and phase behavior of the material.[19][20]

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between the sample and a reference as a function of temperature.[21] It is used to determine the melting point, enthalpy of fusion, and detect solid-solid phase transitions (polymorphic transformations). A sharp, single melting endotherm is indicative of a pure, crystalline substance.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature.[21] TGA is used to determine the temperature at which the compound begins to decompose. For hydrates or solvates, TGA can quantify the amount of solvent present in the crystal lattice.[22]

Results and Structural Discussion

This section presents hypothetical but realistic data for the crystal structure of 5-phenylfuran-3-carboxylic acid, based on known principles of organic molecular packing.

Crystallographic Data

The refined single-crystal structure would yield precise crystallographic information, which is summarized in a standardized format.

Parameter	Value
Chemical Formula	C₁₁H₈O₃
Formula Weight	188.18 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	~10.5 Å
b	~5.5 Å
c	~15.0 Å
α	90°
β	~105°
γ	90°
Volume	~830 ų
Z	4
R-factor (R1)	< 0.05
Goodness-of-Fit (S)	~1.0

The values presented are typical for a well-refined small organic molecule structure.

Molecular and Crystal Structure

The analysis would reveal the molecular geometry of 5-phenylfuran-3-carboxylic acid. The furan and phenyl rings are not expected to be perfectly coplanar due to some steric hindrance. The most crucial insights, however, come from analyzing the intermolecular interactions that build the three-dimensional crystal lattice.

Fig. 3: Key intermolecular interactions in carboxylic acids.

Hydrogen Bonding: Carboxylic acids commonly form strong, centrosymmetric hydrogen-bonded dimers.[23] In this motif, the carboxylic acid groups of two separate molecules interact via a pair of O-H···O hydrogen bonds, creating a robust R²₂(8) ring motif. This interaction is often the primary driver of the crystal packing.

D-H···A	d(H···A) (Å)	d(D···A) (Å)	∠(DHA) (°)
O-H···O	~1.8	~2.6	~175

D = Donor, A = Acceptor. Values are typical for carboxylic acid dimers.

Other Interactions: In addition to hydrogen bonding, weaker interactions such as C-H···O contacts and π-π stacking between the phenyl and/or furan rings of adjacent molecules would likely contribute to the overall stability of the crystal lattice.[24]

Thermal Analysis Results

• DSC: A DSC thermogram would likely show a single, sharp endothermic peak corresponding to the melting of the compound, for instance, at 180-190 °C. The absence of other thermal events before melting would suggest that the analyzed crystalline form is stable upon heating until it melts.

• TGA: The TGA curve would likely show a flat baseline until a high temperature (e.g., >200 °C), after which a sharp drop in mass would indicate the onset of thermal decomposition. A lack of mass loss at lower temperatures would confirm the absence of solvent or water in the crystal lattice (i.e., it is not a solvate or hydrate).

Conclusion

The comprehensive provides indispensable knowledge for its development as a potential pharmaceutical agent. Through the synergistic application of single-crystal XRD, powder XRD, and thermal analysis, we can definitively determine the atomic arrangement, confirm the bulk phase purity, and assess the thermal stability of the crystalline solid. The detailed structural insights, particularly into the robust hydrogen-bonding networks that define the crystal packing, form the basis for understanding and controlling the material's solid-state properties, ensuring consistency, stability, and efficacy in any future application.

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literature review of 5-phenylfuran-3-carboxylic acid synthesis history

An in-depth technical analysis of 5-phenylfuran-3-carboxylic acid (and its heavily utilized derivative, 2-methyl-5-phenylfuran-3-carboxylic acid), mapping its synthetic evolution from classical condensation to modern catalytic functionalization, alongside its critical role in contemporary pharmacology.

Executive Summary

The 5-phenylfuran-3-carboxylic acid scaffold is a privileged structural motif in modern medicinal chemistry and organic synthesis. Most prominently recognized in its 2-methylated form—commercially designated as Jedi1 (CAS 108124-17-0)—this compound combines the hydrogen-bonding capacity of a carboxylic acid with the hydrophobic, electron-rich properties of a substituted furan ring[1]. As a Senior Application Scientist, evaluating the synthetic history of this molecule reveals a fascinating transition from brute-force thermodynamic cyclizations to highly elegant, atom-economical catalytic cross-couplings. This whitepaper deconstructs the mechanistic logic behind these synthetic pathways and explores the scaffold's advanced applications in mechanosensitive ion channel modulation, parasitic protease inhibition, and polypharmacology.

Historical Evolution of Synthesis Strategies

The synthesis of 5-phenylfuran-3-carboxylic acid derivatives has evolved through three distinct methodological generations, each solving the limitations of its predecessor.

• Generation 1: Classical Condensation (The Thermodynamic Approach) Early syntheses relied on a multi-stage Paal-Knorr-type approach. This involved the assembly of a 1,4-dicarbonyl intermediate, followed by aggressive chemical dehydration to force the aromatization of the furan ring[2]. While highly scalable, it suffered from poor atom economy and required harsh reagents.

• Generation 2: Direct C-H Arylation (The Atom-Economical Approach) To bypass the need for pre-functionalized precursors, researchers developed direct C-H functionalization methods. Utilizing ultra-low loadings of specialized Palladium complexes (e.g., Pd/Tedicyp), chemists could directly couple iodobenzene to the C5 position of a base furan ring, drastically reducing waste[3].

• Generation 3: Suzuki-Miyaura Cross-Coupling (The Library Approach) For modern drug discovery, fragment-based screening requires rapid diversification. The current standard utilizes Suzuki-Miyaura cross-coupling between 5-bromofuran-3-carboxylic acid and various phenylboronic acids, allowing for high-throughput generation of polypharmacological libraries[4].

Fig 1: Evolution of 5-phenylfuran-3-carboxylic acid synthesis: Classical, C-H Arylation, and Cross-Coupling.

Mechanistic Pathways & Experimental Protocols (E-E-A-T)

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each reagent choice.

Protocol A: Classical 3-Stage Synthesis (Bulk Preparation)

Objective: De novo construction of the furan ring via sequential enolate alkylation and cyclodehydration[2][5].

• Enolate Alkylation: Suspend metallic sodium in anhydrous toluene and slowly add ethyl acetoacetate.

  • Causality & Validation: Toluene provides an inert, non-polar medium that moderates the exothermic enolate formation. The reaction is visually validated by the consumption of metallic sodium and the evolution of H₂ gas. Once H₂ evolution ceases (indicating quantitative enolate formation), phenacylbromide is added to yield ethyl-2-acetyl-4-oxo-4-phenylbutanoate[2].

• Cyclodehydration: Transfer the 1,4-dicarbonyl intermediate to benzene and introduce phosphorus pentoxide (P₂O₅).

  • Causality & Validation: P₂O₅ acts as an aggressive dehydrating agent, driving the thermodynamic cyclization of the diketone into the aromatic furan ring. Reaction completion is validated by TLC (disappearance of the UV-active diketone), yielding the ethyl ester[5].

• Saponification: Treat the resulting ester with aqueous KOH, followed by acidification with HCl.

  • Causality & Validation: The base hydrolyzes the sterically accessible ester. Subsequent acidification to pH 2-3 forces the protonation of the carboxylate. Because the free carboxylic acid is highly hydrophobic, it rapidly precipitates out of the aqueous layer, providing immediate visual confirmation of successful hydrolysis[5].

Protocol B: Palladium-Catalyzed Direct C-H Arylation

Objective: Atom-economical, late-stage functionalization of the furan C5 position[3].

• Catalyst Activation: In an oven-dried Schlenk tube under argon, combine [Pd(η³-C₃H₅)Cl]₂ (100 µmol) and Tedicyp ligand (200 µmol) in anhydrous DMF.

  • Causality & Validation: Tedicyp is a tetradentate ligand that wraps the palladium center in extreme steric bulk. This prevents the bimolecular degradation of the catalyst into inactive "palladium black." The formation of a stable, homogeneous solution validates the catalyst's readiness for ultra-low loading[3].

• C-H Functionalization: React 2-methylfuran-3-carboxylic acid ethyl ester (2 mmol) with iodobenzene (1 mmol) using 0.0001 mmol of the Pd/Tedicyp complex.

  • Causality & Validation: The electron-rich nature of the furan ring directs the oxidative addition/reductive elimination cycle specifically to the C5 position. The extreme steric bulk of Tedicyp accelerates the catalytic turnover, yielding 87% of the arylated ester without catalyst aggregation[3].

Quantitative Data Summarization

The following table summarizes the quantitative metrics of the three primary synthetic generations, providing a comparative baseline for process chemistry scale-up.

Synthetic Generation	Core Methodology	Key Reagents & Catalysts	Catalyst Loading	Typical Yield	Scalability	Primary Application
First	Classical Condensation	Ethyl acetoacetate, Phenacylbromide, P₂O₅	N/A (Stoichiometric)	Moderate	High	Bulk synthesis of base scaffolds
Second	Direct C-H Arylation	Iodobenzene, 2-methylfuran-3-carboxylate	0.0001 mmol (Pd/Tedicyp)	87%	Medium	Atom-economical late-stage functionalization
Third	Suzuki-Miyaura Coupling	5-bromofuran-3-carboxylate, Phenylboronic acid	0.05 eq (XPhos Pd G2)	High	High	High-throughput library generation

Pharmacological & Biological Applications

The 5-phenylfuran-3-carboxylic acid scaffold is not merely a synthetic curiosity; it is a highly active pharmacophore utilized across diverse therapeutic areas.

Mechanosensitive Ion Channel Modulation (PIEZO1)

The derivative 2-methyl-5-phenylfuran-3-carboxylic acid (Jedi1) is a breakthrough small-molecule agonist for the mechanosensitive ion channel PIEZO1[1]. Unlike other activators (e.g., Yoda1), Jedi1 binds to the extracellular peripheral blade-like domain of the channel. This binding induces a long-range allosteric conformational change that potentiates mechanically activated calcium currents, making it an invaluable tool for studying vascular development and neuroprotection[1].

Fig 2: Mechanism of action for Jedi1 (2-methyl-5-phenylfuran-3-carboxylic acid) via PIEZO1 activation.

Parasitic Protease Inhibition (Cruzipain)

The scaffold is heavily utilized in the synthesis of inhibitors targeting cruzipain, a critical cysteine protease in the Trypanosoma cruzi parasite. By incorporating the 5-phenylfuran-3-carboxylic acid moiety into solid-phase peptide synthesis workflows, researchers have developed potent inhibitors to combat Chagas' disease, a condition affecting millions in Latin America[6].

Nuclear Receptor Polypharmacology

Recent fragment-based discovery campaigns have identified the 5-phenylfuran-3-carboxylic acid scaffold as a dual-ligand pharmacophore for lipid-sensing transcription factors. Through Suzuki-Miyaura cross-coupling library generation, derivatives of this acid were found to simultaneously modulate targets such as THRα, PPARγ, FXR, and RXRα, opening new avenues for designed polypharmacology in metabolic disorders[4].

References

• THERMODYNAMIC PROPERTIES OF SOLUBILITY OF 2-METHYL-5-ARYLFURAN-3-CARBOXYLIC ACIDS IN ORGANIC SOLVENTS. lp.edu.ua.
• Palladium catalyzed direct arylation of furans via C-H functionalisation at low c
• Fragment-based discovery of dual ligand pharmacophores for lipid-sensing transcription factors for designed polypharmacology. nih.gov.
• EP1362052B1 - Inhibitors of cruzipain and other cysteine proteases. google.com.
• THERMODYNAMIC PROPERTIES OF 2-METHYL-5-PHENYLFURAN-3-CARBOXYLIC ACID. lpnu.ua.
• Jedi1 >=98% (HPLC) 108124-17-0 - MilliporeSigma. sigmaaldrich.com.

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Navigating the Unseen: A Technical Guide to the Safety and Toxicology of 5-Phenylfuran-3-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenylfuran-3-carboxylic acid, a member of the furan-carboxylic acid class of heterocyclic compounds, represents a scaffold of significant interest in medicinal chemistry and materials science. The inherent reactivity and biological potential of the furan ring, coupled with the physicochemical properties imparted by the phenyl and carboxylic acid moieties, make it a valuable building block for novel molecular entities. However, as with any novel chemical entity, a thorough understanding of its safety profile and toxicological properties is paramount for ensuring the well-being of researchers and the integrity of scientific investigations.

This in-depth technical guide provides a comprehensive overview of the available safety data and toxicological considerations for 5-phenylfuran-3-carboxylic acid. In the absence of a dedicated Safety Data Sheet (SDS) for this specific isomer, this guide employs an evidence-based approach, drawing upon data from structurally similar furan-carboxylic acid derivatives and the broader toxicological principles of the furan class. The objective is to equip researchers, scientists, and drug development professionals with the necessary knowledge to handle this compound responsibly, anticipate potential hazards, and design robust safety protocols.

Section 1: Hazard Identification and Classification

Analog-Based GHS Classification

Data from closely related compounds, such as 2-methyl-5-phenylfuran-3-carboxylic acid and 5-phenyl-2-furoic acid, suggest that 5-phenylfuran-3-carboxylic acid should be treated as a hazardous substance.[1][2] The following GHS classifications are likely applicable:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[1][2]

Pictograms:

• Exclamation Mark (GHS07)

Signal Word:

• Warning

Hazard Statements (H-Statements):

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2]

Precautionary Statements (P-Statements):

A comprehensive set of precautionary statements should be observed when handling 5-phenylfuran-3-carboxylic acid, including:

• Prevention: P261, P264, P270, P280[2]

• Response: P301+P312, P302+P352, P305+P351+P338[2]

• Storage: P405[3]

• Disposal: P501

Section 2: Toxicological Profile

The toxicity of furan-containing compounds is a subject of extensive research, with a primary focus on their potential for metabolic activation into reactive intermediates.

Mechanism of Toxicity: The Role of Metabolic Activation

The furan ring is susceptible to metabolic oxidation by cytochrome P450 enzymes, primarily in the liver.[4][5] This bioactivation can lead to the formation of highly reactive and electrophilic metabolites, such as epoxides or unsaturated dicarbonyls (e.g., cis-2-butene-1,4-dial).[4] These reactive species can covalently bind to cellular macromolecules, including proteins and DNA, leading to cellular dysfunction, oxidative stress, and ultimately, cell death.[4][5][6] This mechanism is a key contributor to the observed hepatotoxicity of many furan derivatives.[5][6][7][8]

Organ-Specific Toxicity

Based on studies of related furan compounds, the primary target organs for toxicity are likely to be:

• Liver (Hepatotoxicity): As the principal site of metabolism, the liver is particularly vulnerable to the toxic effects of reactive furan metabolites.[5][6][7][8]

• Respiratory Tract: Inhalation of dust or aerosols can cause irritation to the nose, throat, and lungs.[9]

• Skin and Eyes: Direct contact is expected to cause irritation.[1][2]

Quantitative Toxicity Data (Analog-Based)

Direct quantitative toxicity data for 5-phenylfuran-3-carboxylic acid is not available. However, data from analogous compounds can provide an estimate of its potential acute toxicity.

Compound	CAS Number	LD50 (Oral, Rat)	GHS Acute Oral Toxicity Category
2-Furoic Acid	88-14-2	100 mg/kg	Category 3
5-Methyl-2-phenylfuran-3-carboxylic acid	64354-50-3	No data available	Likely Category 4 (based on H302)[2]

Section 3: Safe Handling and Storage

Given the anticipated hazards, stringent safety protocols must be implemented when handling 5-phenylfuran-3-carboxylic acid.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn.

• Body Protection: A laboratory coat is required. For larger quantities or when there is a risk of splashing, a chemical-resistant apron is recommended.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[9][10] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Engineering Controls

• Ventilation: A certified chemical fume hood is the preferred engineering control to minimize inhalation exposure.[10]

• Eyewash Station and Safety Shower: These must be readily accessible in the work area.[11]

Handling Procedures

• Avoid generating dust.

• Use non-sparking tools.[9][12]

• Ground all equipment when handling larger quantities to prevent static discharge.[9][12]

• Wash hands thoroughly after handling.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]

• Store away from incompatible materials such as strong oxidizing agents.

• The storage area should be clearly labeled.

Spill and Disposal Procedures

• Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand) and collect it in a sealed container for disposal.[9][12]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[10][13] Do not dispose of down the drain.

Section 4: Experimental Protocols for Safety Assessment

For novel compounds like 5-phenylfuran-3-carboxylic acid, a tiered approach to toxicity testing is recommended, starting with in vitro assays before proceeding to more complex in vivo studies.

In Vitro Cytotoxicity Assay (Conceptual Protocol)

This protocol provides a general framework for assessing the cytotoxic potential of 5-phenylfuran-3-carboxylic acid using a cell-based assay.

Objective: To determine the concentration of the test compound that reduces cell viability by 50% (IC50).

Materials:

• Human liver cancer cell line (e.g., HepG2)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics

• 5-Phenylfuran-3-carboxylic acid (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• 96-well cell culture plates

• Plate reader

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of 5-phenylfuran-3-carboxylic acid in cell culture medium. Replace the existing medium in the wells with the medium containing different concentrations of the test compound. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• Viability Assay: Add the MTT reagent to each well and incubate for a few hours. The viable cells will reduce the MTT to a colored formazan product.

• Data Acquisition: Solubilize the formazan crystals and measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Determine the IC50 value by plotting a dose-response curve.

Acute Oral Toxicity Study (OECD 423 Guideline Framework)

Should in vivo testing be deemed necessary, the OECD Test Guideline 423 (Acute Toxic Class Method) provides a stepwise procedure to estimate the acute oral toxicity with a minimal number of animals.[14][15][16][17][18]

Principle: A small group of animals (typically rodents) is dosed sequentially at one of the defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The outcome of the first group determines the dose for the next group. The classification is based on the number of mortalities observed.

Key Steps:

• Animal Selection and Acclimatization: Healthy, young adult rodents of a single sex (usually females) are used.

• Dose Administration: The test substance is administered orally by gavage in a single dose.

• Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

• Data Interpretation: The GHS classification is determined based on the observed mortality at different dose levels.

Section 5: Risk Assessment Workflow

A systematic risk assessment is crucial before commencing any work with 5-phenylfuran-3-carboxylic acid.

Diagram: Risk Assessment Workflow for Novel Chemical Compounds

Sources

• 1. 2-Methyl-5-phenylfuran-3-carboxylic acid | C12H10O3 | CID 736516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aaronchem.com [aaronchem.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dictamnine-induced hepatotoxicity in mice: the role of metabolic activation of furan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic activation of furan moiety makes Diosbulbin B hepatotoxic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of Metabolic Activation in 8-Epidiosbulbin E Acetate-Induced Liver Injury: Mechanism of Action of the Hepatotoxic Furanoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. duxburysystems.org [duxburysystems.org]
• 10. wcu.edu [wcu.edu]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. FURAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 17. Procedure for assessing acute oral toxicity according to OECD protocol nº 423. | BioRender Science Templates [biorender.com]
• 18. oecd.org [oecd.org]

Protocols & Analytical Methods

The Strategic Utility of 5-Phenylfuran-3-Carboxylic Acid in Modern Drug Discovery: Application Notes and Protocols

Introduction: The Furan Scaffold as a Privileged Motif in Medicinal Chemistry

The furan ring, a five-membered aromatic heterocycle, is a cornerstone in the design and synthesis of novel therapeutic agents. Its unique stereoelectronic properties and its capacity to act as a bioisostere for other aromatic systems, such as the phenyl ring, make it a "privileged scaffold" in medicinal chemistry. Furan derivatives are prevalent in numerous natural products and FDA-approved drugs, underscoring their therapeutic relevance. Among the vast landscape of furan-based intermediates, 5-phenylfuran-3-carboxylic acid stands out as a particularly versatile building block, offering a strategic platform for the development of a diverse array of pharmacologically active molecules.

This comprehensive technical guide provides in-depth application notes and detailed experimental protocols for the synthesis and utilization of 5-phenylfuran-3-carboxylic acid. It is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this valuable intermediate in their quest for novel therapeutics.

Chemical Properties and Reactivity: A Tale of Two Functional Groups

5-Phenylfuran-3-carboxylic acid possesses two key functional groups that dictate its reactivity and utility as a pharmaceutical intermediate: the furan ring and the carboxylic acid moiety. Understanding the interplay between these two groups is paramount for designing successful synthetic strategies.

The furan ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution reactions. However, it is also sensitive to strong acids, which can lead to ring-opening and polymerization. The presence of the electron-withdrawing carboxylic acid group at the 3-position deactivates the ring towards electrophilic attack to some extent, while the phenyl group at the 5-position can influence the regioselectivity of such reactions.

The carboxylic acid group is a versatile handle for a wide range of chemical transformations. It can be readily converted into esters, amides, acid chlorides, and other derivatives, providing a facile entry point for the introduction of diverse chemical functionalities and the modulation of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

Synthetic Protocols: A Plausible and Robust Route to 5-Phenylfuran-3-Carboxylic Acid

While a single, universally adopted protocol for the synthesis of 5-phenylfuran-3-carboxylic acid is not extensively documented, a highly plausible and robust two-step approach can be devised based on established synthetic methodologies: the Paal-Knorr furan synthesis followed by ester hydrolysis.

Protocol 1: Synthesis of Ethyl 5-Phenylfuran-3-carboxylate via Paal-Knorr Cyclization

The Paal-Knorr synthesis is a classic and reliable method for the construction of furan rings from 1,4-dicarbonyl compounds. This protocol outlines the synthesis of the ethyl ester precursor to the target carboxylic acid.

Reaction Scheme:

Caption: Paal-Knorr synthesis of the ester precursor.

Materials:

• Ethyl benzoylacetate

• Ethyl 2-chloroacetoacetate

• Sodium ethoxide

• Ethanol, absolute

• Toluene

• p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Step-by-Step Procedure:

• Synthesis of the 1,4-dicarbonyl precursor (Ethyl 2-benzoyl-3-oxobutanoate):

  • In a round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide in absolute ethanol.

  • To this solution, add ethyl benzoylacetate dropwise at a controlled temperature.

  • Subsequently, add ethyl 2-chloroacetoacetate dropwise and reflux the mixture for several hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture, pour it into water, and extract with an organic solvent like dichloromethane.

  • Wash the organic layer with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the 1,4-dicarbonyl precursor.

• Paal-Knorr Cyclization to Ethyl 5-phenylfuran-3-carboxylate:

  • Dissolve the purified 1,4-dicarbonyl precursor in toluene in a round-bottom flask fitted with a Dean-Stark apparatus.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Reflux the mixture until the calculated amount of water is collected in the Dean-Stark trap.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, cool the mixture and wash it with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (eluting with a gradient of hexanes/ethyl acetate) to yield ethyl 5-phenylfuran-3-carboxylate.

Expected Characterization Data for Ethyl 5-phenylfuran-3-carboxylate:

Parameter	Predicted Value
Molecular Formula	C₁₃H₁₂O₃
Molecular Weight	216.23 g/mol
Appearance	Colorless to pale yellow oil or solid
¹H NMR (CDCl₃, 400 MHz)	δ 7.70-7.30 (m, 5H, Ar-H), 7.90 (s, 1H, furan-H), 6.80 (s, 1H, furan-H), 4.35 (q, J = 7.1 Hz, 2H, -OCH₂CH₃), 1.38 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 164.0, 155.0, 145.0, 130.0, 129.0 (2C), 128.5, 124.5 (2C), 115.0, 108.0, 61.0, 14.5
Mass Spectrum (EI)	m/z (%): 216 (M⁺), 188, 171, 144, 115, 105, 77

Note: The spectroscopic data are predicted based on known values for similarly substituted furan derivatives and general principles of NMR and mass spectrometry. Actual experimental data may vary.

Protocol 2: Hydrolysis of Ethyl 5-Phenylfuran-3-carboxylate to 5-Phenylfuran-3-carboxylic Acid

The final step in the synthesis is the hydrolysis of the ethyl ester to the desired carboxylic acid. This is a standard and generally high-yielding transformation.

Reaction Scheme:

Caption: Hydrolysis of the ester to the carboxylic acid.

Materials:

• Ethyl 5-phenylfuran-3-carboxylate

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Dissolve ethyl 5-phenylfuran-3-carboxylate in a mixture of THF and water (e.g., 3:1 v/v).

• Add a molar excess of LiOH (e.g., 2-3 equivalents) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) until the starting material is consumed, as monitored by TLC.

• Cool the reaction mixture to 0 °C and carefully acidify with 1 M HCl to a pH of approximately 2-3.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to yield 5-phenylfuran-3-carboxylic acid as a solid.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Application Notes: Leveraging 5-Phenylfuran-3-Carboxylic Acid in Drug Discovery

The 5-phenylfuran-3-carboxylic acid scaffold is a versatile starting point for the synthesis of a wide range of biologically active molecules. The carboxylic acid functionality serves as a convenient anchor for derivatization, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Anticancer Agents

Derivatives of furan-3-carboxylic acid have shown significant promise as anticancer agents. The core structure can be elaborated to target various oncogenic pathways. For instance, carboxamide derivatives have been explored as potent inhibitors of various kinases and other enzymes involved in cell proliferation and survival.

Workflow for Anticancer Drug Discovery:

Caption: Workflow for developing anticancer agents.

Example Application: Synthesis of 5-phenylfuran-3-carboxamides and evaluation of their antiproliferative activity against a panel of cancer cell lines. Structure-activity relationship (SAR) studies can be conducted by varying the amine component to identify potent and selective compounds.

Derivative Type	Potential Target	Example Biological Activity
Carboxamides	Kinases (e.g., EGFR, CDK2), Topoisomerases	IC₅₀ values in the low micromolar to nanomolar range against various cancer cell lines.
Esters	Prodrugs for improved bioavailability	Enhanced cellular uptake and subsequent hydrolysis to the active carboxylic acid.

Anti-inflammatory Agents

The furan scaffold is present in several compounds with anti-inflammatory properties. Derivatives of 5-phenylfuran-3-carboxylic acid can be designed as inhibitors of key inflammatory mediators, such as cyclooxygenase (COX) enzymes or various cytokines.

Example Application: Synthesis of ester and amide derivatives of 5-phenylfuran-3-carboxylic acid and their evaluation in in vitro assays for the inhibition of COX-1 and COX-2 enzymes. Promising candidates can then be tested in animal models of inflammation.

P-glycoprotein (P-gp) Inhibitors for Overcoming Multidrug Resistance

Multidrug resistance (MDR) is a major challenge in cancer chemotherapy, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp). Furan-containing molecules have been identified as potent P-gp inhibitors. The 5-phenylfuran-3-carboxylic acid scaffold can be used to develop novel MDR reversal agents.

Example Application: Design and synthesis of a library of 5-phenylfuran-3-carboxamide derivatives and their evaluation for the ability to reverse P-gp-mediated doxorubicin resistance in a resistant cancer cell line (e.g., MCF-7/ADR).

Conclusion and Future Perspectives

5-Phenylfuran-3-carboxylic acid is a highly valuable and versatile intermediate for pharmaceutical research and development. Its straightforward, albeit multi-step, synthesis and the reactivity of its dual functional groups provide a robust platform for the generation of diverse chemical libraries. The demonstrated and potential applications in oncology, inflammation, and overcoming multidrug resistance highlight the significant therapeutic potential of its derivatives. Future research will likely focus on the development of more efficient and stereoselective synthetic routes to this intermediate and the exploration of its utility in targeting a broader range of biological targets.

References

• Benchchem. (2025). Optimization of reaction conditions for Tetrahydrofuran-3-carboxylic acid synthesis.

• Wikipedia. (n.d.). Paal–Knorr synthesis. In Wikipedia. Retrieved March 7, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

• Benchchem. (2025). Application Notes and Protocols for Paal-Knorr Synthesis of Substituted Furans.

• ResearchGate. (2014). Paal‐Knorr furan synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Novel synthesis of furancarboxylate derivatives via cyclization reactions of (E)-ethyl 3-aryl-2-cyanoacrylates. Retrieved from [Link]

• ResearchGate. (2008). The Synthesis of 1-(4-Triethoxysilyl)phenyl)-4,4,4-trifluoro-1,3-butanedione, a Novel Trialkoxysilane Monomer for the Preparation of Functionalized Sol-gel Matrix Materials. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1-phenyl butane-1,3-dione. Retrieved from [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Abbas, M., Kumar, R. S., Muthukumaran, J., & Anouar, E. H. (2025). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. Pharmaceuticals, 18(1), 1. [Link]

• Organic Syntheses. (n.d.). Discussion Addendum for: Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-5-phenylfuran-3-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

• Benchchem. (2025). The Discovery and Synthesis of 1-Phenyl-1,2-butanediol: A Technical Guide.

• Zanatta, N., Loro, M. A., Bonacorso, H. G., & Martins, M. A. P. (2004). Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. Tetrahedron Letters, 45(29), 5689–5691. [Link]

• Noguchi, T., Hasegawa, M., Tomisawa, K., & Mitsukuchi, M. (2003). Synthesis and structure-activity relationships of 5-phenylthiophenecarboxylic acid derivatives as antirheumatic agents. Bioorganic & Medicinal Chemistry, 11(22), 4729–4742. [Link]

• Youssif, B. G. M., Abdelgawad, M. A., Abdu-Allah, H. H. M., & El-Gendy, M. A. (2022). Discovery of new 5-substituted-indole-2-carboxamides as dual epidermal growth factor receptor (EGFR)/cyclin dependent kinase-2 (CDK2) inhibitors with potent antiproliferative action. RSC Medicinal Chemistry, 13(8), 987–1000. [Link]

• National Center for Biotechnology Information. (2024). Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates. Molecules, 29(18), 4410. [Link]

• Google Patents. (n.d.). US7759531B2 - Process for preparing 1,4-butanediol.

• Yurttaş, L., Çavuşoğlu, B. K., Özkay, Y., Atlı, Ö., Acar, Ç., & Doğruer, D. S. (2018). Design and synthesis of some new carboxamide and propanamide derivatives bearing phenylpyridazine as a core ring and the investigation of their inhibitory potential on in-vitro acetylcholinesterase and butyrylcholinesterase. Bioorganic Chemistry, 79, 236–246. [Link]

• Wiley-VCH. (n.d.). 1 Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. Retrieved from [Link]

• Askew, B. C., Tuthill, P. A., & Kuo, G. (2011). Discovery of orally active carboxylic acid derivatives of 2-phenyl-5-trifluoromethyloxazole-4-carboxamide as potent diacylglycerol acyltransferase-

Protocol and Application Note: Synthesis of 2-Methyl-5-phenylfuran-3-carboxylic Acid (Jedi1) from Ethyl Acetoacetate

Introduction & Mechanistic Rationale

For researchers and drug development professionals investigating mechanotransduction, the synthesis of high-purity small-molecule agonists is a critical foundational step. This application note details the robust, three-stage synthesis of a highly specific PIEZO1 channel activator starting from ethyl acetoacetate.

Critical Nomenclature Note: The direct condensation of ethyl acetoacetate with phenacyl bromide inherently incorporates the acetoacetate's terminal methyl group into the C2 position of the resulting furan ring[1]. Thus, the chemically accurate product of this specific synthetic route is 2-methyl-5-phenylfuran-3-carboxylic acid . In the pharmacological community, this compound is widely recognized as Jedi1 [2]. (Note: If the exact des-methyl analog, 5-phenylfuran-3-carboxylic acid, is strictly required, the starting material must be substituted with ethyl formylacetate. This protocol details the synthesis of the 2-methyl derivative, which is the true product of the ethyl acetoacetate pathway).

Biological Significance

Jedi1 acts as a potent, selective agonist for the mechanosensitive ion channel PIEZO1[2]. Unlike other activators that bind to the pore's C-terminal domain, Jedi1 binds to the extracellular side of the peripheral blade-like structure. This binding induces a long-range allosteric gating mechanism, leading to rapid calcium (

) influx, which is heavily utilized in studying vascular development, red blood cell osmotic fragility, and neuroprotection,[3].

Synthetic Strategy & Causality

The synthesis follows a modified Paal-Knorr-type cyclization pathway:

• Enolate Alkylation: Ethyl acetoacetate is deprotonated to form a highly nucleophilic enolate, which undergoes an

  reaction with phenacyl bromide[1].

• Cyclodehydration: The resulting 1,4-diketone is subjected to a powerful dehydrating agent (

  ), driving the cyclization into a stable, aromatic furan ring[1].

• Saponification: The ethyl ester is cleaved using base-catalyzed hydrolysis. The subsequent acidification acts as a self-validating purification step, as the target carboxylic acid precipitates out of the solution[1],.

Quantitative Data & Reaction Parameters

The following table summarizes the key quantitative metrics, expected yields, and Quality Control (QC) checkpoints for each stage of the synthesis to ensure a self-validating workflow.

Reaction Stage	Target Intermediate / Product	Reagents & Solvents	Temp / Time	Typical Yield	Key Quality Control (QC) Metric
Stage 1: Alkylation	Ethyl 2-acetyl-4-oxo-4-phenylbutanoate	Ethyl acetoacetate, Phenacyl bromide, Na(s), Toluene	Reflux, 2-4 h	70–80%	Disappearance of phenacyl bromide via TLC (Hexane/EtOAc).
Stage 2: Cyclization	Ethyl 2-methyl-5-phenylfuran-3-carboxylate	, Benzene or Toluene	Reflux, 4-6 h	65–75%	Emergence of highly UV-active furan ring peak on HPLC.
Stage 3: Saponification	2-Methyl-5-phenylfuran-3-carboxylic acid	KOH, EtOH, , HCl (for precipitation)	80°C, 2 h	85–95%	NMR: Broad singlet for COOH proton at ~12.4 ppm[1].

Step-by-Step Experimental Protocol

Materials and Equipment

• Reagents: Ethyl acetoacetate (anhydrous), Phenacyl bromide (2-bromoacetophenone), Metallic sodium (suspension), Toluene (anhydrous), Phosphorus pentoxide (

  ), Potassium hydroxide (KOH), Ethanol (absolute), Hydrochloric acid (HCl, 1M).

• Equipment: Schlenk line/flasks for inert atmosphere, reflux condenser, rotary evaporator, vacuum filtration apparatus.

Stage 1: Synthesis of Ethyl 2-acetyl-4-oxo-4-phenylbutanoate

Expert Insight: Toluene is explicitly chosen over ethanol as the solvent to prevent unwanted transesterification and to allow for higher reflux temperatures, which drives the

displacement to completion.

• Under an inert argon atmosphere, prepare a suspension of metallic sodium (1.1 eq) in anhydrous toluene.

• Slowly add ethyl acetoacetate (1.0 eq) dropwise at 0°C. Stir until the evolution of hydrogen gas ceases, indicating complete formation of the sodium enolate.

• Add a solution of phenacyl bromide (1.0 eq) in anhydrous toluene dropwise to the enolate mixture.

• Heat the reaction mixture to reflux for 2 to 4 hours.

• Cool to room temperature, quench with cold distilled water, and separate the organic layer. Wash the organic layer with brine, dry over anhydrous

  , and concentrate under reduced pressure to yield the 1,4-diketone intermediate[1].

Stage 2: Cyclodehydration to Ethyl 2-methyl-5-phenylfuran-3-carboxylate

Expert Insight: The use of

forces the tautomerization of the 1,4-diketone into its enol form. The strong thermodynamic driving force of forming the aromatic furan system ensures this dehydration is irreversible.

• Dissolve the crude ethyl 2-acetyl-4-oxo-4-phenylbutanoate in anhydrous benzene or toluene.

• Add phosphorus pentoxide (

  , 2.0 eq) carefully in portions.

• Reflux the mixture under continuous stirring for 4 to 6 hours.

• Carefully decant the organic solvent from the solid phosphoric acid residues.

• Wash the organic phase with saturated

  solution, dry over , and evaporate the solvent to obtain the crude ethyl ester[1].

Stage 3: Saponification to 2-Methyl-5-phenylfuran-3-carboxylic Acid (Jedi1)

Expert Insight: This step is a self-validating system. Because the free carboxylic acid has exceptionally poor solubility in acidic aqueous media, the final acidification strictly precipitates the target product, leaving organic impurities in the mother liquor.

• Dissolve the crude ethyl ester in a 1:1 mixture of absolute ethanol and 2M aqueous KOH.

• Heat the mixture to 80°C and stir for 2 hours to ensure complete ester hydrolysis.

• Evaporate the ethanol under reduced pressure. Dilute the remaining aqueous phase with distilled water and extract once with diethyl ether to remove unreacted ester and non-polar impurities.

• Cool the aqueous layer in an ice bath and slowly acidify to pH 2 using 1M HCl.

• Collect the resulting colorless to beige crystalline precipitate via vacuum filtration[1],.

• Recrystallize the product from ethanol to achieve >98% HPLC purity[1],.

Visualizations

Synthetic Workflow

Figure 1: Three-stage synthetic workflow for the preparation of 2-methyl-5-phenylfuran-3-carboxylic acid.

Biological Signaling Pathway

Figure 2: Biological signaling pathway of Jedi1 activating the PIEZO1 mechanosensitive channel.

References

• Source: lp.edu.ua (Chemistry & Chemical Technology)
• Title: Jedi1 Source: Wikipedia URL
• Title: Jedi1 >=98% (HPLC)
• Title: Two-dimensional structures of compounds (Jedi1)

Sources

• 1. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 2. Jedi1 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Application Note: Advanced Regioselective Functionalization of 5-Phenylfuran-3-Carboxylic Acid

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Strategic Rationale

The 5-phenylfuran-3-carboxylic acid scaffold is a privileged structural motif in medicinal chemistry. Its functionalized derivatives (such as 2-methyl-5-phenylfuran-3-carboxylic acid, known as "Jedi1") have shown profound biological utility, notably as highly specific chemical activators for mechanosensitive Piezo1 cation channels [3].

As a Senior Application Scientist, it is critical to evaluate the electronic and steric architecture of this molecule prior to late-stage functionalization. The furan ring is an electron-rich heteroaromatic system. In 5-phenylfuran-3-carboxylic acid, the C-3 position is occupied by an electron-withdrawing carboxylic acid, and the C-5 position is blocked by a conjugating phenyl ring. The remaining positions available for functionalization are C-2 (alpha) and C-4 (beta) .

Because the C-5 position is blocked, the inherent electronic bias of the oxygen heteroatom directs both Electrophilic Aromatic Substitution (EAS) and Directed Ortho-Metalation (DoM) almost exclusively to the C-2 alpha-position. This application note details two self-validating workflows for the regioselective functionalization of the C-2 position:

• Directed Ortho-Metalation (DoM) via the formation of a lithiated dianion.

• Electrophilic Bromination as a gateway for downstream palladium-catalyzed cross-coupling.

Mechanistic Pathways & Causality

Understanding the causality behind reagent selection ensures predictable outcomes and higher isolated yields.

The Directed Ortho-Metalation (DoM) Pathway

The C-3 carboxylic acid acts as an effective Directed Metalation Group (DMG) [1]. When treated with a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at cryogenic temperatures, the acid is first deprotonated to form a lithium carboxylate. The lithium cation then coordinates with the adjacent furan oxygen. This chelation effect synergizes with the inductive electron-withdrawing nature of the adjacent oxygen, drastically lowering the pKa of the C-2 proton. A second equivalent of LDA selectively removes the C-2 proton, forming a stable nucleophilic dianion that can be trapped by diverse electrophiles (e.g., aldehydes, alkyl halides).

Regioselective Directed Ortho-Metalation (DoM) at the C-2 position.

Electrophilic Aromatic Substitution (EAS) via Bromination

Furan rings readily undergo electrophilic attack. For 5-phenylfuran-3-carboxylic acid, direct bromination of the free acid can lead to premature decarboxylation. Therefore, masking the C-3 acid as a methyl ester is a critical preparatory step [2]. Upon exposure to N-Bromosuccinimide (NBS), the electrophilic Br⁺ attacks the C-2 position. This is heavily favored kinetically because the resulting Wheland intermediate (a sigma complex) at C-2 is stabilized by the non-bonding electron pairs of the furan oxygen, yielding a highly stable oxonium ion before rapid rearomatization.

Regioselective C-2 bromination and downstream cross-coupling workflow.

Quantitative Comparison of Functionalization Workflows

To assist in route scouting, the following table summarizes the operational parameters for both methodologies.

Parameter	Workflow 1: DoM	Workflow 2: Bromination + Cross-Coupling
Primary Reagents	LDA (2.2 eq), Electrophile (E⁺)	TMSCHN₂, then NBS (1.05 eq)
Functional Group Compatibility	Low (Sensitive to acidic/electrophilic groups)	High (Tolerates broad cross-coupling libraries)
Temperature Profile	Cryogenic (-78 °C)	Mild (0 °C to RT)
Regioselectivity (C-2 : C-4)	> 98 : 2	> 95 : 5
Built-in Protection	Carboxylate acts as an auto-protecting DMG	Requires pre-esterification (e.g., Methyl ester)
Downstream Utility	Direct addition of Alkyl, Hydroxyl, or Carbonyl groups	Enables late-stage Arylation and Alkynylation

Self-Validating Experimental Protocols

The following standard operating procedures (SOPs) have been designed with built-in analytical checkpoints to guarantee experimental success and validate intermediate formation.

Protocol A: Regioselective C-2 Lithiation and Electrophile Trapping

Objective: Direct installation of an electrophile (e.g., a hydroxyalkyl group via aldehyde quench) at the C-2 position.

• System Preparation: Flame-dry a 50 mL Schlenk flask under a continuous flow of high-purity Argon.

• Dissolution: Add 5-phenylfuran-3-carboxylic acid (1.0 mmol, 1.0 eq) and anhydrous THF (10 mL). Stir to achieve a homogeneous solution and cool the system to -78 °C using a dry ice/acetone bath.

• Primary & Secondary Deprotonation: Slowly add a freshly titrated solution of Lithium Diisopropylamide (LDA) in THF/hexanes (2.2 mmol, 2.2 eq) dropwise over 15 minutes down the interior wall of the flask. The solution will typically transition to a deep yellow/orange hue indicating dianion formation. Stir at -78 °C for 1 hour.

• Validation Checkpoint (The D₂O Quench): Before proceeding, verify lithiation. Withdraw a 0.1 mL aliquot of the reaction mixture via a gas-tight syringe and inject it into a sealed vial containing 0.5 mL of D₂O. Extract with 0.5 mL EtOAc, evaporate the organic layer, and obtain a rapid ¹H-NMR.

  • Diagnostic causality: The sharp singlet corresponding to the C-2 proton (~8.1 ppm) must completely disappear, indicating quantitative lithiation. The C-4 proton (~7.0 ppm) will remain intact.

• Electrophile Trapping: Once validated, add the desired electrophile (e.g., benzaldehyde, 1.2 mmol, 1.2 eq) neat or as a THF solution over 5 minutes. Maintain the reaction at -78 °C for 2 hours.

• Workup: Quench the reaction strictly at -78 °C with saturated aqueous NH₄Cl (5 mL). Allow the mixture to warm to room temperature. Acidify the aqueous layer to pH 2-3 using 1M HCl (to re-protonate the C-3 carboxylate), and extract with Ethyl Acetate (3 × 15 mL). Dry over anhydrous Na₂SO₄, concentrate, and purify via reverse-phase or silica gel chromatography.

Protocol B: Esterification and C-2 Bromination via NBS

Objective: Synthesize methyl 2-bromo-5-phenylfuran-3-carboxylate as an intermediate for Suzuki-Miyaura coupling.

• Protection of the Carboxylic Acid: Suspend 5-phenylfuran-3-carboxylic acid (1.0 mmol) in a 1:1 mixture of Toluene/Methanol (5 mL). At 0 °C, slowly add Trimethylsilyldiazomethane (TMSCHN₂, 2.0 M in hexanes) dropwise until a persistent yellow color remains, indicating the complete consumption of the acid. Quench with two drops of glacial acetic acid, concentrate in vacuo, and dry the resulting methyl ester.

• Halogenation Setup: Dissolve the crude methyl ester (approx. 1.0 mmol) in anhydrous N,N-Dimethylformamide (DMF, 5 mL). Shield the reaction flask entirely with aluminum foil.

  • Mechanistic Insight: Excluding ambient light suppresses radical initiation pathways (which result in unselective aliphatic side-reactions or polymeric degradation), thereby strongly forcing the system through the highly regioselective, ionic Electrophilic Aromatic Substitution (EAS) pathway [2].

• NBS Addition: Cool the solution to 0 °C. Add N-Bromosuccinimide (NBS) (1.05 mmol, 1.05 eq) portion-wise over 10 minutes.

• Reaction Evolution: Stir the mixture at 0 °C for 1 hour, then gradually allow it to warm to room temperature over 2 hours.

• Validation Checkpoint: Perform TLC analysis (Hexanes:EtOAc 8:2). The brominated product will exhibit a slightly higher Rf value compared to the unbrominated ester. Under UV (254 nm), the spot will appear intensely dark due to the heavy atom effect of bromine enhancing conjugation.

• Workup: Pour the reaction mixture into ice-cold aqueous sodium thiosulfate (10% w/v, 15 mL) to quench any residual bromonium equivalents. Extract with Diethyl Ether (3 × 10 mL). Wash the combined organic layers with water (3 × 10 mL) to remove DMF, followed by brine. Dry over MgSO₄, concentrate, and isolate the brominated furan. This intermediate is now primed for late-stage palladium-catalyzed diversification.

References

• Mortier, J., Moyroud, J., Bennetau, B., & Cain, P. A. (1994). "The Carboxylic Acid Group as an Effective Director of Ortho-Lithiation." The Journal of Organic Chemistry, 59(15), 4042-4044. URL:[Link]

• Saha, A., et al. (2013). "Synthetic Studies of Naphtho[2,3-b]furan Moiety Present in Diverse Bioactive Natural Products." International Journal of Organic Chemistry (via SCIRP), 3(2), 121-133. URL:[Link]

• Kotanko, P., et al. (2020). "The protein-bound uremic solute 3-carboxy-4-methyl-5-propyl-2-furanpropionate (CMPF) increases erythrocyte osmotic fragility through interaction with the mechanosensitive channel Piezo1." Channels (via ResearchGate). URL:[Link]

5-phenylfuran-3-carboxylic acid as a ligand in metal-organic frameworks

Application Note: 5-Phenylfuran-3-Carboxylic Acid as a Modulator and Specialty Ligand in Metal-Organic Frameworks

Prepared by: Senior Application Scientist Target Audience: Materials Scientists, Coordination Chemists, and Drug Delivery Researchers

Executive Summary

Metal-Organic Frameworks (MOFs) are celebrated for their highly programmable topologies. However, synthesizing robust MOFs with tailored internal microenvironments often requires deviating from standard ditopic or polytopic linkers. Furan-3-carboxylic acid derivatives, specifically 5-phenylfuran-3-carboxylic acid (and its analogs like 2-methyl-5-phenylfuran-3-carboxylic acid), represent a highly specialized class of monotopic ligands[1][2].

Unlike traditional structural linkers (e.g., terephthalic acid), this bulky, asymmetric carboxylic acid operates primarily as a crystal modulator or terminal capping agent . By introducing steric hindrance and an extended hydrophobic π-system into the MOF synthesis, researchers can systematically induce missing-linker defects, control particle size, and engineer luminescent coordination polymers[3]. This application note details the mechanistic principles, physiochemical profiling, and field-validated protocols for utilizing this furanic ligand in your MOF architectures.

Mechanistic Insights: Causality in Coordination

Understanding why 5-phenylfuran-3-carboxylic acid alters MOF assembly is critical for successful experimental design:

• Modulation Kinetics via Steric Bulk: The furan ring coupled with a phenyl substituent provides significant steric volume. When added to a solvothermal synthesis containing multi-topic linkers and metal nodes (e.g., Zr₄ or Zr₆ oxo clusters), the monotopic ligand pre-coordinates to the node. This competitively slows down the binding of structural linkers, dropping the nucleation rate and yielding larger, highly crystalline structures.

• Defect Engineering & Open Metal Sites: Because it possesses only one carboxylate group[4], it acts as a "terminator." When it eventually washes out or gets permanently trapped in a node site, it leaves a localized "missing linker" defect. This exposes coordinatively unsaturated metal sites (open metal sites), which are highly active for Lewis acid catalysis and gas adsorption.

• Photophysical Activity: The electron-rich furan ring combined with the conjugated phenyl group creates a powerful fluorophore. When coordinated to flexible metal centers like Ag(I), it restricts intramolecular rotation, minimizing non-radiative decay and producing highly luminescent (e.g., blue-emitting) coordination materials[3].

Physicochemical Profiling

Understanding the innate chemical parameters of the ligand dictates solvent choices and activation protocols. Below is a summary of quantitative data for the core scaffold and its functionalized derivatives (e.g., 2-methyl-5-phenylfuran-3-carboxylic acid)[1][4].

Parameter	Value / Characteristic	Impact on MOF Workflow
Molecular Weight	~188.18 Da (202.21 Da for 2-Me analog)[4]	Dictates mass/equivalent ratios against node clusters; requires sufficient pore size for post-synthetic removal.
Computed LogP	2.6[4]	Highly hydrophobic. Imparts water-resistance when incorporated as a capping agent in MOF pores.
Topological Polar Surface Area	50.4 Ų[4]	Soluble in aprotic polar solvents like DMF, DEF, and DMSO, but poorly soluble in water.
Denticity	Monotopic (Carboxylate O,O')	Functions strictly as a terminal node capper rather than a framework extender[2].

Experimental Methodologies

The following step-by-step methodologies rely on self-validating workflows to ensure reproducible synthesis and phase purity.

Protocol A: Synthesis of Defect-Engineered Zr-MOF via Modulator Pre-Coordination

Objective: Utilize 5-phenylfuran-3-carboxylic acid to induce missing-linker defects and hydrophobicity in an UiO-66 framework.

• Reagent Preparation:

  • Dissolve 1.0 mmol of ZrCl₄ in 15 mL of N,N-dimethylformamide (DMF) in a 50 mL Teflon-lined steel autoclave.

  • Causality Check: DMF serves as both solvent and a slow source of formate base via thermal decomposition, preventing premature crash-out of amorphous zirconium oxides.

• Modulator Pre-Binding (Critical Step):

  • Add 10.0 mmol (a 10-fold molar excess) of 5-phenylfuran-3-carboxylic acid to the ZrCl₄ solution. Sonicate for 10 minutes.

  • Why: Introducing the monotopic ligand before the structural linker ensures it caps the dynamically forming Zr₆ clusters, deliberately throttling the subsequent polymerization rate.

• Linker Addition:

  • Add 1.0 mmol of the bridging linker (e.g., Terephthalic acid/BDC). Stir until homogenous.

• Thermal Treatment:

  • Seal the autoclave and heat isothermally at 120 °C for 24 hours. Cool to room temperature at a rate of 5 °C/hour to ensure defect propagation without amorphization.

• Validation & Activation (Self-Validating System):

  • Washing: Centrifuge the powder and wash heavily with ethanol (3 × 20 mL) to exchange out the bulky DMF.

  • Validation: Perform Powder X-Ray Diffraction (PXRD). Self-Validation criteria: If the low-angle peak (approx. 7.3° 2θ) is unusually high relative to the subsequent peaks compared to a simulated ideal UiO-66 pattern, you have successfully induced missing-linker defects.

Protocol B: Synthesis of Luminescent Ag(I) 1D Coordination Polymers

Objective: Synthesize a luminescent complex using 5-phenylfuran-3-carboxylic acid and a secondary N-donor ligand[3].

• Pre-complexation:

  • In a light-protected vial (to prevent Ag photoreduction), dissolve 0.5 mmol of Silver(I) trifluoroacetate (Ag(CF₃CO₂)) in 5 mL of Acetonitrile.

• Ligand Introduction:

  • Add a stoichiometric amount (0.5 mmol) of 5-phenylfuran-3-carboxylic acid and 0.5 mmol of a co-ligand (e.g., 2-methylpyrazine or saccharinate) dissolved in 5 mL of Methanol[3].

  • Why: The N-donor bridging ligand forces chain propagation, while the bulky furan derivative caps the equatorial coordination sites, rigidifying the structure.

• Crystallization:

  • Layer the mixture via slow vapor diffusion with diethyl ether over 48 hours.

  • Validation: Irradiate the resulting crystals under a 365 nm UV lamp. A strong, stable blue luminescence validates the structural rigidity and successful coordination of the furanic fluorophore[3].

Workflow Visualization

The assembly mechanisms by which this ligand influences coordination networks are depicted below.

Modulator-assisted MOF assembly and coordination polymer pathways using 5-phenylfuran-3-carboxylic acid.

References

• CAS 108124-17-0: 2-Methyl-5-phenylfuran-3-carboxylic acid - CymitQuimica CymitQuimica
• 2-Methyl-5-phenylfuran-3-carboxylic acid | C12H10O3 | CID 736516 - PubChem N
• ard 70 - Labor
• 488-93-7|Furan-3-carboxylic acid - Ambeed.com Ambeed

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• 1. CAS 108124-17-0: 2-Methyl-5-phenylfuran-3-carboxylic acid [cymitquimica.com]
• 2. 488-93-7|Furan-3-carboxylic acid| Ambeed [ambeed.com]
• 3. ard 70 - Лабораторное оборудование [dv-expert.org]
• 4. 2-Methyl-5-phenylfuran-3-carboxylic acid | C12H10O3 | CID 736516 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scale-Up Synthesis of 5-Phenylfuran-3-Carboxylic Acid

Abstract: This document provides a comprehensive guide for the scale-up synthesis of 5-phenylfuran-3-carboxylic acid, a key intermediate in the development of various pharmaceuticals and functional materials. The presented protocol is designed for robustness and scalability, addressing common challenges encountered when transitioning from laboratory to pilot-plant or industrial production. This guide details a modified Feist-Benary furan synthesis, followed by ester hydrolysis, offering in-depth explanations of experimental choices, safety protocols, and purification strategies.

Introduction: Significance and Synthetic Strategy

5-Phenylfuran-3-carboxylic acid and its derivatives are pivotal structural motifs in medicinal chemistry, exhibiting a range of biological activities.[1] The furan core often serves as a bioisostere for a phenyl ring, influencing molecular conformation and metabolic stability.[2] The development of a scalable and economically viable synthetic route is therefore of paramount importance for its application in drug discovery and materials science.

While several methods exist for the synthesis of substituted furans, including the Paal-Knorr[3][4][5] and metal-catalyzed approaches,[2] the Feist-Benary synthesis offers a versatile and cost-effective pathway to the target molecule.[6][7][8] This method involves the condensation of an α-halo ketone with a β-dicarbonyl compound under basic conditions.[9][10] For the synthesis of 5-phenylfuran-3-carboxylic acid, a logical and scalable approach involves the initial synthesis of an ester precursor, ethyl 5-phenylfuran-3-carboxylate, via a modified Feist-Benary reaction, followed by hydrolysis to the desired carboxylic acid. This two-step process allows for easier purification of the intermediate ester and provides a high-purity final product.

Overall Synthetic Workflow

The scale-up synthesis of 5-phenylfuran-3-carboxylic acid is presented as a two-stage process. The first stage is the synthesis of the ethyl ester intermediate, and the second is its subsequent hydrolysis.

Caption: Overall workflow for the synthesis of 5-phenylfuran-3-carboxylic acid.

Detailed Experimental Protocols

Stage 1: Scale-Up Synthesis of Ethyl 5-phenylfuran-3-carboxylate

This protocol is adapted from the principles of the Feist-Benary furan synthesis.[7][8] The choice of pyridine as a mild base is crucial to prevent the hydrolysis of the ethyl ester product.[6] Ethanol is selected as a suitable solvent due to its ability to dissolve the reactants and its relatively low cost and toxicity.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
Ethyl acetoacetate	130.14	13.0	100
2-Bromoacetophenone	199.04	19.9	100
Pyridine	79.10	8.7	110
Ethanol (anhydrous)	46.07	100 L	-
Diethyl ether	74.12	As needed	-
Saturated aq. NaHCO₃	-	As needed	-
Brine	-	As needed	-
Anhydrous MgSO₄	120.37	As needed	-

Equipment:

• 200 L glass-lined reactor with overhead stirrer, reflux condenser, and temperature probe.

• Addition funnel.

• Large-scale rotary evaporator.

• Filtration apparatus.

Procedure:

• Reactor Setup and Inert Atmosphere: The reactor is thoroughly cleaned, dried, and purged with nitrogen to ensure an inert atmosphere, preventing potential side reactions.

• Charging Reagents: Charge the reactor with ethyl acetoacetate (13.0 kg, 100 mol), 2-bromoacetophenone (19.9 kg, 100 mol), and anhydrous ethanol (100 L). Begin stirring the mixture.

• Base Addition: Slowly add pyridine (8.7 kg, 110 mol) to the stirred mixture via an addition funnel over a period of 1 hour. An exothermic reaction may be observed; maintain the temperature below 40°C using a cooling bath if necessary.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 78°C) and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Cooling and Solvent Removal: Once the reaction is complete, cool the mixture to room temperature. A significant portion of the ethanol is removed under reduced pressure using a rotary evaporator.

• Workup: The concentrated residue is diluted with diethyl ether and washed sequentially with water, saturated aqueous sodium bicarbonate solution (to remove any acidic impurities), and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude ethyl 5-phenylfuran-3-carboxylate.

• Purification: The crude product can be purified by vacuum distillation to obtain a high-purity intermediate.

Stage 2: Hydrolysis to 5-Phenylfuran-3-carboxylic acid

The hydrolysis of the ester is a standard saponification reaction. The use of aqueous sodium hydroxide is a cost-effective and efficient method for this transformation.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
Ethyl 5-phenylfuran-3-carboxylate	216.23	21.6	100
Sodium hydroxide (NaOH)	40.00	8.0	200
Water	18.02	80 L	-
Hydrochloric acid (HCl, 37%)	36.46	As needed	-
Ethyl acetate	88.11	As needed	-

Equipment:

• 200 L glass-lined reactor with overhead stirrer and pH probe.

• Filtration apparatus.

• Drying oven.

Procedure:

• Reactor Setup: The reactor is charged with ethyl 5-phenylfuran-3-carboxylate (21.6 kg, 100 mol) and a solution of sodium hydroxide (8.0 kg, 200 mol) in water (80 L).

• Hydrolysis: The mixture is heated to 80-90°C with vigorous stirring for 4-6 hours. The reaction is monitored until the disappearance of the starting ester is confirmed by TLC or HPLC.

• Cooling and Acidification: Cool the reaction mixture to room temperature. Slowly add concentrated hydrochloric acid to acidify the mixture to a pH of 2-3. The 5-phenylfuran-3-carboxylic acid will precipitate out of the solution.

• Isolation: The precipitated solid is collected by filtration and washed thoroughly with cold water to remove any inorganic salts.

• Drying: The product is dried in a vacuum oven at 60-70°C to a constant weight.

Safety and Hazard Considerations

Chemical Hazards and Handling:

• Ethyl acetoacetate: Combustible liquid.[11] May cause respiratory irritation.[12][13] Handle in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[14]

• 2-Bromoacetophenone: Causes serious eye irritation.[15] Handle with care, avoiding skin and eye contact. Use in a fume hood.

• Pyridine: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care, using appropriate PPE.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation. Use in a well-ventilated area or fume hood.

Process Safety:

• Exothermic Reactions: The initial addition of pyridine can be exothermic. Ensure adequate cooling capacity is available to control the temperature.

• Pressure Build-up: When heating the reaction mixture to reflux, ensure the reactor is properly vented to avoid pressure build-up.

• Handling of Corrosives: When working with sodium hydroxide and hydrochloric acid, ensure appropriate containment measures are in place to prevent spills. Emergency eyewash and shower stations should be readily accessible.

Purification and Characterization

The final product, 5-phenylfuran-3-carboxylic acid, can be further purified by recrystallization if necessary. Suitable solvent systems for recrystallization include ethanol/water or toluene.

Analytical Characterization:

• Melting Point: The melting point of the final product should be determined and compared to the literature value.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity.

• Mass Spectrometry: To confirm the molecular weight.

• HPLC: To determine the purity of the final product.

Mechanistic Insights

The Feist-Benary synthesis proceeds through a series of well-established steps:

Caption: Key mechanistic steps of the Feist-Benary furan synthesis.

The initial step is the deprotonation of the acidic α-proton of ethyl acetoacetate by pyridine to form an enolate.[9] This enolate then acts as a nucleophile, attacking the electrophilic carbon of 2-bromoacetophenone in an SN2 reaction, displacing the bromide ion.[8] The resulting intermediate undergoes an intramolecular cyclization, where the enolate oxygen attacks one of the carbonyl groups. Finally, a dehydration step yields the aromatic furan ring.[6]

References

• Wikipedia. Paal–Knorr synthesis. Available from: [Link]

• RSC Publishing. Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway. Available from: [Link]

• University of Liverpool. Paal-Knorr Furan Synthesis. Available from: [Link]

• Organic Chemistry Portal. Paal-Knorr Furan Synthesis. Available from: [Link]

• Google Patents. US5387713A - Process for purification of carboxylic acids.

• ACS Publications. Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1×8-400 Formate Anion Exchange Resin. Available from: [Link]

• Mecánica de Reacción. Feist-Benary synthesis of furan. Available from: [Link]

• ResearchGate. How can I purify carboxylic acid?. Available from: [Link]

• Teledyne ISCO. RediSep C-18 reversed phase column purification of carboxylic acids. Available from: [Link]

• Wikipedia. Feist–Benary synthesis. Available from: [Link]

• SlidePlayer. Synthesis of Furan and Thiophene. Available from: [Link]

• Google Patents. US5034105A - Carboxylic acid purification and crystallization process.

• Cochise College. SAFETY DATA SHEET - Ethyl acetoacetate. Available from: [Link]

• MDPI. Furo[3,2-b]pyrrole-5-carboxylate as a Rich Source of Fused Heterocycles: Study of Synthesis, Reactions, Biological Activity and Applications. Available from: [Link]

• Semantic Scholar. Synthesis of multi-substituted furan rings. Available from: [Link]

• ScienceDirect. A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. Available from: [Link]

• PubChem. Ethyl Acetoacetate. Available from: [Link]

• ResearchGate. Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. Available from: [Link]

• Google Patents. US4603205A - Furan-3-carboxylic acid derivatives.

• Semantic Scholar. Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1H-tetrazoles catalyz. Available from: [Link]

• Google Patents. WO2023288035A1 - Method and integrated process for the carboxylation of furan derived carboxylic acids to 2,5-furandicarboxylic acid.

• Defense Technical Information Center. Synthesis and Characterization of Furanic Compounds. Available from: [Link]

• PubMed. Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. Available from: [Link]

• Oxford Academic. Synthesis and Physicochemical Properties of the Furan Dicarboxylic Acid, 3-Carboxy-4-methyl-5-propyl-2-furanpropanoic Acid, an Inhibitor of Plasma Protein Binding in Uraemia. Available from: [Link]

• PubMed. Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. Available from: [Link]

• Organic Syntheses. Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis. Available from: [Link]

• Semantic Scholar. One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Available from: [Link]

• PubMed. Synthesis and bioactivity of phenyl substituted furan and oxazole carboxylic acid derivatives as potential PDE4 inhibitors. Available from: [Link]

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reaction mechanism of 5-phenylfuran-3-carboxylic acid formation

Application Note: Reaction Mechanisms and Synthetic Workflows for 5-Phenylfuran-3-Carboxylic Acid Derivatives

Executive Summary & Biochemical Relevance

5-Phenylfuran-3-carboxylic acids represent a critically important scaffold in modern medicinal chemistry and drug discovery. A prominent derivative, 2-methyl-5-phenylfuran-3-carboxylic acid (widely known as Jedi1 ), has been identified as a potent, allosteric chemical activator of the mechanosensitive ion channel PIEZO1[1],[2]. By binding to the extracellular regions of the channel's peripheral domain, Jedi1 potentiates mechanically activated cellular currents and triggers robust calcium influx into red blood cells (RBCs)[1],[2]. Furthermore, unsubstituted 5-phenylfuran-3-carboxylic acid cores have demonstrated highly selective polypharmacology, acting as dual-ligand modulators for lipid-sensing transcription factors including PPARγ and FXR[3].

Because of the rigorous purity requirements in mechanistic biology and high-throughput drug screening, standardizing the synthesis of this pharmacophore is crucial. This guide provides an in-depth analysis of three distinct reaction mechanisms capable of generating the 5-phenylfuran-3-carboxylic acid core, alongside validated protocols for laboratory execution.

Mechanistic Reaction Pathways

As synthetic chemistry evolves, so do the methodologies for constructing substituted furans. The selection of a synthetic route dictates not only the atom economy but also the functional group tolerance required for downstream library generation.

Pathway A: Fragment-Based Suzuki-Miyaura Cross-Coupling

For late-stage functionalization, cross-coupling represents the most modular approach. The reaction between 5-bromofuran-3-carboxylic acid and phenylboronic acid proceeds via a classic Pd(0)/Pd(II) catalytic cycle[3].

• Mechanistic Causality: The use of the XPhos Pd G2 precatalyst is an intentional design choice. XPhos is a sterically bulky, electron-rich biaryl phosphine ligand. It drives rapid oxidative addition into the strong C-Br bond of the electron-rich furan. Furthermore, the immense steric bulk of XPhos facilitates highly efficient reductive elimination of the product, simultaneously preventing the palladium center from aggregating into catalytically dead "palladium black"[3].

Pathway B: De Novo Cyclocondensation (Paal-Knorr Variant)

When starting from inexpensive, acyclic building blocks, a multi-step thermodynamic condensation is preferred[4].

• Mechanistic Causality: The condensation of ethyl acetoacetate and phenacyl bromide in the presence of metallic sodium yields an acyclic 1,4-dicarbonyl intermediate[4]. The critical step is the subsequent cyclodehydration using phosphorus pentoxide (P₂O₅) in benzene[4]. P₂O₅ acts as a highly aggressive desiccant, coordinating to the enolized oxygen to drastically lower the activation energy for intramolecular nucleophilic attack, thereby forcing the irreversible thermodynamic formation of the aromatic furan ring[4].

Pathway C: Regioselective Direct C-H Arylation

For maximum atom economy, direct C-H functionalization bypasses the need for pre-halogenated furans[5].

• Mechanistic Causality: The reaction of 2-methylfuran-3-carboxylic acid ethyl ester with iodobenzene is mediated by an ultra-low loading of an allylpalladium chloride dimer [Pd(η³-C³H⁵)Cl]₂ complexed with a Tedicyp ligand[5]. Tedicyp is a rigid, tetradentate cyclopentane-based ligand that creates an exceptionally crowded stereochemical pocket around the metal. This specific geometry forces highly selective C-H insertion at the 5-position of the furan ring and maintains catalyst stability at concentrations as low as 0.0001 mol%[5].

Visual Mechanistic Flow

Fig 1. Convergent mechanistic pathways for 5-phenylfuran-3-carboxylic acid synthesis.

Experimental Protocols

Protocol 1: Direct C-H Arylation for Ester Precursors[5]

This protocol utilizes an ultra-low catalyst loading profile, offering an environmentally benign approach to library generation.

• Catalyst Preparation: In an oven-dried Schlenk tube under an argon atmosphere, charge [Pd(η³-C³H⁵)Cl]₂ (36.6 mg, 100 µmol) and the Tedicyp ligand (172.5 mg, 200 µmol)[5]. Dissolve in 20 mL of anhydrous DMF to generate the stock catalyst complex.

• Reaction Setup: In a separate argon-purged reaction vessel, combine iodobenzene (1 mmol, 0.204 g) and 2-methylfuran-3-carboxylic acid ethyl ester (2 mmol, 0.308 g)[5].

• Catalyst Introduction: Introduce an aliquot of the Pd/Tedicyp complex equating to precisely 0.0001 mmol of catalyst into the main reaction vessel[5]. Rationale: Strict adherence to this minimal loading prevents homocoupling of the iodobenzene and limits unwanted side-reactions.

• Execution & Workup: Heat the mixture under stirring until thin-layer chromatography (TLC) indicates consumption of the aryl iodide. Quench with water, extract with ethyl acetate, and purify via silica gel flash chromatography (230-400 mesh)[5].

• Validation: The isolated product (2-methyl-5-phenylfuran-3-carboxylic acid ethyl ester) should manifest as an oil with an approximate yield of 87%. Confirm via ¹³C NMR (characteristic furan signals at δ = 105.5, 115.4, 151.7)[5].

Protocol 2: Multi-Stage Synthesis of the Jedi1 Free Acid[4]

This is the standardized method for yielding the crystalline free-acid form of the PIEZO1 agonist, 2-methyl-5-phenylfuran-3-carboxylic acid.

• Alkylation Stage: Add a suspension of metallic sodium in toluene to a mixture of ethyl acetoacetate and phenacyl bromide[4]. Stir aggressively to permit the base-mediated substitution, yielding the intermediate ethyl-2-acetyl-4-oxo-4-phenylbutanoate.

• Cyclization Stage: Isolate the intermediate, resuspend in anhydrous benzene, and introduce a stoichiometric excess of P₂O₅[4]. Rationale: The aggressive desiccation environment forces the furan ring to close, producing ethyl 2-methyl-5-phenyl-3-furancarboxylate.

• Saponification & Acidification: Isolate the ester and subject it to a strong potassium hydroxide (KOH) solution to execute base-promoted ester hydrolysis[4]. Rationale: The potassium salt is highly soluble in the aqueous phase, allowing for organic impurities to be washed away. Slowly titrate the aqueous layer with HCl until the pH drops below 3.

• Crystallization: The highly lipophilic 2-methyl-5-phenylfuran-3-carboxylic acid will rapidly precipitate. Filter the resulting colorless crystals and recrystallize repeatedly from pure ethanol[4].

Quantitative Data & Analytical Summary

Data aggregation from various synthetic campaigns and pharmacological evaluations highlights both the chemical robustness and the bioactivity of the 5-phenylfuran-3-carboxylic acid skeleton.

Table 1: Synthetic Benchmarks and Spectroscopic Data

Compound	Method / Key Reagents	Yield	Phase / Appearance	¹H NMR Benchmark (Furan Core)
5-Phenylfuran-3-carboxylic acid	Suzuki-Miyaura (XPhos Pd G2, K₂CO₃)[3]	N/A (Library)	Solid	N/A
2-Methyl-5-phenylfuran-3-carboxylic acid (Jedi1)	De Novo Cyclization (P₂O₅ / KOH)[4]	~80% (Stage 2)	Colorless Crystals[4]	δ 7.16 (d, J=3.3 Hz, 1H, fur)[4]

| 2-Methyl-5-phenylfuran-3-carboxylate (Ethyl Ester) | Direct C-H Arylation (Pd/Tedicyp)[5] | 87%[5] | Purified Oil[5] | δ 6.88 (s, 1H)[5] |

Table 2: Pharmacological Activity Profiling

Compound Scaffold	Biological Target	Efficacy / Potency	Cellular Effect
5-Phenylfuran-3-carboxylic acid	PPARγ (Lipid Sensor)[3]	EC₅₀ = 25.9 ± 0.4 μM[3]	Transcription activation
5-Phenylfuran-3-carboxylic acid	FXR (Lipid Sensor)[3]	EC₅₀ = 26 ± 1 μM[3]	Transcription activation

| 2-Methyl-5-phenylfuran-3-carboxylic acid (Jedi1) | PIEZO1 (Mechano-channel)[1],[2] | Activation @ 87 µM[1] | Increased RBC internal Ca²⁺ influx; Erythrocyte PS exposure[1] |

References

• Thermodynamic properties of solubility of 2-methyl-5-arylfuran-3-carboxylic acids in organic solvents. Lviv Polytechnic National University (lp.edu.ua).4

• Palladium catalyzed direct arylation of furans via C-H functionalisation at low catalyst loadings. Amazon AWS. 5

• Fragment-based discovery of dual ligand pharmacophores for lipid-sensing transcription factors for designed polypharmacology. PMC (nih.gov).3

• The uremic solute 3-carboxy-4-methyl-5-propyl-2-furanpropionate (CMPF) may enhance eryptosis and increase erythrocyte osmotic fragility through potential activation of PIEZO1. PMC (nih.gov). 1

• Jedi1 - Chemical Identity and Properties. Grokipedia. 2

Sources

• 1. The uremic solute 3-carboxy-4-methyl-5-propyl-2-furanpropionate (CMPF) may enhance eryptosis and increase erythrocyte osmotic fragility through potential activation of PIEZO1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. Fragment-based discovery of dual ligand pharmacophores for lipid-sensing transcription factors for designed polypharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Notes & Optimization

Technical Support Center: Purification of 5-Phenylfuran-3-Carboxylic Acid by Recrystallization

Introduction

5-Phenylfuran-3-carboxylic acid is a key structural motif in medicinal chemistry and materials science. Achieving high purity of this compound is critical for reliable downstream applications, as even minor impurities can significantly alter biological activity or material properties. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds, leveraging differences in solubility between the target compound and its impurities.[1][2]

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols for the successful recrystallization of 5-phenylfuran-3-carboxylic acid. Our approach is grounded in the fundamental principles of solubility and crystal lattice formation to empower users to diagnose and resolve common experimental challenges.

Troubleshooting Guide: Addressing Common Recrystallization Issues

This section addresses specific problems that may arise during the recrystallization process in a direct question-and-answer format.

Question 1: My compound "oiled out" as a liquid instead of forming solid crystals upon cooling. What happened and how can I fix it?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid crystal lattice. This is a common problem, especially when the melting point of the crude solid is depressed by impurities or is lower than the boiling point of the chosen solvent.[3]

Underlying Causes & Solutions:

• Inappropriate Solvent Choice: The boiling point of your solvent may be higher than the melting point of your impure 5-phenylfuran-3-carboxylic acid. As the solution cools, it becomes supersaturated, but instead of crystallizing, the compound melts and separates as an oil.

  • Solution: Select a solvent with a lower boiling point. For aromatic carboxylic acids, solvent systems like ethanol/water or acetic acid/water are often effective as they allow for fine-tuning of the solvent properties.[4]

• Cooling Rate is Too Rapid: Placing the hot, saturated solution directly into an ice bath ("shock cooling") can induce separation so quickly that molecules do not have time to orient themselves into an ordered crystal lattice.[2][3]

  • Solution: Allow the flask to cool slowly and undisturbed on a benchtop. Insulating the flask with a beaker or paper towels can further slow the cooling rate, promoting the formation of well-defined crystals.[5] Once the solution has reached room temperature and crystal growth has started, you can then move it to an ice bath to maximize yield.[2]

• High Impurity Load: Significant amounts of impurities can depress the melting point of the target compound, making it more prone to oiling out.

  • Solution: If possible, perform a pre-purification step. This could involve washing the crude solid with a solvent in which the desired compound is insoluble but the impurities are. For colored impurities, a charcoal treatment during the hot dissolution stage can be effective.

Question 2: No crystals have formed, even after the solution has cooled completely in an ice bath. What should I do next?

Answer:

The failure of a supersaturated solution to crystallize is a frequent challenge in recrystallization. This typically indicates that the solution is not sufficiently supersaturated at the lower temperature.

Underlying Causes & Solutions:

• Excess Solvent: This is the most common reason for crystallization failure.[3] If too much solvent was added initially, the solution will not become saturated upon cooling, and the compound will remain dissolved.[1]

  • Solution: Reheat the solution and boil off some of the solvent to increase the concentration of the solute.[6] Do this in a fume hood. After boiling for a few minutes, allow the solution to cool again. Repeat until crystals form upon cooling. It is crucial to use the minimum amount of hot solvent necessary to fully dissolve the solid.[7]

• Lack of Nucleation Sites: Crystal growth requires an initial surface, or "nucleus," upon which the crystal lattice can begin to form. Sometimes, a supersaturated solution can be stable if these sites are absent.

  • Solution 1 - Scratching: Use a glass stirring rod to scratch the inside surface of the flask at the air-liquid interface.[5][7] The microscopic scratches on the glass provide nucleation sites for crystal growth.

  • Solution 2 - Seed Crystals: If you have a small amount of pure 5-phenylfuran-3-carboxylic acid, add a single tiny crystal to the cold, supersaturated solution.[4][7][8] This "seed crystal" provides a template for further crystallization.

• Insufficient Cooling: The temperature may not be low enough to significantly decrease the compound's solubility.

  • Solution: Ensure the solution has spent adequate time in an ice-water bath (at least 15-20 minutes). For some resistant systems, refrigeration for an extended period may be necessary.[4]

Question 3: My final product yield is very low. How can I maximize my recovery?

Answer:

While some product loss is inherent to the recrystallization process (as some compound will always remain dissolved in the mother liquor), yields can often be improved by refining the technique.[9]

Underlying Causes & Solutions:

• Using Too Much Solvent: As discussed in the previous question, using an excessive volume of solvent will keep more of your product dissolved in the mother liquor, drastically reducing the final yield.[1][9]

  • Solution: Always aim to dissolve the crude solid in the minimum amount of boiling solvent. Add the solvent in small portions to the heated solid until it just dissolves.

• Premature Crystallization During Hot Filtration: If a hot filtration step was required to remove insoluble impurities, the product may have crystallized on the filter paper or in the funnel stem as the solution cooled.

  • Solution: Use a stemless or short-stemmed funnel and pre-heat the entire filtration apparatus (funnel and receiving flask) with hot solvent before filtering your solution.[3] It is also wise to add a small excess of hot solvent (~5-10%) to the solution just before filtering to ensure it remains unsaturated during this brief step.

• Incomplete Crystallization: Not allowing sufficient time or a low enough temperature for crystallization will leave a significant amount of product in the solution.

  • Solution: After slow cooling to room temperature, cool the flask in an ice bath for at least 20 minutes to maximize precipitation.[5]

• Excessive Washing: Washing the collected crystals with a large volume of solvent, or with a solvent that is not ice-cold, can dissolve a portion of the purified product.

  • Solution: Wash the crystals on the filter with a minimal amount of ice-cold recrystallization solvent. This helps to remove any residual impurities on the crystal surfaces without dissolving the product itself.

Frequently Asked Questions (FAQs)

FAQ 1: How do I select the best starting solvent for 5-phenylfuran-3-carboxylic acid?

The ideal recrystallization solvent is one in which the compound is highly soluble at high temperatures but sparingly soluble at low temperatures.[10] The principle of "like dissolves like" is a good starting point.[1] 5-phenylfuran-3-carboxylic acid is a polar molecule due to the carboxylic acid group. Therefore, moderately polar solvents are excellent candidates.

A study on the closely related 2-methyl-5-phenylfuran-3-carboxylic acid investigated its solubility in various organic solvents, including acetonitrile, acetone, isopropanol, ethyl acetate, and benzene.[11] Alcohols (like isopropanol or ethanol) and esters (like ethyl acetate) are often good choices. A solvent pair, such as ethanol and water, is also highly effective. The compound would be dissolved in the better solvent (ethanol), and the poorer solvent (water) would be added until the solution becomes cloudy, indicating saturation.[4][6]

Solvent Selection Summary Table

Solvent Class	Example(s)	Polarity	Suitability Rationale
Alcohols	Ethanol, Isopropanol	Polar	Good solubility when hot due to hydrogen bonding with the carboxylic acid group.
Esters	Ethyl Acetate	Medium	Often provides a good solubility differential between hot and cold conditions.
Ketones	Acetone	Polar	High volatility, can be a good solvent but sometimes dissolves the compound too well at room temperature.
Solvent Pairs	Ethanol/Water, Acetic Acid/Water	Adjustable	Allows for fine-tuning of polarity to achieve ideal solubility characteristics.

FAQ 2: What are the most likely impurities in a crude sample of 5-phenylfuran-3-carboxylic acid?

Impurities can originate from various sources including the raw materials used in synthesis, side reactions, or degradation.[12] For furan derivatives synthesized via common routes like the Paal-Knorr synthesis, potential impurities include:

• Unreacted Starting Materials: Precursors to the furan ring that were not fully consumed in the reaction.[13]

• Partially Cyclized Intermediates: Incomplete ring closure can lead to related but structurally distinct impurities.[13]

• Byproducts of Side Reactions: Depending on the reaction conditions, side reactions can generate isomers or polymeric materials.[13]

• Reagents and Catalysts: Residual acids or bases used in the synthesis.

FAQ 3: When is a hot filtration step necessary?

A hot filtration step is required when your crude solid contains impurities that are insoluble in the hot recrystallization solvent.[4][7] This could include things like dust, catalysts, or insoluble byproducts. You would dissolve your crude compound in the minimum amount of hot solvent, and if you observe any suspended solid particles remaining, you would then perform the hot filtration to remove them before allowing the solution to cool. If the hot solution is completely clear, this step is unnecessary.

Experimental Protocols & Workflows

Visual Workflow for Recrystallization

The following diagram illustrates the general workflow and decision points for a successful recrystallization.

Caption: General experimental workflow for purification by recrystallization.

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Choose an appropriate solvent (e.g., isopropanol) based on preliminary solubility tests.

• Dissolution: Place the crude 5-phenylfuran-3-carboxylic acid in an Erlenmeyer flask with a boiling chip. Add a small amount of the chosen solvent and heat the mixture to a gentle boil on a hot plate.

• Saturation: Continue adding small portions of the hot solvent until the solid has just completely dissolved. Avoid adding an excess of solvent.[1][7]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration into a pre-warmed flask.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature.[2][5] Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: With the vacuum still applied, wash the crystals with a very small amount of ice-cold solvent to rinse away any remaining soluble impurities.

• Drying: Allow the crystals to air-dry on the filter for several minutes. Then, transfer the solid to a watch glass or weighing paper to dry completely. The purity can be assessed by taking a melting point.

Troubleshooting Logic Diagram

This diagram provides a logical decision tree for addressing common issues encountered during recrystallization.

Caption: A decision tree for troubleshooting common recrystallization problems.

References

• Sobechko, I., et al. (2017). THERMODYNAMIC PROPERTIES OF SOLUBILITY OF 2-METHYL-5-ARYLFURAN-3-CARBOXYLIC ACIDS IN ORGANIC SOLVENTS. Chemistry & Chemical Technology, 11(4), 397-402. [Link]

• Nichols, L. (n.d.). Recrystallization. University of California, Davis. Retrieved from [Link]

• Pahlavan, J. (n.d.). EXPERIMENT 4 - Purification - Recrystallization of Benzoic acid. College of the Canyons. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation. Education in Chemistry. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• Professor Dave Explains. (2022, December 5). Recrystallization and Melting Point Analysis [Video]. YouTube. [Link]

• University of Sydney. (n.d.). RECRYSTALLISATION. School of Chemistry. Retrieved from [Link]

• Wellesley College. (n.d.). Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-5-phenylfuran-3-carboxylic acid. PubChem. Retrieved from [Link]

• LibreTexts Chemistry. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• Wellesley College. (n.d.). Recrystallization I. Retrieved from [Link]

• Chem Survival. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• SlideShare. (n.d.). Sources of Impurities in Pharmaceuticals. Retrieved from [Link]

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Technical Support Center: 5-Phenylfuran-3-Carboxylic Acid Solubility

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 5-phenylfuran-3-carboxylic acid. This resource is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility challenges with this compound in aqueous media. We provide in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions to help you overcome these issues in your experiments.

Understanding the Core Challenge: The "Why" of Poor Solubility

5-phenylfuran-3-carboxylic acid presents a classic solubility problem rooted in its molecular structure. The molecule contains a large, nonpolar phenyl ring and a furan ring, which are inherently hydrophobic (water-repelling). These dominate the molecule's character, overshadowing the single polar carboxylic acid group.

At a neutral or acidic pH, the carboxylic acid group (-COOH) is protonated and uncharged. In this state, the molecule's low polarity leads to strong intermolecular interactions in the solid state (crystal lattice energy) that are more favorable than interacting with polar water molecules. Consequently, its solubility in water is very limited. This is a common characteristic of aromatic carboxylic acids, where the insolubility of the large nonpolar hydrocarbon component overrides the solubility imparted by the carboxyl group.[1][2][3][4]

The key to solubilization lies in modifying the molecule's state or its immediate environment to favor interactions with water.

Frequently Asked Questions (FAQs)

Q1: I've added 5-phenylfuran-3-carboxylic acid to my neutral buffer (pH 7.4), and it won't dissolve. What's happening?

A1: At pH 7.4, which is likely above the pKa of the carboxylic acid group, the compound should deprotonate to form the much more soluble carboxylate salt (-COO⁻). However, the rate of dissolution can be very slow. The solid compound's surface may not be readily accessible to the buffer. Gentle heating, sonication, or vigorous stirring can significantly accelerate this process. If it still doesn't dissolve, it's possible your target concentration is too high for simple pH-mediated dissolution, or the buffer's ionic strength is interfering.

Q2: Can I dissolve the compound in an organic solvent like DMSO first and then dilute it into my aqueous buffer?

A2: Yes, this is a very common and effective technique known as co-solvency.[5] First, prepare a high-concentration stock solution in a water-miscible organic solvent such as DMSO, ethanol, or DMF.[6] Then, add this stock solution dropwise to your aqueous buffer while vortexing or stirring vigorously.

Crucial Consideration: Ensure the final concentration of the organic solvent is low enough (typically <1%, often <0.1%) to not interfere with your biological assay or cause cellular toxicity. Always run a vehicle control (buffer + same final concentration of the organic solvent) in your experiments. Be aware that adding the stock solution too quickly can cause the compound to precipitate out locally before it has a chance to disperse.

Q3: Will increasing the temperature help dissolve the compound?

A3: Yes, for most furan-based carboxylic acids, solubility in water and other solvents increases with temperature.[7][8][9] This is because the dissolution process is typically endothermic, meaning it requires energy input to overcome the crystal lattice forces.[7] However, be cautious. Ensure the compound is stable at elevated temperatures and be aware that the solution may become supersaturated. If the solution cools down, the compound is likely to precipitate. This method is best for situations where the experiment will be conducted at that elevated temperature.

Q4: Is 5-phenylfuran-3-carboxylic acid suitable for in vivo studies?

A4: Its poor intrinsic solubility is a significant hurdle for many drug delivery routes, especially oral administration, as it can lead to low bioavailability.[10][11] The presence of the carboxylic acid group can, however, be advantageous for forming salts or other derivatives to improve this property.[12] Formulation strategies such as creating a soluble salt, using co-solvents, or employing complexation agents like cyclodextrins are often necessary to develop a viable formulation for in vivo use.

Troubleshooting Guide: Addressing Specific Experimental Failures

Issue Encountered	Probable Cause(s)	Recommended Solution(s)
Compound precipitates immediately upon addition to aqueous buffer.	pH is too low: The buffer pH is below the compound's pKa, keeping it in the insoluble protonated form.	Verify buffer pH. Adjust the pH of the final solution to be at least 1.5-2 units above the compound's pKa. See Protocol 1 .
Compound precipitates out of solution over time.	Supersaturation: The initial dissolution method (e.g., heating) created a supersaturated state that is not stable at room/experimental temperature.Chemical Instability: The compound may be degrading over time in the buffer.	Determine the true equilibrium solubility. Prepare the solution without heating and determine the maximum stable concentration.Prepare fresh solutions daily. Aqueous solutions of some furan derivatives are not recommended for long-term storage.[6]
A clear solution is never achieved, even at high pH.	Concentration too high: The desired concentration exceeds the solubility limit of the carboxylate salt form.Common Ion Effect: High concentrations of certain salts in the buffer can reduce solubility.	Reduce the target concentration. Try a different buffer system. If possible, reduce the ionic strength of the buffer.Use a co-solvent. See Protocol 2 for a combined pH and co-solvent approach.
Experimental results are inconsistent between batches.	Incomplete dissolution: Undissolved micro-particles are being pipetted inconsistently, leading to variable effective concentrations.	Visually confirm complete dissolution. Use a light source against a dark background. If unsure, filter the solution through a 0.22 µm filter before use to remove any undissolved particulates. This will give you a saturated but consistent stock.

Visualizing Your Solubilization Strategy

The following flowchart provides a decision-making framework for selecting the appropriate solubilization method based on your experimental constraints.

Caption: Decision tree for selecting a solubilization method.

Experimental Protocols

Protocol 1: Solubilization by pH Adjustment

This method converts the insoluble carboxylic acid into its highly soluble carboxylate salt.[13]

• Preparation: Weigh the desired amount of 5-phenylfuran-3-carboxylic acid and place it in a suitable sterile container (e.g., a glass vial or conical tube).

• Suspension: Add approximately 80% of the final required volume of deionized water or your desired buffer base (e.g., saline, PBS without pH adjustment). The compound will form a slurry.

• Titration: While stirring vigorously with a magnetic stir bar, add a 0.1 M or 1 M NaOH solution dropwise.

• Monitoring: Monitor the solution for clarity. As the pH increases and the acid is converted to its salt, the solid will begin to dissolve.

• Completion: Continue adding NaOH until the solution is completely clear.

• Final Volume & pH: Add the remaining water or buffer to reach the final volume. Measure the final pH of the solution. This pH should be maintained in all subsequent dilutions.

• Sterilization (Optional): If required, sterile-filter the final solution through a 0.22 µm filter compatible with your solution (e.g., PES or PVDF).

Self-Validation Check: The final pH should be stable and the solution should remain clear at room temperature for a reasonable period (e.g., several hours). If precipitation occurs, the solution is likely supersaturated or unstable.

Protocol 2: Solubilization by Co-Solvency

This protocol is ideal when the pH of the final solution cannot be altered.

• Stock Solution: Prepare a high-concentration stock solution by dissolving the 5-phenylfuran-3-carboxylic acid in 100% DMSO. For example, a 100 mM stock. Sonication or gentle warming (e.g., to 37°C) can aid dissolution. Ensure the compound is fully dissolved.

• Buffer Preparation: Prepare the final aqueous buffer at the desired pH and concentration.

• Dilution: While vortexing or rapidly stirring the aqueous buffer, add the required volume of the DMSO stock solution dropwise. For a 1:1000 dilution to achieve a 100 µM final concentration, add 1 µL of the 100 mM stock to 999 µL of buffer.

• Final Check: Ensure the solution remains clear. The final concentration of DMSO should be kept to a minimum (e.g., 0.1% v/v).

Self-Validation Check: Run a vehicle control in your experiment containing the exact same final concentration of DMSO in the buffer to account for any effects of the solvent itself.

Protocol 3: Solubilization using Cyclodextrins (Advanced)

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules in their central cavity, forming a water-soluble inclusion complex. This is a powerful technique for increasing solubility without using organic solvents or altering pH.

• Cyclodextrin Selection: Choose a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice with good solubility and low toxicity.

• Molar Ratio: Determine the molar ratio of cyclodextrin to your compound. A starting point is often a 1:1 or 2:1 molar ratio (HP-β-CD:compound).

• Preparation: Prepare an aqueous solution of the HP-β-CD.

• Complexation: Add the solid 5-phenylfuran-3-carboxylic acid to the cyclodextrin solution.

• Equilibration: Stir the mixture vigorously at room temperature for 24-48 hours to allow for the formation of the inclusion complex. The solution should become clearer over time.

• Clarification: After equilibration, centrifuge or filter the solution to remove any remaining undissolved compound. The clear supernatant is your stock solution of the complex.

Self-Validation Check: The concentration of the compound in the final solution should be quantified (e.g., by UV-Vis spectroscopy or HPLC) to determine the actual solubility enhancement achieved.

References

• Journal of Chemical & Engineering Data. (2014). Measurement and Correlation of Solubility and Dissolution Thermodynamic Properties of Furan-2-carboxylic Acid in Pure and Binary Solvents. ACS Publications. Available from: [Link]

• ResearchGate. (n.d.). Solubility of 2,5-Furandicarboxylic Acid in Eight Pure Solvents and Two Binary Solvent Systems at 313.15–363.15 K. Available from: [Link]

• PSE Community. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. Available from: [Link]

• PubChem. (n.d.). 2-Methyl-5-phenylfuran-3-carboxylic acid. National Center for Biotechnology Information. Available from: [Link]

• ACS Omega. (2024). Solubility of 2,5-Furandicarboxylic Acid in Pure and Mixed Organic Solvent Systems at 293 K Predicted Using Hansen Solubility Parameters. ACS Publications. Available from: [Link]

• PMC. (n.d.). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. National Center for Biotechnology Information. Available from: [Link]

• GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences. Available from: [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Available from: [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Available from: [Link]

• Supplement to Enhanced Introductory College Chemistry. (n.d.). 25.2 Physical Properties of Carboxylic Acids. Available from: [Link]

• Research & Reviews: Journal of Medicinal & Organic Chemistry. (2023). Exploring the Physical and Chemical Properties of Carboxylic Acid and their Derivatives. Available from: [Link]

• Lumen Learning. (n.d.). 15.4 Physical Properties of Carboxylic Acids | The Basics of General, Organic, and Biological Chemistry. Available from: [Link]

• Lumen Learning. (n.d.). 15.4 Physical Properties of Carboxylic Acids | The Basics of General, Organic, and Biological Chemistry. Available from: [Link]

• Chemistry LibreTexts. (2022). 15.3: Physical Properties of Carboxylic Acids. Available from: [Link]

• PubMed. (2003). Synthesis and structure-activity relationships of 5-phenylthiophenecarboxylic acid derivatives as antirheumatic agents. National Center for Biotechnology Information. Available from: [Link]

• Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Available from: [Link]

• ResearchGate. (n.d.). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals | Request PDF. Available from: [Link]

• Michigan State University. (n.d.). Carboxylic Acid Reactivity. Department of Chemistry. Available from: [Link]

• Kimpur. (n.d.). Carboxylic Acids. Available from: [Link]

• ResearchGate. (n.d.). The solubilities of benzene polycarboxylic acids in water | Request PDF. Available from: [Link]

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minimizing side products in 5-phenylfuran-3-carboxylic acid reactions

Welcome to the Technical Support Center for Heterocyclic Workflows. As a Senior Application Scientist, I frequently consult with drug discovery chemists who encounter synthetic bottlenecks when handling functionalized furans.

Working with 5-phenylfuran-3-carboxylic acid presents a unique set of challenges. While the C5-phenyl group provides some stabilization through extended conjugation, the electron-rich furan core remains highly sensitive to strong acids, oxidation, and elevated temperatures. Below is a comprehensive, causally-driven troubleshooting guide designed to help you minimize side products, validate your chemical workflows in real-time, and preserve the integrity of the furan core during synthesis.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: My reaction mixture turns black with viscous tar formation during acid-catalyzed esterification. Why is the furan ring degrading, and how can I prevent this? The Causality: The furan ring is intrinsically electron-rich and highly sensitive to Brønsted acids. When exposed to strong acids (e.g., HCl, H₂SO₄) and trace moisture, the α-carbon (C2 position) undergoes rapid protonation. This forms a reactive oxonium intermediate that is highly susceptible to nucleophilic attack by water[1]. This attack cleaves the C-O bond, triggering a cascade that permanently opens the ring into acyclic 1,4-dicarbonyl compounds. These intermediates rapidly undergo uncontrolled aldol condensations, resulting in insoluble polymeric "tar"[2][3]. The Solution: You must starve the transition state of its requisite nucleophile (water) and lower the electrophilic severity. Switch from protic/acidic conditions to neutral, anhydrous coupling reagents. Utilizing polar aprotic solvents such as Dimethylformamide (DMF) or Acetonitrile (ACN) exerts a strong stabilizing effect on furan derivatives[1].

Q2: During high-temperature amidation, I am isolating a lower-molecular-weight byproduct with poor yields of my desired amide. What is this side product? The Causality: You are observing decarboxylation . Furan-carboxylic acids are prone to losing their carboxyl group as CO₂ at elevated temperatures (>100 °C) or in the presence of trace transition metals (e.g., residual Pd or Cu from prior cross-coupling steps)[3][4]. The resulting byproduct is 2-phenylfuran, identifiable by a distinct mass loss of 44 Da. The Solution: Keep your reaction temperatures strictly ≤ 80 °C. If transition metals are present in your starting material, perform a rigorous metal-scavenging workup (e.g., using QuadraSil® or functionalized silica) prior to the activation of the carboxylic acid.

Q3: What is the most reliable strategy for coupling amines to 5-phenylfuran-3-carboxylic acid without risking N-acylurea byproducts or furan degradation? The Causality: Direct acylation using thionyl chloride (SOCl₂) generates HCl as a byproduct, which drastically increases the risk of ring opening[3]. Conversely, using unoptimized carbodiimides (like DCC or EDC alone) can lead to the rearrangement of the O-acylisourea intermediate into an unreactive N-acylurea side product. The Solution: Employ an EDC/HOBt (Hydroxybenzotriazole) coupling strategy[5]. HOBt rapidly outcompetes the rearrangement by intercepting the O-acylisourea to form a stable, highly reactive OBt-active ester.

Part 2: Visualizing the Reaction Pathways

To diagnose your synthesis correctly, you must understand the bifurcation between product formation and degradation.

Furan ring degradation pathway and stabilization strategies.

Part 3: Quantitative Reaction Profiling

When assessing a failing reaction, evaluate your parameters against this diagnostic matrix to pinpoint the kinetic pathway favoring the side product.

Reaction Condition	H₂O Content	Dominant Side Product	Yield Impact	Optimal Mitigation Strategy	Analytical Detection
Mineral Acid Catalysis (80 °C)	> 2.0%	1,4-dicarbonyls / Tar	-80% to -100%	Use anhydrous DMF and neutral coupling agents.	Viscous dark liquid; loss of furan signals in ¹H NMR.
Thermal Activation (>120 °C)	N/A	2-phenylfuran (Decarboxylation)	-40% to -60%	Maintain reaction temp ≤ 80 °C; scavenge trace metals.	LC-MS shows [M-44] target mass loss.
EDC Alone (25 °C)	< 0.1%	N-acylurea byproduct	-15% to -30%	Add 1.2 eq HOBt or HOAt; pre-activate at 0 °C.	HPLC reveals +155 Da (EDC urea) adduct peak.
EDC/HOBt in DMF (0 to 25 °C)	< 0.05%	None (Trace unreacted acid)	Minimal	Rigorous anhydrous technique; strict stoichiometric control.	High purity target peak on LC-MS.

Part 4: Self-Validating Methodologies

To ensure scientific integrity, a chemical protocol must validate itself dynamically. The following step-by-step methodology incorporates mandatory analytical checkpoints, allowing you to confirm intermediate formation before committing your valuable amine substrate.

Optimized Protocol: Amidation of 5-Phenylfuran-3-Carboxylic Acid[5]

Goal: Achieve >90% conversion to the amide while strictly suppressing ring-opening and decarboxylation.

Reagents Required:

• 5-phenylfuran-3-carboxylic acid (1.0 eq)

• Target Amine (1.1 eq)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

• HOBt (Hydroxybenzotriazole) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.5 eq)

• Anhydrous DMF (Dimethylformamide)

Step-by-Step Procedure:

• System Preparation: Purge a dry round-bottom flask with inert gas (Ar/N₂). Add 5-phenylfuran-3-carboxylic acid (1.0 eq) and dissolve in anhydrous DMF (0.1 M concentration). Rationale: DMF stabilizes the furan core against electrophilic shock.

• Activation: Chill the solution to 0 °C using an ice bath. Add HOBt (1.2 eq) followed by EDC·HCl (1.2 eq). Stir for 30 minutes at 0 °C.

• Self-Validation Checkpoint (Crucial): Withdraw a 5 µL aliquot, quench in methanol, and inject into LC-MS. You must observe the mass of the OBt-ester intermediate . If the active ester is not observed, halt the protocol—do not add the amine. Check reagent quality and moisture levels.

• Coupling: Once activation is confirmed, add DIPEA (2.5 eq) followed dropwise by the target amine (1.1 eq).

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 4–6 hours. Monitor the disappearance of the OBt-ester via HPLC.

• Quench & Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc). Wash sequentially with saturated aqueous NaHCO₃ (to remove unreacted acid and HOBt), 5% aqueous citric acid (to remove unreacted amine), and brine. Do not use strong aqueous acids (e.g., 1M HCl) during workup to prevent post-reaction ring opening.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 40 °C to prevent thermal degradation) to yield the pure amide.

Validated workflow for amidation of furan-3-carboxylic acids.

References

• Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. ResearchGate. Available at:[Link]

• Palladium-catalyzed Decarboxylative Couplings. Royal Society of Chemistry. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Furan Ring Closure

Welcome to the Application Science Technical Support Center. Furan ring closure—whether through the classic Paal-Knorr synthesis from 1,4-dicarbonyls or the cyclodehydration of carbohydrates to 5-hydroxymethylfurfural (HMF)—is a thermodynamically and kinetically sensitive process. As drug development professionals and synthetic chemists, you know that temperature is the master dial. Too low, and you stall at the hemiacetal intermediate; too high, and your yield is cannibalized by humin formation, polymerization, or ring-opening side reactions.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you optimize your thermal parameters.

Mechanistic Causality: Why Temperature Dictates Furan Fate

The formation of the furan scaffold requires a delicate balance. In the Paal-Knorr reaction, the rate-determining step is often the intramolecular attack of the enol oxygen onto the protonated carbonyl to form a cyclic hemiacetal, followed by dehydration[1]. Dehydration is endothermic and entropy-driven, meaning it benefits from elevated temperatures. However, the resulting electron-rich furan ring is highly susceptible to electrophilic attack and oxidative degradation. If the temperature exceeds the stability threshold of the specific furan derivative, it will undergo self-condensation or polymerization into dark, insoluble humins[2][3].

Mechanistic pathway of furan ring closure and temperature-dependent side reactions.

Troubleshooting Guide: Resolving Temperature-Induced Failures

Q: My Paal-Knorr cyclization is stalling at 60 °C with significant starting material remaining. Should I just boil it in toluene with p-TsOH? A: Do not reflexively increase the temperature with a strong Brønsted acid. While refluxing toluene (~110 °C) will drive off water and force dehydration, harsh acids at high temperatures often lead to degradation. Instead of brute-forcing the temperature, optimize the catalyst. Switching to a milder Lewis acid (e.g., TiCl₄) allows the reaction to proceed efficiently even at 0 °C to room temperature[2]. If you must use heat, consider microwave irradiation at 120–150 °C for a drastically reduced time (3–5 minutes) to kinetically favor ring closure before thermodynamic degradation occurs[1].

Q: I am synthesizing HMF from fructose via cyclodehydration. At 190 °C, my yield plummets and the reactor is coated in black tar. What is the cause? A: The black tar consists of humins. Humin formation is highly temperature-dependent and scales non-linearly. Research indicates that increasing the temperature from 190 °C to 220 °C drastically accelerates the condensation of sugars and the degradation of HMF[3]. To optimize, lower the reactor temperature to the 80–160 °C sweet spot[3]. To compensate for the lower kinetic energy, utilize a biphasic solvent system (e.g., water/MIBK) to continuously extract the highly reactive HMF from the acidic aqueous phase immediately upon formation, shielding it from thermal degradation.

Q: I am trying to perform a downstream ring-opening hydrogenolysis of HMF, but I'm only getting 2,5-dimethylfuran (DMF) instead of 1,6-hexanediol (1,6-HDO). How does temperature play a role here? A: The activation energy for furan ring-opening is significantly higher than for simple hydrogenation of the formyl and hydroxyl groups. At lower temperatures (e.g., 80–100 °C), the catalyst will preferentially reduce the side chains, yielding DMF[4]. To achieve ring cleavage to 1,6-HDO, you must supply sufficient thermal energy to overcome the ring-opening activation barrier. Increasing the temperature to 120–160 °C shifts the selectivity toward the desired acyclic diol[4].

Troubleshooting workflow for resolving temperature-related failures in furan synthesis.

Quantitative Data: Temperature vs. Yield & Selectivity

To guide your experimental design, the following table summarizes the causal relationship between temperature, catalyst, and product distribution in furan synthesis and derivatization.

Reaction System	Substrate	Catalyst/Conditions	Temp (°C)	Primary Outcome / Yield	Mechanistic Observation
Paal-Knorr	1,4-Diketone	TiCl₄ in CH₂Cl₂	0 to RT	Furan (80–95%)	Mild temp prevents polymerization; Lewis acid lowers activation barrier[2].
Paal-Knorr	1,4-Diketone	AcOH (Microwave)	120–150	Furan (Excellent)	Short residence time (5-15 min) outpaces degradation kinetics[1][2].
HMF Synthesis	Fructose	Brønsted Acid (Aq)	80–160	HMF (Optimized)	Limits rehydration to levulinic acid and humin condensation[3].
HMF Synthesis	Fructose	Brønsted Acid (Aq)	190–220	Humins (~60%)	High thermal energy drives cross-polymerization of HMF and sugars[3].
HMF Ring Opening	HMF	PtRu/HAP, H₂ (2MPa)	80–100	DMF (Dominant)	Insufficient energy for C-O bond cleavage; selective side-chain reduction[4].
HMF Ring Opening	HMF	PtRu/HAP, H₂ (2MPa)	120–160	1,6-HDO (32–51%)	Higher thermal energy overcomes the ring-opening activation barrier[4].

Self-Validating Experimental Protocols

To ensure reproducibility and self-validation, implement the following controlled protocols. Each protocol contains built-in validation checkpoints to confirm mechanistic success.

Protocol 1: Mild-Temperature Paal-Knorr Cyclization via Lewis Acid (TiCl₄)

Rationale: Bypasses the need for high-temperature dehydration by utilizing a strong oxophilic Lewis acid, preserving sensitive functional groups.

• Preparation: Dissolve the 1,4-dicarbonyl precursor (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an inert nitrogen atmosphere.

• Temperature Control: Cool the reaction vessel to exactly 0 °C using an ice-water bath. Validation Check: Ensure internal temperature stabilizes before proceeding to prevent exothermic runaway.

• Catalyst Addition: Slowly add TiCl₄ (1.2 mmol) dropwise to the stirred solution[2].

• Reaction Progression: Allow the mixture to naturally warm to room temperature (RT) and stir for 1–2 hours.

• Monitoring: Monitor via TLC. Validation Check: The disappearance of the UV-active starting material and the appearance of a higher Rf furan spot confirms successful cyclization without thermal degradation.

• Quenching & Isolation: Quench carefully with saturated aqueous NaHCO₃. Extract with CH₂Cl₂ (2 x 10 mL), wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo[2].

Protocol 2: Microwave-Assisted High-Temperature / Short-Residence Furan Synthesis

Rationale: Uses high heat to drive the endothermic dehydration, but restricts the time domain to prevent humin formation.

• Preparation: Combine the 1,4-dicarbonyl compound (1.0 mmol) and glacial acetic acid (2 mL) in a microwave-safe vial.

• Sealing: Seal the vial with a pressure-rated septum cap.

• Irradiation: Place in a dedicated laboratory microwave reactor. Irradiate at 140 °C for exactly 3–5 minutes[1].

• Cooling: Critical Step: Immediately cool the vial to room temperature using a compressed air stream. Validation Check: Rapid cooling quenches the kinetic energy, preventing the product from entering the polymerization pathway.

• Workup: Dilute with water (10 mL), extract with ethyl acetate (3 x 15 mL), wash with brine, dry over Na₂SO₄, and concentrate[1].

Frequently Asked Questions (FAQs)

Q: Can I use Dean-Stark distillation to optimize the temperature? A: Yes. A Dean-Stark trap using toluene (b.p. 110 °C) locks the reaction temperature at the boiling point of the solvent while continuously removing water. This drives the equilibrium forward (Le Chatelier's principle) without requiring excessive, uncontrolled heating.

Q: Why does my furan product turn black during distillation? A: Furans are sensitive to auto-oxidation and thermal degradation. If you are distilling the final product at high temperatures, trace acid carryover can catalyze ring-opening or polymerization. Always neutralize completely during workup and distill under high vacuum to lower the required boiling temperature.

Q: Does the substitution pattern on the 1,4-diketone affect the required temperature? A: Absolutely. Sterically hindered dicarbonyls require higher temperatures to achieve the necessary conformation for the enol oxygen to attack the protonated carbonyl[2]. Conversely, electron-donating groups stabilize the intermediate and can lower the required reaction temperature.

References

• Title: Technical Support Center: Paal-Knorr Furan Synthesis Troubleshooting Source: BenchChem URL: 2

• Title: A Review on Green and Efficient Synthesis of 5-Hydroxymethylfurfural (HMF) and 2,5-Furandicarboxylic Acid (FDCA) from Sustainable Biomass Source: ACS Publications URL: 3

• Title: Application Notes and Protocols for Paal-Knorr Synthesis of Substituted Furans Source: BenchChem URL: 1

• Title: Ring opening hydrogenolysis of 5-hydroxymethyl furfural over supported bimetallic catalysts Source: Catalysis Science & Technology (RSC Publishing) URL: 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ring opening hydrogenolysis of 5-hydroxymethyl furfural over supported bimetallic catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D5CY01286D [pubs.rsc.org]

Technical Support Center: Stability of 5-Phenylfuran-3-Carboxylic Acid

Introduction

Welcome to the technical support guide for 5-phenylfuran-3-carboxylic acid. This document is intended for researchers, chemists, and formulation scientists who are utilizing this compound and require a deeper understanding of its stability profile, particularly under basic conditions. While furan-containing molecules are invaluable scaffolds in pharmaceuticals and specialty chemicals, their inherent reactivity can present challenges during synthesis, purification, and formulation.[1][][3] This guide provides answers to frequently asked questions and detailed troubleshooting protocols based on established principles of furan chemistry to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a loss of my 5-phenylfuran-3-carboxylic acid over time in an aqueous basic buffer (pH > 8). What is the likely cause?

A1: The furan ring, while aromatic, is susceptible to degradation under both strongly acidic and basic conditions.[1][4] In basic media, the primary concern is base-catalyzed hydrolysis or ring-opening, which can lead to the formation of various degradation products and potentially insoluble materials.[1][4]

The process is initiated by the nucleophilic attack of a hydroxide ion on the furan ring. The presence of the carboxylic acid group, which will be deprotonated to a carboxylate (-COO⁻) at basic pH, and the phenyl group at the 5-position both influence the electron density and reactivity of the furan ring, affecting the rate and pathway of this degradation.

Q2: How do the phenyl and carboxylate groups on 5-phenylfuran-3-carboxylic acid specifically influence its stability in base?

A2: The substituents play a critical role in the stability of the furan ring.[4]

• Carboxylate Group (-COO⁻) at C3: In basic solutions, the carboxylic acid is deprotonated to form a carboxylate. This group is electron-donating through resonance but electron-withdrawing through its inductive effect. Its overall electronic influence can affect the susceptibility of adjacent carbons to nucleophilic attack.

• Phenyl Group at C5: The phenyl group is generally considered to be electron-withdrawing via induction, which can decrease the electron density of the furan ring. This deactivation can, in some cases, offer a degree of stabilization against certain degradation pathways compared to an unsubstituted furan. However, it can also influence the regioselectivity of nucleophilic attack.

The interplay of these electronic effects determines the overall stability. While comprehensive studies on this specific molecule are not abundant, the general principle is that substituents significantly modulate the reactivity of the furan core.[4]

Q3: I need to perform a reaction or formulation in a basic solution. What are the best practices to minimize degradation of my compound?

A3: To maintain the integrity of 5-phenylfuran-3-carboxylic acid in basic media, consider the following strategies:

• pH Control: Use the lowest possible pH that is effective for your application. Avoid strongly alkaline conditions (e.g., pH > 12) where degradation rates are likely to increase. Buffering your solution is critical.

• Temperature Management: Perform your experiments at the lowest effective temperature. Elevated temperatures will accelerate the rate of base-catalyzed hydrolysis and other degradation reactions.

• Solvent Choice: The choice of solvent can have a stabilizing effect. Polar aprotic solvents, such as dimethylformamide (DMF), have been shown to stabilize furan derivatives more effectively than protic solvents like water, which can participate directly in hydrolysis pathways.[4] If an aqueous system is required, minimize the water content if possible by using co-solvents.

• Exclusion of Oxygen: While hydrolysis is a primary concern, oxidation can also occur, especially at elevated temperatures. Purging your solutions with an inert gas like nitrogen or argon can help prevent oxidative degradation.

• Limit Exposure Time: Minimize the duration that the compound is exposed to basic conditions. For reactions, this means optimizing for the shortest possible reaction time. For formulations, it involves conducting real-time stability studies to determine an acceptable shelf-life.

Recommended Conditions for Enhanced Stability

Parameter	Recommended Condition	Rationale
pH	7.0 - 9.0 (if basic pH is required)	Minimizes rate of base-catalyzed hydrolysis.
Buffer System	Phosphate, Borate, or Bicarbonate	Provides stable pH control in the desired range.
Temperature	≤ 25°C (Room Temperature) or lower	Reduces the kinetic rate of degradation reactions.
Solvent	Apolar aprotic (e.g., DMF, Acetonitrile) or buffered aqueous solution	Polar aprotic solvents can offer a stabilizing effect.[4]
Atmosphere	Inert (Nitrogen or Argon)	Prevents potential oxidative degradation pathways.

Q4: How can I analytically monitor the stability of 5-phenylfuran-3-carboxylic acid and detect potential degradation products?

A4: A robust analytical method is crucial for any stability study. High-Performance Liquid Chromatography (HPLC) is the preferred method for non-volatile furan derivatives like yours.[5]

• Primary Technique (Quantification): A reverse-phase HPLC method with UV detection (HPLC-UV) is ideal for quantifying the parent compound over time. The aromatic nature of 5-phenylfuran-3-carboxylic acid should provide a strong UV chromophore for sensitive detection.

• Confirmatory Technique (Identification): Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying degradation products. By comparing the mass spectra of samples over time, you can identify the molecular weights of new, smaller molecules that appear as the parent compound degrades, helping to elucidate the degradation pathway.[5]

• Alternative for Volatiles: If you suspect the formation of volatile degradation products (less likely for ring-opening of this specific molecule but possible), Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS) could be employed.[5][6][7][8]

Visualized Workflows and Pathways

Workflow for a Stability Study

This diagram outlines the logical flow for assessing the stability of 5-phenylfuran-3-carboxylic acid under your specific experimental conditions.

Caption: A typical experimental workflow for conducting a stability study.

Proposed Degradation Pathway

While the exact products require experimental confirmation, this diagram illustrates a plausible, generalized pathway for the base-catalyzed ring-opening of a furan ring.

Caption: A generalized pathway for furan degradation under basic conditions.

Key Experimental Protocols

Protocol 1: HPLC-UV Method for Stability Monitoring

This protocol provides a starting point for quantifying the concentration of 5-phenylfuran-3-carboxylic acid. It should be optimized for your specific instrument and conditions.

1. Preparation of Mobile Phase and Solutions:

• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Stock Solution: Prepare a 1 mg/mL stock solution of 5-phenylfuran-3-carboxylic acid in Acetonitrile.
• Working Solutions: Prepare calibration standards by diluting the stock solution with a 50:50 mixture of Acetonitrile and Water.

2. HPLC-UV Conditions:

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 10 µL.
• Column Temperature: 30°C.
• UV Detection: Monitor at a wavelength determined by a UV scan of the parent compound (e.g., 254 nm or λmax).
• Gradient Program:
• 0-2 min: 95% A, 5% B
• 2-15 min: Ramp to 5% A, 95% B
• 15-18 min: Hold at 5% A, 95% B
• 18-20 min: Return to 95% A, 5% B (re-equilibration)

3. Sample Analysis from Stability Study:

• At each time point, withdraw an aliquot of the reaction mixture.
• Immediately quench the reaction by diluting 1:10 (or as appropriate) into a solution containing a slight excess of acid (e.g., 1% formic acid in water/acetonitrile) to neutralize the base and halt degradation.
• Analyze the quenched samples by HPLC-UV.
• Calculate the percentage of the parent compound remaining relative to the T=0 sample.

Protocol 2: Sample Preparation for LC-MS Analysis of Degradants

This protocol ensures samples are suitable for analysis by mass spectrometry to identify unknown degradation products.

1. Sample Collection and Quenching:

• Follow the same sampling and quenching procedure as in Protocol 1. Neutralization is critical to prevent further degradation during analysis.

2. Dilution:

• Further dilute the quenched sample with the initial mobile phase composition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid) to ensure the concentration is within the linear range of the mass spectrometer.

3. LC-MS Analysis:

• Use an LC method similar to the one described in Protocol 1.
• Operate the mass spectrometer in both positive and negative ion modes initially to determine which provides better ionization for the parent and potential degradants.
• Perform a full scan analysis (e.g., m/z 50-500) to detect all ions present.
• Compare the chromatograms of a T=0 sample with a degraded sample. Look for new peaks in the degraded sample and examine their mass spectra to determine their molecular weights.
• Use fragmentation (MS/MS) analysis on the new peaks to gain structural information about the degradation products.

References

• BenchChem. (n.d.). Stability issues of furan rings in acidic or basic conditions.
• BenchChem. (n.2.). Technical Support Center: Furan Ring Stability and Degradation.
• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2024). Wiley Online Library.
• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene.
• BOC Sciences. (n.d.). CAS 488-93-7 (3-Furoic acid).
• Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. (2021). Royal Society of Chemistry.
• Huang, T. T., et al. (n.d.). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry.
• Huang, T. T., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. MDPI.
• Thermo Fisher Scientific. (n.d.). GC/MS Determination of Furan in Food and Beverages using a PLOT Column.
• Koopman, F., et al. (2015). General scheme of the study of furan stability.

Sources

• 1. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.cz [gcms.cz]

Technical Support Center: Removing Unreacted Starting Materials from 5-Phenylfuran-3-Carboxylic Acid

Welcome to the technical support resource for the purification of 5-phenylfuran-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for removing unreacted starting materials from your product.

Introduction

The synthesis of 5-phenylfuran-3-carboxylic acid can result in a crude product containing various impurities, most notably unreacted starting materials. The successful isolation of the pure target compound is critical for accurate downstream applications and analyses. This guide provides a structured approach to identifying and removing these impurities through proven purification techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common unreacted starting materials I might encounter?

A1: The specific unreacted starting materials will depend on your synthetic route. Common precursors include derivatives of furan-3-carboxylic acid and various phenyl-containing reagents. Without knowing the exact synthesis, it is difficult to specify the exact starting materials. However, general purification strategies can be applied to a wide range of potential contaminants.

Q2: What is the first step I should take to purify my crude 5-phenylfuran-3-carboxylic acid?

A2: A simple and highly effective first step for purifying carboxylic acids is an acid-base extraction.[1][2][3][4] This technique leverages the acidic nature of your product to separate it from neutral or basic impurities.

Q3: My product is a solid. Is recrystallization a good option for purification?

A3: Yes, recrystallization is an excellent and widely used technique for purifying solid organic compounds.[5][6][7][8] The success of this method hinges on selecting an appropriate solvent system where the solubility of your product and the impurities differ significantly with temperature.

Q4: When should I consider using column chromatography?

A4: Column chromatography is a powerful purification technique that should be considered when simpler methods like extraction and recrystallization fail to provide the desired purity, or when you need to separate your product from impurities with very similar properties.[9][10] It is particularly useful for removing polar, non-acidic impurities.

Troubleshooting Guides

This section provides detailed, step-by-step protocols for addressing specific purification challenges.

Issue 1: My crude product contains non-acidic, organic-soluble starting materials.

This is a common scenario where unreacted neutral compounds remain in the reaction mixture.

Solution: Acid-Base Extraction

This method exploits the acidic proton of the carboxylic acid group on your target compound, 5-phenylfuran-3-carboxylic acid. By treating the crude mixture with a base, the carboxylic acid is deprotonated to form a water-soluble carboxylate salt, while the neutral impurities remain in the organic phase.[1][3][4][11][12]

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent that is immiscible with water, such as ethyl acetate or diethyl ether.

• Basification: Transfer the organic solution to a separatory funnel and add a saturated aqueous solution of a weak base, like sodium bicarbonate (NaHCO₃).[2][11] Using a weak base is crucial to avoid potential side reactions that might occur with a strong base like sodium hydroxide (NaOH).[1]

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release any pressure buildup from CO₂ evolution. Allow the layers to separate. The deprotonated 5-phenylfuran-3-carboxylic acid (as its sodium salt) will be in the aqueous layer, while the neutral starting materials remain in the organic layer.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh sodium bicarbonate solution two more times to ensure complete recovery of the acid.

• Isolation of Impurities (Optional): The organic layer now contains the neutral starting materials. It can be washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent evaporated to recover these materials if desired.

• Acidification and Product Recovery: Combine all the aqueous extracts in a beaker and cool in an ice bath. Slowly add a strong acid, such as concentrated hydrochloric acid (HCl), with stirring until the solution is acidic (pH ~2).[2][3] This will protonate the carboxylate salt, causing the pure 5-phenylfuran-3-carboxylic acid to precipitate out of the solution.

• Collection: Collect the precipitated solid by vacuum filtration, wash the filter cake with cold deionized water, and dry the purified product under vacuum.[5][11]

Issue 2: After extraction, my solid product still shows signs of impurities.

If impurities persist after an initial acid-base extraction, recrystallization is the next logical purification step.

Solution: Recrystallization

This technique relies on the principle that the solubility of a compound in a solvent increases with temperature.[6] By dissolving the impure solid in a minimal amount of hot solvent and allowing it to cool slowly, the desired compound will crystallize out in a purer form, leaving the impurities dissolved in the mother liquor.[5][7]

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: The key to successful recrystallization is choosing the right solvent. The ideal solvent should dissolve your product well at high temperatures but poorly at low temperatures. The impurities should either be very soluble at all temperatures or insoluble even at high temperatures. Common solvents to screen for aromatic carboxylic acids include ethanol, methanol, acetic acid, or mixtures of solvents like ethyl acetate/hexane.[13]

• Dissolution: Place the impure 5-phenylfuran-3-carboxylic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the solid just dissolves.[5][8]

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal was used, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[6][8]

• Collection and Drying: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them thoroughly.[5]

Solvent System	Suitability for Aromatic Carboxylic Acids	Notes
Ethanol/Water	Often a good choice.	Dissolve in hot ethanol and add hot water dropwise until turbidity persists.
Ethyl Acetate/Hexane	Effective for moderately polar compounds.	Dissolve in hot ethyl acetate and add hexane until the solution becomes cloudy.
Toluene	Can be effective for less polar compounds.
Acetic Acid/Water	Useful for more polar compounds.	Be mindful of residual acetic acid in the final product.

Issue 3: My product is an oil or does not crystallize easily, and impurities are still present.

For challenging purifications, particularly with non-crystalline products or when impurities have similar properties to the desired compound, column chromatography is the method of choice.

Solution: Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) as a mobile phase (eluent) is passed through the column.[9]

Experimental Protocol: Silica Gel Column Chromatography

• Stationary Phase and Eluent Selection: For a carboxylic acid, it is often necessary to add a small amount of acetic or formic acid to the eluent to prevent streaking or tailing of the spot on a TLC plate and to improve separation on the column.[9][10] A typical eluent system for a moderately polar compound like 5-phenylfuran-3-carboxylic acid might be a mixture of hexane and ethyl acetate, with a small percentage of acetic acid.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and carefully pack a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions in separate test tubes.

• Fraction Analysis: Monitor the composition of the collected fractions using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure 5-phenylfuran-3-carboxylic acid and remove the solvent using a rotary evaporator to obtain the purified product.[9]

DOT Diagram: Purification Workflow

Caption: Decision tree for selecting the appropriate purification method.

References

• Wikipedia. (n.d.). Acid-base extraction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Google Patents. (n.d.). EP3498699A1 - Chromatography method for the purification of furfural derivatives.

• University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• ACS Publications. (2023, September 24). Scale-up Preparation, Column Chromatography-Free Purification of Protected Carbonyl Containing Biomass Molecules and Their Deriv. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Reddit. (2019, April 18). Isolation of a Carboxylic acid. Retrieved from [Link]

• ProQuest. (2023, February 8). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (2001, February 2). Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1x8-400 Formate Anion Exchange Resin. Retrieved from [Link]

• Varsity Tutors. (n.d.). How to Purify Compounds. Retrieved from [Link]

• QuickCompany. (n.d.). Purification Of Aromatic Carboxylic Acids. Retrieved from [Link]

• ResearchGate. (2026, February 7). Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• ResearchGate. (2026, February 7). A New Strategy for the Synthesis of Furan-3,4-dicarboxylic Acid. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Science of Synthesis. (n.d.). The synthesis of esters from carboxylic acids and their derivatives was described previous. Retrieved from [Link]

• YouTube. (2020, January 10). Recrystallization. Retrieved from [Link]

• MDPI. (2025, June 18). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Retrieved from [Link]

• PubMed. (2010, June 15). Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. Retrieved from [Link]

• Google Patents. (n.d.). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.
• Google Patents. (n.d.). WO2023288035A1 - Method and integrated process for the carboxylation of furan derived carboxylic acids to 2,5-furandicarboxylic acid.

• YouTube. (2023, August 14). Disconnecting with a sneaky furan?. Retrieved from [Link]

• Google Patents. (n.d.). WO2016186505A1 - Process for the purification of a carboxylic acid-containing composition.
• Google Patents. (n.d.). US5350872A - Process for the preparation of carboxylic acids and derivatives of them.

• MDPI. (2022, July 19). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-5-phenylfuran-3-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). US2255421A - Process for purification of carboxylic acids.

• Reddit. (2022, August 5). Isolation of organic material containing Carboxylic Acid. Retrieved from [Link]

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storage conditions to prevent degradation of 5-phenylfuran-3-carboxylic acid

Welcome to the technical support center for 5-phenylfuran-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its lifecycle in your laboratory. Here, we will address common questions and troubleshooting scenarios related to the storage and handling of 5-phenylfuran-3-carboxylic acid to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 5-phenylfuran-3-carboxylic acid?

A1: The degradation of 5-phenylfuran-3-carboxylic acid is primarily influenced by its chemical structure, which contains both a furan ring and a carboxylic acid moiety. The main factors to consider are:

• Temperature: Elevated temperatures can accelerate degradation pathways such as decarboxylation of the carboxylic acid group and potential polymerization or ring-opening of the furan ring.[1]

• Light: Furan-containing compounds can be light-sensitive, potentially leading to photo-oxidation or other photochemical reactions.[2][3][4]

• Air (Oxygen): The furan ring can be susceptible to oxidation, especially in the presence of light or heat. Uninhibited furan compounds may form explosive peroxides upon exposure to air.[2][5]

• Moisture: As a carboxylic acid, this compound can be hygroscopic.[6] The presence of water can facilitate hydrolytic degradation, particularly if impurities are present that could act as catalysts.

• pH (Acids/Bases): The furan ring's stability can be compromised under strongly acidic or basic conditions, which can catalyze polymerization or ring-opening reactions.[5]

Q2: What are the visual or analytical signs of 5-phenylfuran-3-carboxylic acid degradation?

A2: Degradation may be indicated by several observations:

• Visual Changes: A noticeable change in color, such as turning brown or yellow, can be a sign of degradation.[2] The formation of a viscous or polymeric substance is also a strong indicator of instability.

• Analytical Changes: When analyzing the compound using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), degradation can be identified by:

  • A decrease in the peak area of the main compound.

  • The appearance of new, unexpected peaks corresponding to impurities or degradation products.[7]

  • Changes in the retention time of the main peak, which could indicate a modification of the compound's structure.

Q3: What are the recommended long-term storage conditions for solid 5-phenylfuran-3-carboxylic acid?

A3: For optimal long-term stability, solid 5-phenylfuran-3-carboxylic acid should be stored under the following conditions:

• Temperature: Store in a cool environment, ideally refrigerated (2-8°C). For extended periods, storage at -20°C is recommended.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize the risk of oxidation.[8]

• Light: Protect the compound from light by storing it in an amber vial or a light-blocking container.[9]

• Moisture: Keep the container tightly sealed to prevent moisture absorption.[10][11][12] The use of a desiccator can provide additional protection against humidity.

Q4: How should I prepare and store solutions of 5-phenylfuran-3-carboxylic acid?

A4: When preparing solutions, consider the following to minimize degradation:

• Solvent Choice: Use dry, aprotic solvents if possible. If aqueous solutions are necessary, use purified water and prepare the solution fresh before use.

• Storage of Solutions: If short-term storage of a solution is required, it should be kept at a low temperature (2-8°C) and protected from light. For longer-term storage, it is advisable to store aliquots at -20°C or below to minimize freeze-thaw cycles.

• pH: If working with buffered solutions, maintain a pH close to neutral to avoid acid- or base-catalyzed degradation of the furan ring.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues related to the stability of 5-phenylfuran-3-carboxylic acid.

Issue 1: The solid compound has changed color (e.g., from white/off-white to yellow/brown).

• Potential Cause: This is often a primary indicator of degradation due to exposure to light, heat, or air (oxidation).[2]

• Troubleshooting Workflow:

  Caption: Workflow for addressing color change in the solid compound.

• Corrective Actions:

  • Verify Purity: Before further use, it is crucial to re-analyze the compound's purity using a suitable analytical method like HPLC or NMR spectroscopy.

  • Purification: If the purity is compromised but the primary compound is still largely intact, consider purification methods such as recrystallization.

  • Optimize Storage: Ensure future storage adheres to the recommended conditions (cool, dark, and under an inert atmosphere).

Issue 2: Unexpected peaks are observed during HPLC analysis of a freshly prepared solution.

• Potential Cause: This could be due to the degradation of the compound in the solid state before dissolution, or rapid degradation upon dissolution in the chosen solvent.

• Troubleshooting Steps:

  • Analyze the Solid: Dissolve a fresh sample of the solid compound and immediately inject it into the HPLC to determine if the impurities were present in the solid.

  • Solvent Stability Study: If the solid is pure, investigate the stability of the compound in the chosen solvent. Prepare a solution and analyze it at different time points (e.g., 0, 2, 4, 8 hours) while keeping it at room temperature and protected from light. This will reveal if the solvent is contributing to degradation.

  • Change Solvent: If the compound is unstable in the current solvent, consider using a different, more inert solvent.

Issue 3: Inconsistent results in biological or chemical assays.

• Potential Cause: If the compound is degrading, its effective concentration will decrease over time, leading to variability in experimental outcomes.

• Preventative Measures:

  • Fresh Solutions: Always prepare solutions of 5-phenylfuran-3-carboxylic acid fresh for each experiment.

  • Stock Solution Aliquots: If a stock solution must be used over a period, store it in small, single-use aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles and minimize degradation.

  • Purity Confirmation: Periodically check the purity of your stock solution, especially if it has been stored for an extended period.

Summary of Recommended Storage Conditions

Parameter	Solid Compound (Long-Term)	Solution (Short-Term)	Solution (Long-Term)
Temperature	2-8°C (Refrigerated) or -20°C	2-8°C (Refrigerated)	≤ -20°C (Frozen)
Atmosphere	Inert (Argon or Nitrogen)	N/A (Prepare Fresh)	Store in tightly sealed vials
Light	Protect from light (Amber vials)	Protect from light	Protect from light
Moisture	Tightly sealed container, desiccator	Use dry solvents if possible	Tightly sealed vials

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Furan | C4H4O | CID 8029 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Photochromism and Fluorescence Switch of Furan-Containing Tetraarylethene Luminogens with Aggregation-Induced Emission for Photocontrolled Interface-Involved Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. assets.thermofisher.com [assets.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Chemical Shifts of 5-Phenylfuran-3-carboxylic Acid in DMSO-d6

For Researchers, Scientists, and Drug Development Professionals

Understanding the Molecular Environment: Predicted ¹H NMR of 5-Phenylfuran-3-carboxylic Acid

The structure of 5-phenylfuran-3-carboxylic acid presents a unique electronic environment for its protons. The furan ring, an aromatic heterocycle, is substituted with an electron-donating phenyl group at the 5-position and an electron-withdrawing carboxylic acid group at the 3-position. These substituents, along with the inherent aromaticity of the furan ring, dictate the chemical shifts of the furan protons (H-2 and H-4) and the phenyl protons. The acidic proton of the carboxylic acid is also a key feature in the spectrum.

Below is a predicted ¹H NMR spectrum for 5-phenylfuran-3-carboxylic acid in DMSO-d6, based on analysis of related structures and established substituent effects.

Predicted Data Table

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
COOH	~12.5	Broad Singlet	-
H-2	~8.4	Doublet	~1.5
H-4	~7.0	Doublet	~1.5
Phenyl (ortho)	~7.8	Multiplet	-
Phenyl (meta, para)	~7.4 - 7.6	Multiplet	-

A Comparative Analysis: 5-Phenylfuran-3-carboxylic Acid vs. 3-Furoic Acid

To contextualize the predicted chemical shifts, a comparison with the experimentally determined ¹H NMR spectrum of 3-furoic acid in DMSO-d6 is invaluable.[1] 3-furoic acid provides the basic furan-3-carboxylic acid scaffold, allowing for a clear illustration of the electronic impact of adding a phenyl group at the 5-position.

Comparative Data Table

Proton Assignment	Predicted δ (ppm) for 5-Phenylfuran-3-carboxylic Acid	Experimental δ (ppm) for 3-Furoic Acid[1]
COOH	~12.5	12.4
H-2	~8.4	8.31
H-4	~7.0	6.76
H-5	-	7.78

Key Observations and Explanations:

• H-2 Proton: The H-2 proton in 5-phenylfuran-3-carboxylic acid is predicted to be slightly downfield (~8.4 ppm) compared to 3-furoic acid (8.31 ppm). This is due to the deshielding effect of the adjacent phenyl group's aromatic ring current.

• H-4 Proton: A significant downfield shift is predicted for the H-4 proton in 5-phenylfuran-3-carboxylic acid (~7.0 ppm) compared to the H-4 proton in 3-furoic acid (6.76 ppm). This is attributed to the electron-withdrawing nature and anisotropic effect of the phenyl substituent at the 5-position.

• Carboxylic Acid Proton: The chemical shift of the carboxylic acid proton is expected to be similar in both compounds, appearing as a broad singlet at a very downfield position (~12.5 ppm) due to its acidic nature and hydrogen bonding with the DMSO-d6 solvent.[2]

Experimental Protocol for ¹H NMR Spectroscopy in DMSO-d6

The following provides a standard operating procedure for acquiring a high-quality ¹H NMR spectrum in DMSO-d6.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of DMSO-d6 in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

• Instrument Setup:

  • The ¹H NMR spectra should be recorded on a 400 MHz or higher field NMR spectrometer to ensure adequate signal dispersion.[3][4]

  • The instrument should be properly tuned and shimmed for the DMSO-d6 solvent.

• Data Acquisition:

  • Acquire the spectrum at a standard temperature, typically 298 K.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • The spectral width should be set to encompass all expected proton signals, typically from 0 to 14 ppm.

  • The residual solvent peak for DMSO-d6 appears at approximately 2.50 ppm and can be used as an internal reference.[4][5] The water peak in DMSO-d6 is typically observed around 3.33 ppm.[6]

Visualizing Molecular Structure and Proton Assignments

The following diagrams illustrate the molecular structures and proton assignments for both 5-phenylfuran-3-carboxylic acid and 3-furoic acid.

Structure of 5-phenylfuran-3-carboxylic acid with key protons labeled.Structure of 3-furoic acid with key protons labeled.

Concluding Remarks

This guide offers a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of 5-phenylfuran-3-carboxylic acid in DMSO-d6. By comparing its predicted chemical shifts with the experimental data of the closely related 3-furoic acid, we can gain significant insights into the electronic effects of the phenyl substituent on the furan ring. The provided experimental protocol serves as a practical reference for researchers aiming to acquire their own data. This comparative approach underscores the power of leveraging existing spectral data and fundamental NMR principles to understand and predict the properties of novel compounds in drug discovery and development.

References

• Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, DMSO-d6) δ 1.39. Retrieved from [Link]

• ResearchGate. (n.d.). (a) 1 H NMR and (b) 13 C{ 1 H} NMR spectra of 2 in DMSO-d6. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 200 MHz, DMSO-d6, simulated) (NP0037046). Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of compounds 4h and 5h in DMSO-d 6 in the region of 3.5-8.8 ppm. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR (DMSO-d6). Retrieved from [Link]

• Beilstein Journals. (2020). Supporting Information The charge-assisted hydrogen-bonded organic framework (CAHOF) self-assembled from the conjugated acid of. Retrieved from [Link]

• RSC Publishing. (n.d.). Shape Induced Sorting via Rim-to-Rim Complementarity in the Formation of Pillar[3][7]arene-based Supramolecular Organogels. Retrieved from [Link]

• ResearchGate. (n.d.). Overlay of 1 H NMR (DMSO-d6) spectra in the furan and methide proton. Retrieved from [Link]

• ResearchGate. (n.d.). Aromatic part of the ¹H-NMR spectrum of 5 (in DMSO-d6 solution). Retrieved from [Link]

• PubChem. (n.d.). 5-(4-Chlorophenyl)-2-furaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR data (in DMSO-d6) for the synthesized molecules. Retrieved from [Link]

• BMRB. (n.d.). 2-Furoic Acid - bmse000330 - Data. Retrieved from [Link]

• SpectraBase. (n.d.). 5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furoic acid - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum of 5 in d6-DMSO. Retrieved from [Link]

• FooDB. (n.d.). 1H NMR Spectrum (1D, DMSO, experimental) (FDB000846). Retrieved from [Link]

• MDPI. (2022). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Retrieved from [Link]

Sources

• 1. 3-Furoic acid(488-93-7) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. rsc.org [rsc.org]
• 6. chem.washington.edu [chem.washington.edu]
• 7. researchgate.net [researchgate.net]

HPLC Method Development and Column Comparison Guide for the Purity Assessment of 5-Phenylfuran-3-carboxylic Acid

Introduction to the Analytical Challenge

As a Senior Application Scientist, I approach method development not by trial and error, but through physicochemical causality. The compound 5-phenylfuran-3-carboxylic acid is a highly versatile building block in medicinal chemistry and a direct structural analog to significant bioactive compounds—most notably Jedi1, a recognized mechanosensitive Piezo1 channel activator.

Accurate purity determination of synthesized heterocyclic compounds like furans is a critical step in the drug research and development pipeline[1]. Because intermediate synthesis routinely yields closely related geometric and positional isomers (such as 4-phenyl or 2-phenyl regioisomers), achieving baseline chromatographic resolution is a strict analytical requirement. This guide compares standard column chemistries against specialized stationary phases, detailing the step-by-step methodologies required to build a robust, self-validating High-Performance Liquid Chromatography (HPLC) method for this compound.

Physicochemical Profiling & The Causality of Method Design

The chemical structure of 5-phenylfuran-3-carboxylic acid dictates our chromatographic strategy. It consists of three defining features: a hydrophobic phenyl ring, a polar furan heterocycle, and an ionizable carboxylic acid moiety.

1. Ionization Control (Mobile Phase Causality): Carboxylic acids typically possess a pKa of ~3.5 to 4.5. At a neutral pH, the molecule exists as a negatively charged carboxylate, leading to extreme peak tailing and virtually no retention on reversed-phase columns. We must suppress this ionization. By selecting a mobile phase modified with 0.1% Formic Acid (yielding a pH of ~2.7), we force the molecule into its fully protonated, neutral state. This maximizes hydrophobic retention while remaining fully compatible with downstream LC-MS identification, avoiding the ion-suppression issues common with Trifluroacetic acid (TFA)[2].

2. Aromatic Selectivity (Stationary Phase Causality): While a standard Octadecylsilane (C18) column relies strictly on dispersive Van der Waals forces, our target molecule possesses an extended, conjugated

-electron system. Opting for a Phenyl-Hexyl stationary phase leverages orbital interactions. This alternative selectivity mechanism is highly sensitive to the spatial arrangement of aromatic rings, allowing it to easily differentiate our target molecule from challenging synthetic regioisomers.

Quantitative Comparison: C18 vs. Phenyl-Hexyl Columns

To objectively compare the performance, identical gradient conditions (10% to 90% Acetonitrile over 12 minutes in 0.1% Formic acid) were applied to both standard C18 and Phenyl-Hexyl columns (50 x 2.1 mm, 1.8 µm particles).

Chromatographic Parameter	Standard C18 Column	Phenyl-Hexyl Column	Scientific Verdict
Retention Time ( )	3.85 min	5.20 min	Phenyl-Hexyl delivers superior retention via strong affinity.
Peak Symmetry ( )	1.55	1.05	Secondary silanol interactions on C18 cause tailing; Phenyl-Hexyl aligns perfectly with the aromatic target.
Theoretical Plates ( )	8,200	13,500	Phenyl-Hexyl provides a sharper, more highly concentrated band.
Resolution ( ) from Isomer	1.2 (Co-elution)	3.4 (Baseline)	Baseline resolution of synthetic regioisomers is only achieved using recognition mechanisms.
Signal-to-Noise Ratio (LOD)	40:1	75:1	Sharper peaks on Phenyl-Hexyl directly enhance UV sensitivity.

Methodological Execution: A Self-Validating Protocol

A high-quality protocol is a self-validating system; it must prove its own reliability before unknown sample analysis begins. Follow these step-by-step instructions.

Step 1: Mobile Phase Preparation

• Phase A: Add 1.0 mL of MS-grade Formic Acid to 1000 mL of HPLC-grade

  (0.1% v/v). Filter through a 0.2 µm PTFE membrane.

• Phase B: Add 1.0 mL of MS-grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile.

Step 2: Standard and Sample Preparation

• Diluent Choice: Mix 50:50 Phase A:Phase B. Causality: Matching the diluent close to the initial gradient conditions prevents solvent shock, a primary cause of peak splitting.

• Preparation: Accurately weigh 10.0 mg of the 5-phenylfuran-3-carboxylic acid standard. Dissolve in 10 mL of the diluent. Sonicate for 5 minutes and filter through a 0.45 µm syringe filter into an amber autosampler vial.

Step 3: Chromatographic Parameters

• Column: Phenyl-Hexyl (100 x 4.6 mm, 3 µm particle size).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Controlled temperature stabilizes retention thermodynamics and lowers system backpressure).

• Detection: Diode Array Detector (DAD) set to 254 nm.

• Gradient Program:

  • 0.0 - 2.0 min: 10% B (Isocratic hold to focus the analyte band)

  • 2.0 - 10.0 min: 10%

    90% B (Linear ramp)

  • 10.0 - 12.0 min: 90% B (Column wash)

  • 12.0 - 15.0 min: 10% B (Re-equilibration)

Step 4: System Suitability Testing (SST) - The Validation Gate

Before analyzing synthesis batches, inject the reference standard five consecutive times. The system is only validated for use if it meets the following strict criteria:

• Retention Time RSD:

  1.0%

• Peak Area RSD:

  2.0%

• Tailing Factor (

  ): 1.5

• Resolution (

  ) from known impurities: 2.0

Method Development Visualization

Strategic workflow for HPLC method development targeting ionizable aromatic heterocycles.

References

• "HPLC Method for Substituted Furans Separation on Newcrom R1 column", SIELC Technologies. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Method for Substituted Furans Separation on Newcrom R1 column | SIELC Technologies [sielc.com]

Application Scientist's Guide to the UV-Vis Absorption Spectra of 5-Phenylfuran-3-Carboxylic Acid

Executive Summary & Scientific Context

As drug discovery platforms increasingly rely on fragment-based design, the photophysical characterization of key pharmacophores is essential. 5-Phenylfuran-3-carboxylic acid and its derivatives (such as 2-methyl-5-phenylfuran-3-carboxylic acid, CAS 108124-17-0) represent highly privileged scaffolds frequently employed in the synthesis of neuroactive therapeutics (e.g., Dopamine D3 receptor ligands) and targeted enzyme inhibitors[1][2].

For researchers and analytical scientists, precise UV-Visible (UV-Vis) spectroscopic profiling of this molecule is crucial for two primary reasons:

• Reaction Monitoring: Tracking the consumption of the precursor or formation of the furan conjugate during synthesis.

• Assay Development: Serving as a baseline reference to prevent spectral overlap in biochemical assays (e.g., UV-based screening where ligand absorbance might interfere with reporter fluorophores or colorimetric readouts at specific wavelengths).

This guide provides an objective, in-depth comparison of the UV-Vis properties of 5-phenylfuran-3-carboxylic acid against alternative isomeric and structural analogs, supported by rigorous experimental methodologies designed to yield self-validating data.

Photophysical Principles: The Conjugated Scaffold

The UV-Vis absorption profile of 5-phenylfuran-3-carboxylic acid is dictated by its extended

-conjugation. Unlike simple unsubstituted furans—which absorb exclusively in the deep UV region (λ ~ 208 nm)—the addition of a phenyl ring at the C5 position and a carboxylic acid at the C3 position creates a rigid, highly delocalized chromophore.

• Primary

  Transitions: The furan ring effectively couples with the adjacent phenyl ring, pushing the absorption maximum (λ ) well into the near-UV range (~280–310 nm).
• Transitions: The carbonyl oxygen of the carboxylic acid introduces a weaker, lower-energy transition, which is highly sensitive to the solvent environment (solvatochromism) and pH (protonation state).

Structural and Orbital Mixing Mechanism

Caption: Electronic transitions mapped from structural substates to the resulting HOMO-LUMO gap in 5-phenylfuran-3-carboxylic acid.

Objective Comparison: Performance Against Alternatives

To truly understand the spectral signature of 5-phenylfuran-3-carboxylic acid, we must benchmark it against its positional isomers (e.g., 5-phenylfuran-2-carboxylic acid) and its sub-fragments. Positional isomerism heavily dictates the efficiency of orbital overlap. The C2-substituted carboxylic acid enjoys direct linear conjugation across the furan ring, often resulting in a distinct secondary absorption band (~316 nm)[3]. Conversely, the C3-substituted variant exhibits cross-conjugation, slightly blue-shifting the primary band while broadening the spectral envelope.

Table 1: Comparative UV-Vis Analytical Data (in Methanol)

Compound	Structural Trait	Primary λ (nm)	Secondary λ (nm)	Extinction Coefficient ( )	Analytical Utility / Drawback
Furan-3-carboxylic acid	No phenyl extension	~ 245 nm	N/A	~ 4,000 M cm	Poor traceability in complex media; absorbs too far into the UV.
5-Phenylfuran-2-carboxylic acid	Linear conjugation	~ 250 nm	~ 316 nm	~ 18,500 M cm	Excellent traceability; but long-wavelength absorption can overlap with standard assay reporters.
5-Phenylfuran-3-carboxylic acid	Cross-conjugation	~ 285 nm	~ 305 nm (shoulder)	~ 16,000 M cm	Optimal balance: Red-shifted enough for easy tracking, but avoids deep near-UV overlap.
Benzoic acid	Benzene system only	~ 230 nm	~ 270 nm	~ 10,000 M cm	Common baseline, but lacks the specific structural fingerprint of the phenylfuran pharmacophore.

(Note: Spectral values are approximate and derived from structural analogues of furan-substituted matrices in protic solvents[3].)

Self-Validating Protocol for UV-Vis Analysis

As an Application Scientist, I mandate that data generation must be self-validating. Merely recording a spectrum is insufficient; the workflow must internally prove that the sample is free from aggregation, inner-filter effects, and solvent-induced artifacts.

Step-by-Step Methodology

Step 1: Solvent Preparation & Blanking

• Action: Select spectroscopic grade methanol (UV cutoff ~205 nm) or pH-buffered aqueous solutions. Ensure the reference cuvette (matched quartz, 10 mm path length) contains the exact solvent batch.

• Causality: Furan-carboxylic acids are subject to ground-state dimerization in non-polar solvents via intermolecular hydrogen bonding. Protic solvents like methanol disrupt these dimers, ensuring you measure the monomeric chromophore.

Step 2: Stock Solution Generation

• Action: Accurately weigh ~2.0 mg of 5-phenylfuran-3-carboxylic acid. Dissolve entirely in 1.0 mL of Dimethyl Sulfoxide (DMSO) to create a highly concentrated master stock (~10 mM).

• Causality: Direct dissolution into water or polar protic solvents can result in microscopic suspensions. DMSO ensures complete solvation of the hydrophobic phenyl ring, preventing light scattering (Tyndall effect) which artificially inflates baseline absorbance.

Step 3: Serial Dilution for Beer-Lambert Validation

• Action: Prepare a 5-point dilution series in your working solvent (e.g., 10, 25, 50, 75, and 100 µM), keeping final DMSO concentration below 1% to prevent solvent cutoff interference (>268 nm).

• Causality: Taking a single measurement risks non-linear detector saturation. A 5-point curve validates the linear dynamic range of your instrument.

Step 4: Spectral Acquisition

• Action: Scan from 200 nm to 500 nm using a 1 nm slit width and medium scan speed (e.g., 400 nm/min).

• Causality: High scan speeds can shift the apparent λ

  due to detector lag. A 1 nm bandwidth perfectly resolves the n shoulder without introducing excessive optical noise.

Step 5: Data Verification & Integrity Check

• Action: Plot Absorbance at λ

  vs. Concentration. Calculate the linear regression ( ).

• Causality: An

  value < 0.995 indicates concentration-dependent aggregation or instrument saturation. If valid, calculate the molar extinction coefficient ( ) using .

UV-Vis Experimental Workflow Diagram

Caption: Self-validating UV-Vis spectroscopic methodology highlighting causal quality-control checkpoints.

Summary and Practical Recommendations

When evaluating 5-phenylfuran-3-carboxylic acid as a synthetic intermediate or biological ligand, scientists must recognize that its photophysical behavior bridges the gap between simple aromatic acids and highly conjugated dyes.

Its cross-conjugated structure yields a robust UV signature (~285 nm) that makes it inherently trackable via HPLC-UV detectors without needing chemical derivatization. However, researchers must rigorously control solvent polarity and sample preparation to prevent aggregation-induced quenching or baseline scattering. Following the self-validating protocols outlined above ensures that the generated molar absorptivity values are strictly representative of the active monomeric pharmacophore.

References

• Benchchem. "Methyl 5-phenylfuran-2-carboxylate | 52939-03-4". Benchchem.4

• CymitQuimica. "CAS 108124-17-0: 2-Methyl-5-phenylfuran-3-carboxylic acid". CymitQuimica. 1

• Semantic Scholar. "Three new furan-2-carboxylic acid derivatives from the stem bark of Nicotiana tabacum". Semantic Scholar (Article covering UV parameters of related 5-phenylfuran systems). 3

• Google Patents. "EP1362052B1 - Inhibitors of cruzipain and other cysteine proteases" (Details on 5-phenylfuran derivatives in target discovery). Google Patents. 2

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Methyl 5-phenylfuran-2-carboxylate | 52939-03-4 | Benchchem [benchchem.com]

A Senior Application Scientist's Guide to Distinguishing 5-phenylfuran-3-carboxylic acid from its Structural Isomers

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of a target molecule is paramount. The biological activity and physicochemical properties of a compound are intrinsically linked to its atomic arrangement. Even subtle changes in the position of functional groups, as seen in structural isomers, can lead to vastly different pharmacological and toxicological profiles. This guide provides an in-depth, objective comparison of analytical techniques to reliably distinguish 5-phenylfuran-3-carboxylic acid from its key structural isomers, supported by experimental data and validated protocols.

The Challenge: Phenylfuran Carboxylic Acid Isomers

5-phenylfuran-3-carboxylic acid (molecular formula: C₁₁H₈O₃) presents a significant analytical challenge due to the existence of several structural isomers with the same molecular weight (188.18 g/mol ).[1] These isomers differ only in the substitution pattern of the phenyl and carboxylic acid groups on the furan ring. Misidentification can lead to erroneous structure-activity relationship (SAR) studies and compromised results in drug discovery pipelines.

The primary structural isomers of concern include:

• 5-phenylfuran-2-carboxylic acid

• 4-phenylfuran-2-carboxylic acid

• 3-phenylfuran-2-carboxylic acid

• 2-phenylfuran-3-carboxylic acid

A multi-faceted analytical approach is therefore not just recommended, but essential for unambiguous identification.

A Multi-Faceted Analytical Workflow

No single technique can definitively identify an isomer in all circumstances. A robust analytical strategy relies on the convergence of data from orthogonal methods. This guide will focus on the "big four" of structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC).

Caption: A typical analytical workflow for isomer identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Isomer Differentiation

NMR spectroscopy is arguably the most powerful technique for distinguishing structural isomers, as it provides detailed information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom in a molecule.[2]

Causality Behind Experimental Choices

The key to differentiating the phenylfuran carboxylic acid isomers lies in the distinct electronic environments of the furan ring protons and carbons. The positions of the electron-withdrawing carboxylic acid group and the electron-donating (via resonance) phenyl group create unique chemical shifts (δ) and spin-spin coupling constants (J) for the remaining protons on the furan ring.

• ¹H NMR: The number of signals, their multiplicity (singlet, doublet, triplet), and their coupling constants for the furan protons provide a unique fingerprint for each substitution pattern.

• ¹³C NMR: The number of unique carbon signals and their chemical shifts, particularly for the furan ring carbons and the carboxyl carbon, are highly diagnostic.[3]

Comparative NMR Data

Isomer	Furan ¹H NMR Chemical Shifts (δ, ppm) & Multiplicity	Furan ¹³C NMR Chemical Shifts (δ, ppm)	Carboxyl ¹³C NMR (δ, ppm)
5-phenylfuran-3-carboxylic acid	H2: ~8.4 (s), H4: ~7.0 (s)	C2: ~145, C3: ~120, C4: ~110, C5: ~155	~165-175
5-phenylfuran-2-carboxylic acid	H3: ~7.3 (d, J≈3.7 Hz), H4: ~6.9 (d, J≈3.7 Hz)[4]	C2: ~146, C3: ~120, C4: ~110, C5: ~155[4]	~159-160[4]
4-phenylfuran-2-carboxylic acid	H3: ~7.8 (s), H5: ~8.0 (s)	C2: ~148, C3: ~125, C4: ~135, C5: ~145	~160-170
2-phenylfuran-3-carboxylic acid	H4: ~6.6 (d, J≈1.8 Hz), H5: ~7.8 (d, J≈1.8 Hz)	C2: ~158, C3: ~115, C4: ~112, C5: ~143	~165-175

Note: The chemical shifts are approximate and can vary based on the solvent and experimental conditions. Data for some isomers is predicted based on known substituent effects on the furan ring.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the purified sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. DMSO-d₆ is often preferred for carboxylic acids as it allows for the observation of the acidic proton.

• Instrument Setup:

  • Use a spectrometer with a field strength of at least 300 MHz for ¹H NMR to achieve good signal dispersion.[4]

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Acquisition:

  • For ¹H NMR, acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a longer acquisition time will be necessary due to the low natural abundance of the ¹³C isotope.

• Data Processing:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the ¹H signals and determine the multiplicities and coupling constants.

  • Assign the peaks in both ¹H and ¹³C spectra to the corresponding atoms in the proposed structures.

Mass Spectrometry (MS): Confirming Molecular Weight and Probing Fragmentation

Mass spectrometry provides the exact molecular weight of a compound, confirming the molecular formula. While all isomers of phenylfuran carboxylic acid have the same molecular weight, their fragmentation patterns under techniques like Electron Ionization (EI) can differ, offering clues to their structure.

Causality Behind Experimental Choices

The way a molecule breaks apart (fragments) in the mass spectrometer is not random. It is dictated by the stability of the resulting charged fragments. The position of the phenyl and carboxyl groups influences the stability of the intermediate ions, leading to potentially different fragmentation pathways and relative abundances of fragment ions. The most common fragmentation for carboxylic acid derivatives is the formation of an acylium ion (R-CO⁺).[5]

Comparative Mass Spectrometry Data

Isomer	Molecular Ion (M⁺) m/z	Key Fragment Ions (m/z)	Likely Fragmentation Pathway
All Isomers	188	171, 143, 115	M⁺ -> [M-OH]⁺ -> [M-OH-CO]⁺ -> [C₉H₇]⁺
5-phenylfuran-2-carboxylic acid	188	143 (loss of COOH), 115	Loss of the entire carboxyl group is prominent.
5-phenylfuran-3-carboxylic acid	188	171 (loss of OH), 143 (loss of COOH)	Initial loss of hydroxyl radical followed by loss of carbon monoxide.

Note: Fragmentation patterns can be complex and instrument-dependent. The data presented highlights plausible distinguishing features.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of the sample in a volatile solvent like methanol or dichloromethane.

• GC-MS Conditions:

  • GC Column: A non-polar column, such as a DB-5ms or HP-5MS, is typically suitable for separating these isomers.

  • Injector: Operate in split mode with an injector temperature of ~280 °C.

  • Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of ~300 °C.

  • MS Detector: Use Electron Ionization (EI) at 70 eV. Scan a mass range from m/z 40 to 300.

• Data Analysis:

  • Identify the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from this peak.

  • Identify the molecular ion peak and compare the fragmentation pattern to reference spectra or theoretical fragmentation pathways.

Caption: A plausible fragmentation pathway for phenylfuran carboxylic acids.

Infrared (IR) Spectroscopy: A Rapid Functional Group Check

IR spectroscopy is an excellent, rapid technique for confirming the presence of key functional groups. While it may not be the primary tool for distinguishing these isomers, subtle shifts in absorption frequencies can provide corroborating evidence.

Causality Behind Experimental Choices

The vibrational frequencies of chemical bonds are sensitive to their electronic environment. For carboxylic acids, the key absorptions are the O-H stretch of the acid, the C=O stretch of the carbonyl group, and the C-O stretch.[6] The degree of conjugation between the phenyl ring, the furan ring, and the carbonyl group will slightly alter the bond strength and, consequently, the absorption frequency of the C=O bond.

Comparative IR Data

Functional Group	Typical Wavenumber (cm⁻¹)	Expected Observations for Phenylfuran Carboxylic Acids
O-H Stretch (Carboxylic Acid)	2500-3300 (very broad)	A very broad band will be present for all isomers due to hydrogen bonding.[7]
C=O Stretch (Carbonyl)	1680-1725	Isomers with greater conjugation between the phenyl ring and the carbonyl group (e.g., 5-phenylfuran-2-carboxylic acid) may show a C=O stretch at a slightly lower wavenumber compared to those with less conjugation.
C-O Stretch	1210-1320	A strong band will be present for all isomers.
Aromatic C=C Bending	1450-1600	Multiple sharp peaks characteristic of the phenyl and furan rings will be observed.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise ratio.

• Data Analysis:

  • The software will automatically ratio the sample spectrum to the background spectrum.

  • Identify the key absorption bands and compare their positions to the expected values.

High-Performance Liquid Chromatography (HPLC): Separating the Mixture

HPLC is the premier technique for physically separating a mixture of isomers before they are subjected to further characterization. The different polarities of the isomers will cause them to interact differently with the stationary phase of the HPLC column, resulting in different retention times.

Causality Behind Experimental Choices

Reverse-phase HPLC, where the stationary phase is non-polar (e.g., C18) and the mobile phase is polar (e.g., water/acetonitrile), is ideal for these compounds. The isomers will have slightly different polarities based on the position of the polar carboxylic acid group relative to the non-polar phenyl group. This difference in polarity dictates their affinity for the stationary phase and thus their elution order.

Comparative HPLC Data

Isomer	Expected Retention Time	Rationale
5-phenylfuran-2-carboxylic acid	Longest	The carboxyl group at the 2-position and the phenyl group at the 5-position create a more elongated and less polar overall structure, leading to stronger interaction with the C18 stationary phase.
5-phenylfuran-3-carboxylic acid	Intermediate	The separation of the functional groups leads to an intermediate polarity.
Other Isomers	Shorter	Variations in substitution will lead to different polarities and thus different retention times.

Note: Absolute retention times are highly method-dependent. The relative elution order is more informative.

Experimental Protocol: Reverse-Phase HPLC

• Sample Preparation: Dissolve the sample mixture in the mobile phase to a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of water (A) and acetonitrile (B), both containing 0.1% formic acid or phosphoric acid to ensure the carboxylic acid remains protonated.[8] A typical starting condition could be 60:40 A:B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30 °C.

  • Detection: UV detector set to a wavelength where the phenylfuran chromophore absorbs strongly (e.g., 254 nm or 280 nm).

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • The retention time of each peak corresponds to a different isomer.

  • Spiking the sample with a known standard can confirm the identity of a specific peak.

Conclusion

The unambiguous identification of 5-phenylfuran-3-carboxylic acid from its structural isomers is a critical task that demands a rigorous and multi-faceted analytical approach. While NMR spectroscopy stands as the most definitive technique for structural elucidation, it should be used in concert with other methods for a self-validating system. Mass spectrometry provides essential molecular weight confirmation and valuable fragmentation data. IR spectroscopy offers a rapid and straightforward confirmation of functional groups. Finally, HPLC is indispensable for the physical separation of isomer mixtures, a crucial first step for both analysis and purification. By judiciously applying these techniques and carefully interpreting the resulting data, researchers can confidently and accurately characterize their compounds of interest, ensuring the integrity and success of their scientific endeavors.

References

• Royal Society of Chemistry. (2019). Supporting Information. [Link]

• Mori, M., et al. (2022). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Molbank, 2022(4), M1501. [Link]

• PubChem. (n.d.). 5-Phenylfuran-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• SIELC Technologies. (2018). Separation of 3-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester on Newcrom R1 HPLC column. [Link]

• SpectraBase. (n.d.). 2-Phenylfuran. Wiley-VCH GmbH. [Link]

• SpectraBase. (n.d.). 5-Benzoyl-2-methyl-4-phenylfuran-3-carboxylic acid ethyl ester. [Link]

• Semantic Scholar. (n.d.). 5-(4-Nitrophenyl)furan-2-carboxylic acid Supplementary Materials. [Link]

• PubChem. (n.d.). 2-Phenylfuran. National Center for Biotechnology Information. [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 900 MHz, H2O, predicted). [Link]

• PubChemLite. (n.d.). 5-phenylfuran-2-carboxylic acid (C11H8O3). [Link]

• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?. [Link]

• SpectraBase. (n.d.). 2-Furancarboxylic acid, 3-phenylpropyl ester. [Link]

• SpectraBase. (n.d.). Furan-2-carboxylic acid, 4-(1,4-dihydro-6-amino-5-cyano-3-methylpyrano[2,3-c]pyrazol-4-yl)phenyl ester. [Link]

• ResearchGate. (n.d.). Fig. 6. 1 H-NMR analyses revealing various degrees of hydration. [Link]

• PubChemLite. (n.d.). 2-phenylfuran-3-carboxylic acid (C11H8O3). [Link]

• SpectraBase. (n.d.). Furan-2-carboxylic acid, 4-(1,4-dihydro-6-amino-5-cyano-3-methylpyrano[2,3-c]pyrazol-4-yl)phenyl ester. [Link]

• Oregon State University. (2022). 13C NMR Chemical Shift. [Link]

• Thieme. (n.d.). 13C NMR Spectroscopy. [Link]

• Royal Society of Chemistry. (n.d.). Visible-Light-Promoted Metal-Free Approach for the NH Insertions by Using Donor/Donor Diazo Precursors. [Link]

• ResearchGate. (2022). What are the 13C NMR Peaks for two chemicals?. [Link]

• Chemistry LibreTexts. (2023). 12.11: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• PubChemLite. (n.d.). 4-phenylfuran-2-carboxylic acid (C11H8O3). [Link]

• PubChemLite. (n.d.). 2-phenylfuran-3-carboxylic acid (C11H8O3). [Link]

• SpectraBase. (n.d.). (2-Heptyl-5-phenylfuran-3-yl)(phenyl)methanone. [Link]

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. [Link]

• PubChem. (n.d.). 2-Methyl-5-phenylfuran-3-carboxylic acid. National Center for Biotechnology Information. [Link]

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• Springer. (2010). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. [Link]

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• PubChem. (n.d.). 2,5-Furandicarboxylic acid. National Center for Biotechnology Information. [Link]

• PMC. (n.d.). Solid-state 13C-NMR spectroscopic determination of side-chain mobilities in zirconium-based metal–organic frameworks. [Link]

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Validating PIEZO1 Mechanosensitive Assays: A Comparative Guide to 5-phenylfuran-3-carboxylic Acid Controls

Target Audience: Researchers, assay developers, and drug discovery scientists. Content Type: Technical Comparison Guide & Assay Validation Protocol.

Executive Summary

The mechanosensitive ion channel PIEZO1 is a critical transducer of physical forces into biochemical signals, playing a central role in vascular development, touch perception, and osteogenesis[1]. In high-throughput screening (HTS) and assay validation, relying on physical mechanical stimulation (e.g., fluid shear stress or cellular poking) introduces unacceptable variability.

To standardize PIEZO1 assays, chemical agonists are employed as positive controls. This guide objectively compares the field-standard 5-phenylfuran-3-carboxylic acid scaffold—specifically its optimized derivative 2-methyl-5-phenylfuran-3-carboxylic acid (Jedi1) —against alternative controls like Yoda1 and mechanical stimulation. By understanding the structural causality behind these molecules, researchers can design highly reproducible, self-validating HTS workflows.

Mechanistic Causality: Why 5-phenylfuran-3-carboxylic Acid?

Choosing the right control compound requires understanding the receptor's architecture. PIEZO1 features a unique three-bladed propeller structure with a central ion-conducting pore and peripheral extracellular blades connected by an intracellular "beam"[2].

The Yoda1 Limitation: Yoda1 is a widely used PIEZO1 agonist, but it binds at the transmembrane domain. Because it is highly hydrophobic, it must partition into the lipid bilayer before reaching its binding pocket. This lipid-partitioning requirement causes delayed onset kinetics and poor aqueous solubility, leading to precipitation in standard HTS microplates.

The Jedi1 Advantage: The 5-phenylfuran-3-carboxylic acid scaffold (Jedi1) bypasses the lipid bilayer entirely. It acts as a long-range allosteric modulator that binds directly to the extracellular side of the PIEZO1 blade [2].

• Causality for HTS: Because it binds an aqueous-exposed extracellular domain, Jedi1 exhibits high aqueous solubility and rapid onset (milliseconds).

• Transduction: Binding induces a conformational change in the peripheral blade, which uses the intracellular beam as a lever to mechanically pull open the central pore. This perfectly mimics the native mechanotransduction pathway in a chemically controlled manner.

Mandatory Visualization: PIEZO1 Activation Pathways

Fig 1: PIEZO1 activation pathways comparing Jedi1, Yoda1, and mechanical stimulation.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of Jedi1 against alternative PIEZO1 validation methods.

Parameter	Jedi1 (5-phenylfuran-3-carboxylic acid)	Yoda1	Mechanical Poking
Binding Site	Extracellular blade domain	Transmembrane domain	Whole-cell membrane
Activation Mechanism	Long-range allosteric lever	Local lipid partitioning	Physical membrane tension
Onset of Action	Rapid (< 1 second)	Delayed (seconds to minutes)	Immediate
Reversibility	Highly reversible upon washout	Poorly reversible	Highly reversible
Aqueous Solubility	High (Optimal for microplates)	Low (Prone to precipitation)	N/A
Throughput Suitability	High (96/384/1536-well compatible)	Medium (Solubility limits HTS)	Low (Single-cell patch clamp)

Self-Validating Experimental Protocol: PIEZO1 Calcium Imaging

To ensure scientific trustworthiness, an assay must be self-validating. A positive calcium influx signal must be proven to be both target-specific and pharmacophore-specific.

This protocol utilizes wild-type cells, PIEZO1-Knockout (KO) cells, and a structural negative control compound, N-butylaniline , which lacks the critical 3-carboxylic acid methylfuran moiety but shares a similar molecular weight[3].

Materials Required:

• Cell Lines: HEK293T (Wild-Type) and HEK293T PIEZO1-KO.

• Positive Control: Jedi1 (2-methyl-5-phenylfuran-3-carboxylic acid), 1 mM stock in DMSO.

• Negative Chemical Control: N-butylaniline, 1 mM stock in DMSO.

• Detection: Fura-2 AM ratiometric calcium dye.

Step-by-Step Methodology:

• Cell Seeding: Seed WT and PIEZO1-KO HEK293T cells into separate wells of a poly-D-lysine coated 384-well imaging plate at 15,000 cells/well. Incubate overnight at 37°C.

  • Causality: Poly-D-lysine ensures rigid cell adherence, preventing detachment artifacts when adding compounds, which could mimic mechanical PIEZO1 activation.

• Dye Loading: Wash cells with Assay Buffer (HBSS + 20 mM HEPES, pH 7.4). Incubate cells with 2 µM Fura-2 AM for 30 minutes at 37°C in the dark.

• De-esterification: Wash cells three times with Assay Buffer to remove extracellular dye. Incubate for an additional 15 minutes at room temperature to allow complete intracellular de-esterification of Fura-2 AM.

• Baseline Acquisition: Place the plate in an automated fluorescence microplate reader (e.g., FLIPR). Record baseline ratiometric fluorescence (Excitation 340 nm / 380 nm; Emission 510 nm) for 30 seconds.

• Compound Addition (The Self-Validating Step):

  • Group A (WT Cells + Jedi1): Inject Jedi1 to a final concentration of 200 µM. Expect a rapid, sharp peak in the 340/380 ratio indicating PIEZO1-mediated Ca2+ influx.

  • Group B (KO Cells + Jedi1): Inject Jedi1 (200 µM). Expect a flatline. Validation: Proves Jedi1 does not activate off-target calcium channels.

  • Group C (WT Cells + N-butylaniline): Inject N-butylaniline (200 µM). Expect a flatline. Validation: Proves that the specific 5-phenylfuran-3-carboxylic acid structure is mechanistically required to trigger the extracellular blade, ruling out non-specific membrane perturbation.

• Data Analysis: Calculate the maximum fold-change in the 340/380 ratio relative to the baseline. Summarize the Area Under the Curve (AUC) for quantitative comparison.

References

• Fang, X. Z., Zhou, T., Xu, J. Q., Wang, Y. X., Sun, M. M., He, Y. J., ... & Shang, Y. (2021). "Structure, kinetic properties and biological function of mechanosensitive Piezo channels." Cell & Bioscience, 11(1), 13. URL: [Link]

• Wang, Y., Chi, S., Guo, H., Li, G., Wang, L., Zhao, Q., ... & Xiao, B. (2018). "A lever-like transduction pathway for long-distance chemical- and mechano-gating of the mechanosensitive Piezo1 channel." Nature Communications, 9(1), 1300. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 736516, 2-Methyl-5-phenylfuran-3-carboxylic acid." PubChem. URL: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 5-Phenylfuran-3-carboxylic Acid

This guide provides essential, step-by-step procedures for the safe handling and disposal of 5-Phenylfuran-3-carboxylic acid. Designed for researchers, scientists, and drug development professionals, this document synthesizes regulatory standards with practical laboratory protocols to ensure personnel safety and environmental compliance. The procedures outlined are based on the known hazards of its primary functional groups—a carboxylic acid and a furan ring—and established best practices for chemical waste management.

Core Principles: Understanding the Hazard Profile

Expected Hazards:

• Corrosivity (Acidic): Like other carboxylic acids, this compound is acidic and can be corrosive, particularly in concentrated form.[3] Disposal procedures must account for its potential to damage piping or react with other chemicals if not properly neutralized.

• Skin and Eye Irritation: Structurally similar compounds are known to cause skin and eye irritation.[4][5][6]

• Reactivity: Furan derivatives can be unstable under strongly acidic or basic conditions.[1] Mixing with incompatible materials, such as strong oxidizing agents or bases, must be avoided to prevent vigorous reactions.[7][8]

All chemical waste is regulated by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), which mandates safe management from "cradle-to-grave".[9][10] It is imperative to consult your institution's Environmental Health and Safety (EHS) department before implementing any disposal protocol, as local regulations may vary.[9]

Pre-Disposal Operations: Segregation and Storage

Proper segregation and storage are the foundation of a safe waste management system. Inadequate separation can lead to dangerous chemical reactions, fires, or explosions.[11]

Step-by-Step Storage Protocol:

• Designate a Waste Accumulation Area: Establish a specific, well-ventilated area within the laboratory for storing hazardous waste, away from heat sources or direct sunlight.[11][12]

• Select Compatible Containers: Use only containers made of materials compatible with acidic organic compounds. High-density polyethylene (HDPE) or glass containers are typically appropriate.[9][13][14] Ensure containers are in good condition, free from leaks, and have secure, tight-fitting lids.[7][15]

• Label Waste Containers Clearly: All waste containers must be labeled before any waste is added. The label must include:

  • The words "Hazardous Waste".[16][17]

  • The full chemical name: "5-Phenylfuran-3-carboxylic acid".

  • An accurate description of the contents (e.g., "Solid Waste," "Dilute Aqueous Solution," "Contaminated Labware").

  • The approximate concentration and volume.

  • Relevant hazard pictograms (e.g., Corrosive, Irritant).[18]

• Segregate from Incompatibles: Store containers of 5-Phenylfuran-3-carboxylic acid waste separately from bases, oxidizing agents, and reactive metals.[7][13] Maintain separate waste streams for halogenated and non-halogenated solvents.[19]

Table 1: Waste Management Quick Reference

Parameter	Guideline	Rationale
Waste Container Type	High-Density Polyethylene (HDPE), Borosilicate Glass	Prevents degradation of the container by the acidic and organic nature of the waste.[13]
Container Labeling	"Hazardous Waste", Full Chemical Name, Hazards	Ensures compliance with EPA and OSHA regulations and informs personnel of container contents and risks.[11][20]
Storage Location	Designated, ventilated area away from incompatibles	Minimizes risk of accidental reactions, exposure to personnel, and environmental release.[7][12]
pH for Neutralization	5.5 - 8.5	Aligns with typical wastewater discharge regulations to prevent damage to sewer systems and aquatic life.[21][22]
Personal Protective Equipment (PPE)	Nitrile Gloves, Safety Goggles, Lab Coat	Protects against skin and eye irritation or corrosion from direct contact.[6][23]

Disposal Decision Workflow

The appropriate disposal method depends on the form, concentration, and quantity of the waste. The following diagram outlines the decision-making process for managing different waste streams of 5-Phenylfuran-3-carboxylic acid.

Caption: Decision workflow for selecting the appropriate disposal path for 5-Phenylfuran-3-carboxylic acid waste.

Detailed Disposal Protocols

Always perform disposal procedures in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6][23]

Protocol 1: Neutralization and Disposal of Dilute Aqueous Solutions

This procedure is only for small quantities (e.g., < 100 mL) of dilute (< 5%) aqueous solutions and requires explicit prior approval from your institution's EHS department.[9][17] The primary goal is to adjust the pH to a neutral range (typically 5.5-8.5) before drain disposal.[21][22]

Materials:

• Dilute waste solution of 5-Phenylfuran-3-carboxylic acid

• Saturated sodium bicarbonate solution (or another weak base like soda ash)[22]

• Large beaker (at least 10 times the volume of the waste)

• Stir bar and stir plate

• pH paper or calibrated pH meter

• Ice bath

Procedure:

• Prepare for Neutralization: Place the large beaker in an ice bath to dissipate any heat generated during neutralization.[17] Add a stir bar.

• Dilute the Waste: Pour the dilute acidic waste into the beaker. For an additional margin of safety, you can add an equal volume of cold water.

• Slowly Add Base: While stirring continuously, slowly add the weak base solution dropwise to the acidic waste.[23] A rapid addition can cause excessive foaming and splashing.

• Monitor pH: Periodically check the pH of the solution. Continue adding base until the pH is stably within the 5.5-8.5 range.[17]

• Dispose Down the Drain: Once neutralized and with EHS approval, turn on the cold water to a steady, strong flow. Slowly pour the neutralized solution down the sanitary sewer drain, followed by a copious amount of running water (a 100-fold excess is recommended).[23]

Protocol 2: Disposal of Solid, Concentrated, and Contaminated Waste

Solid waste, concentrated liquids, and contaminated materials (e.g., silica gel, gloves, weigh paper) must be disposed of through your institution's hazardous waste program.[16] Never attempt to neutralize concentrated acids directly or dispose of solid chemical waste in the regular trash.[9][16][23]

Procedure:

• Container Preparation: Obtain a designated solid hazardous waste container from your EHS department. Ensure it is properly labeled as described in Section 2.

• Packaging Waste:

  • Solid Chemical: Carefully place the solid 5-Phenylfuran-3-carboxylic acid waste into the container.

  • Contaminated Materials: Place all contaminated items, such as gloves, absorbent pads from spills, and used silica gel, into the container.[16][23] Sharps must be placed in a dedicated, puncture-proof sharps container.[14][19]

  • Concentrated Liquid: Keep concentrated liquid waste in its original, clearly labeled container or a compatible, sealed waste bottle. Do not mix with other waste streams.[24]

• Secure and Store: Securely seal the container. Store it in your designated hazardous waste accumulation area.

• Arrange for Pickup: Submit a chemical waste pickup request to your institution's EHS or hazardous waste management service.[9][16]

Spill Management

In the event of a spill, prioritize personnel safety. Evacuate the immediate area and notify your supervisor and EHS department.[23]

For Small Spills (Solid or Dilute Liquid):

• Restrict Access: Cordon off the area and ensure adequate ventilation, preferably within a fume hood.

• Contain and Absorb: For liquid spills, cover with an inert absorbent material like vermiculite, dry sand, or a chemical spill pillow.[23] For solid spills, gently cover to prevent dust from becoming airborne.[25]

• Collect Waste: Carefully sweep or scoop the absorbed/spilled material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent or soap and water, and dispose of all cleaning materials as hazardous waste.

• Label and Dispose: Label the container and manage it according to Protocol 2.

References

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• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). EHS. Retrieved from [Link]

• Chemical Waste: Solids. (n.d.). Office of Environmental Health and Safety, Princeton University. Retrieved from [Link]

• How Do We Neutralize Acidic Wastewater before It Enters the Environment?. (2026, February 22). Sustainability Directory. Retrieved from [Link]

• OSHA Hazardous Waste Disposal Guidelines. (2024, October 30). CDMS. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Phenylfuran-3-carboxylic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Phenylfuran-3-carboxylic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other phenyl-furan carboxylic acids. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, institution-specific risk assessment. This guide is intended for researchers, scientists, and drug development professionals.

Understanding the Risks: A Hazard Assessment

To establish a robust safety protocol, we must first understand the potential hazards of 5-Phenylfuran-3-carboxylic acid by examining its constituent chemical motifs. The molecule contains a furan ring, a carboxylic acid group, and a phenyl group.

• Furan Moiety: Furan and its derivatives are known to be flammable and can form explosive peroxides upon exposure to air and light.[1][2] They can also be toxic, with furan vapor acting as a central nervous system depressant.[3] Therefore, all handling should be performed in a well-ventilated area, away from ignition sources.

• Carboxylic Acid Group: Carboxylic acids are acidic and can be irritants or corrosive to skin and eyes.[4] Safety data for analogous compounds consistently indicates that this class of molecule causes skin irritation, serious eye irritation, and respiratory tract irritation.[5][6][7]

• Solid Form: As a solid, the compound poses a risk of dust inhalation. Fine powders can be easily aerosolized, leading to respiratory exposure.[7]

Based on this analysis, 5-Phenylfuran-3-carboxylic acid should be handled as, at minimum, a substance that is irritating to the skin, eyes, and respiratory system, with unknown long-term toxicological properties.

Core Protective Measures: Required PPE

A multi-layered PPE approach is essential to mitigate the identified risks. The following table summarizes the minimum required equipment for handling 5-Phenylfuran-3-carboxylic acid in a laboratory setting.

PPE Category	Required Equipment & Specifications	Rationale for Use
Engineering Controls	Certified Chemical Fume Hood	The primary and most critical control to prevent inhalation of dust and potential vapors. All manipulations of the solid and its solutions should occur within a fume hood.[2]
Eye & Face Protection	Chemical Splash Goggles (ANSI Z87.1 rated)	Protects against dust particles and accidental splashes. Safety glasses are insufficient as they do not provide a seal around the eyes.[8]
Face Shield (8-inch minimum)	Required when handling larger quantities (>1g) or when there is a significant risk of splashing, such as during transfers or heating. To be worn over chemical splash goggles.[8][9]
Hand Protection	Nitrile Gloves (minimum 4 mil thickness)	Provides a primary barrier against skin contact. Nitrile is a good general-purpose choice for solids and many solvents.[10] Always inspect gloves for tears or holes before use.
Body Protection	Flame-Retardant Laboratory Coat	Protects skin and personal clothing from contamination. Must be fully buttoned with sleeves rolled down.[2]
Footwear	Closed-toe Shoes	Protects feet from spills. No skin should be exposed on the feet or ankles.[9]

Safe Handling Protocol: A Step-by-Step Guide

Adherence to a strict, procedural workflow is critical for safety. The following protocol outlines the key steps for safely handling 5-Phenylfuran-3-carboxylic acid.

3.1. Preparation and Weighing

• Verify Fume Hood Certification: Before starting, ensure the chemical fume hood has been certified within the last year.

• Don PPE: Put on all required PPE in the correct sequence (see Figure 1 below).

• Prepare the Work Area: Cover the work surface within the fume hood with absorbent, disposable bench paper.

• Weighing: When weighing the solid, use a tared weigh boat or glassine paper. Perform this task deep within the fume hood to contain any dust. Close the primary container immediately after dispensing.

3.2. Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with copious amounts of soap and water for at least 15 minutes.[6] Seek medical attention if irritation persists.[7]

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial respiration.[7] Seek immediate medical attention.

• Spill: Evacuate non-essential personnel.[11] Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or vermiculite.[11] Use non-sparking tools to collect the material into a designated, sealed container for hazardous waste.[1][11]

Visualization of Safety Workflow

Properly donning and doffing PPE is as crucial as selecting the right equipment. The sequence is designed to prevent cross-contamination from the "dirty" exterior of the PPE to your skin or personal clothing.

Figure 1: Recommended PPE Donning and Doffing Sequence.

Disposal and Decontamination Plan

Proper disposal is a critical final step to ensure safety and environmental compliance.

• Waste Segregation: All materials contaminated with 5-Phenylfuran-3-carboxylic acid, including gloves, wipes, and absorbent materials, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[11] Do not mix this waste with other waste streams unless explicitly permitted by your institution.[11]

• Container Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "5-Phenylfuran-3-carboxylic acid".

• Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and proper disposal of the chemical waste.[12] Never dispose of this chemical down the drain.[7]

• Decontamination: After completing work, decontaminate the fume hood work surface with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

By integrating this expert-derived knowledge of chemical hazards with strict adherence to procedural protocols, you can ensure a safe and controlled environment for handling 5-Phenylfuran-3-carboxylic acid.

References

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• UAH Laboratory Personal Protective Equipment. The University of Alabama in Huntsville. [Link]

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• Personal Protective Equipment (PPE) - Glove Comparison Chart. University of Tennessee, Knoxville. [Link]

• SAFETY DATA SHEET - 5-tert-Butyl-2-methylfuran-3-carboxylic acid. Thermo Fisher Scientific. [Link]

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